hydroquinidine

Core Science & Biosynthesis

Hydroquinidine as a Potassium Channel Blocker: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hydroquinidine, a Class Ia antiarrhythmic agent and a derivative of quinidine, exerts its therapeutic effects primarily through the modulation of cardiac ion channels.[1] While it is recognized for its potent sodium channel blocking properties, its interaction with potassium channels is critical to its mechanism of action, particularly in prolonging cardiac repolarization. This technical guide provides an in-depth examination of hydroquinidine's role as a potassium channel blocker, consolidating available electrophysiological data, outlining key experimental protocols for its characterization, and visualizing its functional pathways. Although specific potency data such as IC50 values for hydroquinidine are not widely available in public literature, data from its parent compound, quinidine, serves as a valuable surrogate for understanding its molecular interactions.

Introduction

Hydroquinidine is a stereoisomer of dihydroquinidine and is used clinically to manage and prevent various cardiac arrhythmias, including atrial fibrillation and ventricular tachycardias.[2] Its classification as a Class Ia antiarrhythmic stems from its dual action: blocking the fast inward sodium current (I_Na), which slows the depolarization phase (Phase 0) of the cardiac action potential, and blocking outward potassium currents, which delays repolarization (Phase 3).[1] This combined action prolongs the action potential duration (APD) and the effective refractory period (ERP), key factors in suppressing re-entrant arrhythmias.[1][2]

Mechanism of Action at Potassium Channels

The primary effect of hydroquinidine on potassium channels is the blockade of the delayed rectifier potassium currents, specifically the rapid (I_Kr) and slow (I_Ks) components.[1]

• I_Kr (Rapid Delayed Rectifier Current): Encoded by the hERG gene, I_Kr is crucial for the repolarization of the cardiac action potential. Blockade of this channel by hydroquinidine is a primary contributor to the prolongation of the APD and the QT interval on an electrocardiogram (ECG).

• I_Ks (Slow Delayed Rectifier Current): This current contributes to repolarization, particularly at higher heart rates. Inhibition of I_Ks further enhances the APD-prolonging effect of hydroquinidine.[1]

By inhibiting these repolarizing currents, hydroquinidine extends Phase 3 of the action potential. This lengthens the period during which cardiac cells are refractory to new stimuli, thereby preventing the propagation of abnormal electrical circuits that cause tachyarrhythmias.[1] However, this mechanism is also linked to its primary adverse effect: excessive QT prolongation, which can precipitate life-threatening ventricular arrhythmias like Torsades de Pointes.[1]

Quantitative Data

Electrophysiological Effects of Hydroquinidine

Direct quantitative measures of hydroquinidine's binding affinity (K_d) and potency (IC50) on specific potassium channel subtypes are limited in published literature. However, its functional effects on cardiac electrophysiology have been documented.

Parameter	Effect	Tissue/Model	Concentration	Reference
Vmax Depression	More potent than Quinidine (Q) and its own metabolite (OH-HQ)	Guinea Pig Ventricular Cells	50 µM	[2]
Action Potential Duration (APD90)	Lengthening observed at low concentration and low frequency	Guinea Pig Ventricular Cells	Not Specified	[2]
Effective Refractory Period (ERP)	Increased	Guinea Pig Ventricular Cells	Not Specified	[2]
QRS Duration	Significant Increase (110.7 ms vs 117.8 ms)	Brugada Syndrome Patients	300 mg BD	[3]
QT Interval (Corrected)	Significant Increase (369.5 ms vs 434.8 ms)	Brugada Syndrome Patients	300 mg BD	[3]
Activation-Recovery Interval (ARI)	Significant Increase in RVOT (241.3 ms vs 284.8 ms)	Brugada Syndrome Patients	300 mg BD	[4]

RVOT: Right Ventricular Outflow Tract

Potassium Channel Blocking Potency of Quinidine (Parent Compound)

Given that hydroquinidine is a derivative of quinidine with a similar mechanism, the well-documented potency of quinidine provides valuable insight into the expected interactions.[1] The following table summarizes IC50 and K_d values for quinidine on various potassium channels.

Channel/Current	IC50 / K_d	Species/Expression System	Comments	Reference
I_K (Delayed Rectifier)	IC50: 11.4 µM	Rat Ventricular Myocytes	Potency not influenced by extracellular K+ concentration.	[5]
Ito (Transient Outward)	IC50: 17.6 µM	Rat Ventricular Myocytes	Potency not influenced by extracellular K+ concentration.	[5]
hKv1.5 (I_Kur)	K_d: 7.2 µM (at +60 mV)	HEK Cells	Voltage-dependent block.	[6]
hKv1.5 (I_Kur)	IC50: 3.5 µM	HL-1 Atrial Myocytes	Calcium-dependent effect.	[7]
Kv4.2 (I_to)	IC50: 12.2 µM	COS7 Cells	[8]
Kv2.1	IC50: 20 µM	HL-1 Cells	[7]
hERG (I_Kr)	IC50: 0.8 µM	Xenopus Oocytes	Potent block, explaining QT prolongation risk.	[9]
RHK1 (Ito-type)	IC50: 875 µM (at +60 mV)	Xenopus Oocytes	Voltage-dependent open channel block.	[10]

Key Experimental Protocols

The characterization of hydroquinidine as a potassium channel blocker relies on established biophysical and screening techniques.

High-Throughput Screening: Thallium Flux Assay

This fluorescence-based assay is a common initial step for screening compound libraries against a specific potassium channel. It provides a functional readout of channel activity by using thallium (Tl+) as a surrogate for K+.

Principle: Potassium channels are permeable to Tl+ ions. Cells expressing the target channel are loaded with a Tl+-sensitive fluorescent dye. When channels open, Tl+ enters the cell, binds to the dye, and causes an increase in fluorescence. A channel blocker like hydroquinidine will prevent Tl+ influx, resulting in a reduced fluorescence signal.

Detailed Methodology:

• Cell Culture: Utilize a stable cell line (e.g., HEK-293, CHO) heterologously expressing the specific potassium channel of interest (e.g., hERG, KCNQ1). Plate cells in 96- or 384-well microplates and grow to confluence.

• Dye Loading: Remove the culture medium and add a loading buffer containing a Tl+-sensitive dye (e.g., FluxOR™ Thallium Detection Reagent). Incubate at 37°C for 60-90 minutes to allow the dye to enter the cells.

• Compound Incubation: Remove the dye solution. Add assay buffer containing various concentrations of hydroquinidine (or other test compounds). Incubate for a predetermined period (e.g., 20-30 minutes) at room temperature.

• Fluorescence Reading and Stimulation: Place the microplate into a fluorescence plate reader (e.g., FLIPR). Establish a baseline fluorescence reading. Inject a stimulus buffer containing Tl+ and K+ to activate the channels.

• Data Acquisition: Measure the fluorescence intensity over time. The rate of fluorescence increase is proportional to channel activity.

• Analysis: Calculate the percentage of inhibition for each hydroquinidine concentration relative to vehicle control. Plot the concentration-response curve and fit to a four-parameter logistic equation to determine the IC50 value.

Gold Standard Characterization: Whole-Cell Patch-Clamp Electrophysiology

The patch-clamp technique is the definitive method for studying the interaction of a drug with an ion channel, allowing for precise measurement of ionic currents and detailed characterization of the blocking mechanism.

Principle: A glass micropipette with a tip diameter of ~1 µm is pressed against the membrane of an isolated cell. Suction is applied to form a high-resistance "giga-seal," electrically isolating the patch of membrane under the pipette. The membrane patch is then ruptured, allowing low-resistance electrical access to the entire cell ("whole-cell" configuration). The voltage across the cell membrane is clamped to a set potential, and the resulting current flowing through the ion channels is measured.

Detailed Methodology:

• Cell Preparation: Use isolated primary cells (e.g., cardiomyocytes) or a cell line expressing the target potassium channel. Place cells in a recording chamber on the stage of an inverted microscope.

• Solution Preparation:

  • External Solution (ACSF): Contains physiological concentrations of ions (e.g., in mM: 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose), pH adjusted to 7.4.

  • Internal (Pipette) Solution: Mimics the intracellular environment (e.g., in mM: 140 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, 5 Mg-ATP), pH adjusted to 7.2.

• Pipette Fabrication: Pull glass capillary tubes using a micropipette puller to create a tip with a resistance of 2-5 MΩ when filled with the internal solution.

• Recording:

  • Lower the micropipette to the cell surface and apply gentle suction to form a giga-seal (>1 GΩ).

  • Apply a brief pulse of stronger suction to rupture the membrane and achieve the whole-cell configuration.

  • Use a patch-clamp amplifier to apply a voltage protocol designed to elicit the specific potassium current of interest (e.g., a series of depolarizing voltage steps from a holding potential of -80 mV).

• Drug Application: After recording stable baseline currents, perfuse the recording chamber with the external solution containing a known concentration of hydroquinidine.

• Data Acquisition and Analysis: Record the currents before, during, and after drug application. Measure the reduction in peak current amplitude to determine the percentage of block. Analyze the data to characterize the block's properties, such as voltage-dependence, use-dependence, and effects on channel gating kinetics (activation, inactivation). Repeat with multiple concentrations to generate a dose-response curve and calculate the IC50 value.

Visualizations: Workflows and Mechanisms

Caption: General workflow for identifying and characterizing potassium channel blockers.

Caption: Hydroquinidine's dual blockade of Na+ and K+ channels on the cardiac action potential.

Caption: Hydroquinidine acts as an open-channel blocker, binding within the pore.

Therapeutic Applications and Toxicities

Clinical Use

Hydroquinidine is primarily indicated for the treatment of life-threatening ventricular arrhythmias and the maintenance of sinus rhythm in patients with atrial fibrillation or flutter.[2] It is particularly noted for its efficacy in patients with Brugada syndrome, where it has been shown to reduce arrhythmic events.[3]

Adverse Effects and Toxicity

The principal safety concern with hydroquinidine is its potential to cause proarrhythmia, particularly Torsades de Pointes (TdP), due to excessive prolongation of the QT interval.[1] This risk necessitates careful patient selection and monitoring, including regular ECGs and maintenance of electrolyte balance, especially potassium and magnesium levels.[1]

Other potential side effects include:

• Gastrointestinal: Nausea, vomiting, and diarrhea are common.

• Cardiovascular: Hypotension (low blood pressure) can occur.[11]

• Central Nervous System: Dizziness, headache, and blurred vision have been reported.[11]

Conclusion

Hydroquinidine is a potent antiarrhythmic agent with a complex mechanism of action involving the blockade of both sodium and potassium channels. Its efficacy in suppressing arrhythmias is directly linked to its ability to prolong the cardiac action potential by inhibiting delayed rectifier potassium currents I_Kr and I_Ks. While detailed quantitative data on its specific affinity for various K+ channel subtypes remains an area for further research, its functional electrophysiological effects are well-characterized. The methodologies of thallium flux assays and patch-clamp electrophysiology are crucial for the continued investigation of hydroquinidine and the development of novel, safer potassium channel blockers. A thorough understanding of its dual-channel blockade is essential for drug development professionals aiming to optimize therapeutic benefit while mitigating the significant risk of proarrhythmia.

References

• 1. What is the mechanism of Hydroquinidine Hydrochloride? [synapse.patsnap.com]
• 2. Comparative electrophysiologic effects of metabolites of quinidine and hydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Noninvasive assessment of hydroquinidine effect in Brugada syndrome (QUIET BrS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Influence of extracellular K+ concentrations on quinidine-induced K+ current inhibition in rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gating charge and ionic currents associated with quinidine block of human Kv1.5 delayed rectifier channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ANTIARRHYTHMIC DRUG-INDUCED INTERNALIZATION OF THE ATRIAL SPECIFIC K+ CHANNEL, Kv1.5 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of flecainide and quinidine on Kv4.2 currents: voltage dependence and role of S6 valines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stereoselective Blockage of Quinidine and Quinine in the hERG Channel and the Effect of Their Rescue Potency on Drug-Induced hERG Trafficking Defect - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Block of transient outward-type cloned cardiac K+ channel currents by quinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Drug-induced Inhibition and Trafficking Disruption of ion Channels: Pathogenesis of QT Abnormalities and Drug-induced Fatal Arrhythmias - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Hydroquinidine: Molecular Structure, Properties, and Pharmacological Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hydroquinidine, also known as dihydroquinidine, is a cinchona alkaloid and a Class Ia antiarrhythmic agent. Structurally similar to quinidine, it exerts its therapeutic effects primarily through the blockade of cardiac sodium and potassium channels. This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, pharmacology, pharmacokinetics, and analytical methodologies related to hydroquinidine, intended for professionals in research and drug development.

Molecular Structure and Identification

Hydroquinidine is a diastereomer of hydroquinine and is structurally characterized by a quinoline and a quinuclidine ring system linked by a hydroxymethyl group.

Chemical Structure:

Table 1: Chemical Identification of Hydroquinidine

Identifier	Value
IUPAC Name	(S)-[(2R,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol[1]
Synonyms	Dihydroquinidine, (+)-Hydroquinidine, Hydroconchinine[2]
Chemical Formula	C₂₀H₂₆N₂O₂[1]
Molecular Weight	326.43 g/mol [3][4]
CAS Number	1435-55-8[4]
Stereochemistry	Absolute[3]

Physicochemical Properties

The physicochemical properties of hydroquinidine are crucial for its formulation, delivery, and pharmacokinetic profile.

Table 2: Physicochemical Properties of Hydroquinidine

Property	Value	Reference
Melting Point	169-172 °C	[1]
Boiling Point	~464.47 °C (Estimated)	[5]
pKa	~12.80 ± 0.20 (Predicted)	[5]
Solubility	Water: Slightly soluble	[5]
Ethanol: Readily soluble in hot ethanol	[5]
DMSO: 60 mg/mL	[6]
DMF: 30 mg/mL
Appearance	White to off-white crystalline solid	[5]

Pharmacology

Hydroquinidine is classified as a Class Ia antiarrhythmic agent, with its primary mechanism of action centered on the modulation of cardiac ion channels.

Mechanism of Action

Hydroquinidine exerts its antiarrhythmic effects by blocking both fast inward sodium channels (INa) and several potassium currents, including the delayed rectifier potassium currents (IKr and IKs).[7]

• Sodium Channel Blockade: By inhibiting the fast inward sodium channels, hydroquinidine reduces the rate of rise of phase 0 of the cardiac action potential. This action decreases the excitability and conduction velocity within the cardiac tissue, thereby stabilizing the cardiac membrane.[7]

• Potassium Channel Blockade: The blockade of potassium channels by hydroquinidine prolongs the repolarization phase (phase 3) of the cardiac action potential. This leads to an extended QT interval on an electrocardiogram (ECG), which helps in preventing re-entrant tachyarrhythmias.[7]

• Anticholinergic Effects: Hydroquinidine also possesses anticholinergic properties, which can contribute to its overall antiarrhythmic effect.[7]

Therapeutic Uses

Hydroquinidine is primarily used in the management of various cardiac arrhythmias. Its efficacy has been particularly noted in the treatment of Brugada syndrome, a genetic disorder that increases the risk of sudden cardiac death.[2] It is also used to treat and prevent both ventricular and supraventricular arrhythmias.

Adverse Effects

The use of hydroquinidine is associated with a range of potential side effects, some of which can be serious.

Table 3: Common and Serious Adverse Effects of Hydroquinidine

Category	Adverse Effects
Common	Gastrointestinal disturbances (nausea, vomiting, diarrhea), headache, dizziness.
Serious	Proarrhythmic effects (can induce new or worsen existing arrhythmias), significant QT prolongation leading to Torsades de Pointes, hypotension.[7]

Pharmacokinetics

The pharmacokinetic profile of hydroquinidine is complex and can be influenced by various factors. The available data is primarily for its active metabolite, 3-hydroxy-dihydroquinidine, and for dihydroquinidine in specific patient populations.

Table 4: Pharmacokinetic Parameters of Hydroquinidine and its Metabolite

Parameter	Value (for 3-hydroxy-dihydroquinidine in healthy volunteers)	Reference
Absorption (Tmax)	1 - 1.2 hours (oral solution)
Bioavailability (F)	0.54 - 0.93 (oral solution)
Volume of Distribution (Vd)	6.82 ± 1.85 L/kg
Elimination Half-life (t½)	6.7 ± 1.4 hours (IV), 8.4 ± 1.7 hours (oral solution)
Metabolism	Primarily hepatic.
Excretion	Partially via urine as unchanged drug. Renal clearance is approximately 50% of total body clearance.

Experimental Protocols

Synthesis of Hydroquinidine

A common method for the synthesis of hydroquinidine involves the catalytic hydrogenation of quinidine.

Protocol: Hydrogenation of Quinidine

• Materials: Quinidine, Palladium on carbon (5% or 10%), suitable solvent (e.g., ethanol or methanol), hydrogen gas source.

• Procedure:

  • Dissolve quinidine in the chosen solvent in a high-pressure reaction vessel.

  • Add the palladium on carbon catalyst to the solution.

  • Seal the vessel and purge with an inert gas (e.g., nitrogen or argon).

  • Introduce hydrogen gas to the desired pressure.

  • Heat the reaction mixture to the specified temperature and stir for the required duration.

  • Monitor the reaction progress using a suitable analytical technique (e.g., TLC or HPLC).

  • Upon completion, cool the reaction mixture, carefully vent the hydrogen gas, and purge with an inert gas.

  • Filter the reaction mixture to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude hydroquinidine.

Purification by Recrystallization

Crude hydroquinidine can be purified by recrystallization to remove unreacted starting material and byproducts.

Protocol: Recrystallization of Hydroquinidine

• Solvent Selection: Choose a solvent or solvent system in which hydroquinidine has high solubility at elevated temperatures and low solubility at room temperature or below. Ethanol is a commonly used solvent.[5]

• Procedure:

  • Dissolve the crude hydroquinidine in a minimal amount of the hot solvent.

  • If insoluble impurities are present, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature to promote the formation of large, pure crystals.

  • Further cool the solution in an ice bath to maximize crystal yield.

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals under vacuum to remove any residual solvent.

Quality Control by High-Performance Liquid Chromatography (HPLC)

The purity and assay of hydroquinidine can be determined using a validated HPLC method.

Table 5: Example HPLC Method Parameters for Hydroquinidine Analysis

Parameter	Condition
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol)
Detection	UV at a specific wavelength (e.g., 230 nm or 254 nm)
Flow Rate	Typically 1.0 mL/min
Injection Volume	10-20 µL
Column Temperature	Ambient or controlled (e.g., 25-30 °C)

System Suitability Parameters:

• Tailing Factor: ≤ 2.0

• Theoretical Plates: ≥ 2000

• Relative Standard Deviation (RSD) for replicate injections: ≤ 2.0%

Visualizations

Mechanism of Action on Cardiac Action Potential

The following diagram illustrates the primary effects of hydroquinidine on the cardiac action potential.

Caption: Hydroquinidine's blockade of Na+ and K+ channels alters the cardiac action potential.

Experimental Workflow for Purity Analysis

The logical workflow for determining the purity of a synthesized hydroquinidine sample is depicted below.

Caption: A streamlined workflow for the HPLC-based purity assessment of hydroquinidine.

Conclusion

Hydroquinidine remains a significant compound in the field of cardiology, particularly for the management of specific life-threatening arrhythmias. A thorough understanding of its molecular structure, physicochemical properties, and complex pharmacology is essential for its safe and effective use in clinical practice and for guiding future research and development efforts. This technical guide provides a consolidated resource of key technical information to support these endeavors.

References

• 1. Dihydroquinidine - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. Hydroquinidine | C20H26N2O2 | CID 91503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ヒドロキニジン 95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. HYDROQUINIDINE | 1435-55-8 [chemicalbook.com]
• 6. Hydroquinidine | Sodium Channel | Potassium Channel | TargetMol [targetmol.com]
• 7. What is the mechanism of Hydroquinidine Hydrochloride? [synapse.patsnap.com]

Hydroquinidine: A Comprehensive Pharmacological Profile

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a detailed overview of the pharmacological profile and molecular targets of hydroquinidine, a class Ia antiarrhythmic agent. The information is intended for researchers, scientists, and professionals involved in drug development and cardiovascular pharmacology.

Introduction

Hydroquinidine is an alkaloid and a derivative of quinidine, used primarily for the management of cardiac arrhythmias.[1][2] As a Class Ia antiarrhythmic drug, its primary mechanism involves the modulation of cardiac ion channels to restore normal heart rhythm.[3][4][5] It has been utilized in the treatment of various arrhythmias, including atrial fibrillation, atrial flutter, and ventricular arrhythmias.[3] Furthermore, formulations with hydroquinidine have been investigated for their therapeutic potential in managing Brugada syndrome, a genetic disorder that increases the risk of sudden cardiac death.[1][6] This document outlines its pharmacodynamics, molecular targets, pharmacokinetics, and the experimental methodologies used to characterize its profile.

Pharmacodynamics

The antiarrhythmic effects of hydroquinidine are a result of its multifaceted interaction with cardiac ion channels, which collectively alters the electrophysiological properties of the heart.[7]

Mechanism of Action

Hydroquinidine exerts its pharmacological effects primarily through a "use-dependent" blockade of ion channels, meaning its blocking efficacy increases with higher heart rates. Its principal mechanisms are:

• Sodium (Na+) Channel Blockade : Hydroquinidine inhibits the fast inward sodium channels (INa) responsible for the rapid depolarization (Phase 0) of the cardiac action potential.[7] By blocking these channels, it decreases the rate of rise of the action potential (Vmax), which in turn reduces cardiac cell excitability and conduction velocity.[7][8] This stabilization of the cardiac membrane helps prevent the propagation of abnormal electrical impulses that lead to arrhythmias.[3]

• Potassium (K+) Channel Blockade : The drug also blocks delayed rectifier potassium currents (IKr and IKs), which are crucial for the repolarization phase (Phase 3) of the action potential.[7] This blockade prolongs the action potential duration (APD) and, consequently, the QT interval on an electrocardiogram (ECG).[3][7] The extended repolarization period increases the effective refractory period, making the cardiac tissue less susceptible to re-entrant arrhythmias.[3]

• Anticholinergic (Vagolytic) Activity : Hydroquinidine possesses anticholinergic properties, inhibiting the effects of the vagus nerve on the heart.[7] This can lead to an increased heart rate, which may be beneficial in certain bradyarrhythmias but can also contribute to proarrhythmic effects.[7][9]

The combined effects on sodium and potassium channels, along with its anticholinergic activity, define its Class Ia antiarrhythmic profile.[7]

Electrophysiological Effects

Hydroquinidine's interaction with ion channels leads to several observable electrophysiological changes in the heart:

• Decreased Automaticity : By slowing the rate of spontaneous depolarization in pacemaker cells.

• Reduced Conduction Velocity : Primarily through its blockade of sodium channels.

• Prolonged Refractory Period : A direct consequence of extending the action potential duration.[3]

• ECG Alterations : Clinically, these effects manifest as a prolongation of the QRS duration and the QT interval.[1][6][10]

These changes can be beneficial in terminating and preventing arrhythmias but also carry the risk of proarrhythmia, most notably Torsades de Pointes, which is associated with excessive QT prolongation.[3]

Molecular Targets

The primary molecular targets of hydroquinidine are voltage-gated ion channels within the membranes of cardiac myocytes.

• Voltage-gated Sodium Channels (Nav) : The main target for suppressing cardiac excitability.

• Delayed Rectifier Potassium Channels (Kv) : Specifically the IKr (hERG) and IKs channels, which are targets for prolonging repolarization.

The diagram below illustrates the primary mechanism of action of hydroquinidine on the cardiac action potential.

Caption: Mechanism of action of Hydroquinidine.

Pharmacokinetics

The pharmacokinetic profile of hydroquinidine determines its absorption, distribution, metabolism, and excretion (ADME), which are critical for establishing effective and safe dosing regimens.

Absorption, Distribution, Metabolism, and Excretion

• Absorption : Hydroquinidine is rapidly absorbed after oral administration, with the time to maximum plasma concentration (tmax) occurring within approximately 1 to 1.2 hours.[11] It exhibits good oral bioavailability, ranging from 54% to over 90%, depending on the formulation (solution vs. tablet).[11]

• Distribution : The drug is extensively distributed into tissues, indicated by a large steady-state volume of distribution (Vd) of approximately 6.82 L/kg.[11] The fraction of unbound hydroquinidine in plasma is about 22%.[12]

• Metabolism : Hydroquinidine is metabolized in the liver, likely involving the cytochrome P450 system, particularly CYP3A4, similar to its parent compound, quinidine.[3]

• Excretion : Elimination occurs via both renal and metabolic pathways. A significant portion is eliminated unchanged in the urine, with renal clearance accounting for about half of the total body clearance.[11] The elimination half-life (t1/2) varies with the route of administration and formulation, ranging from approximately 6.7 hours for intravenous infusion to 11.3 hours for oral tablets.[11] An enterogastric cycle, where the drug is secreted into the acidic gastric lumen and reabsorbed in the alkaline small intestine, has been described and may be clinically relevant in cases of overdose.[13]

The diagram below provides a summary of the pharmacokinetic pathway.

Caption: Pharmacokinetic pathway of Hydroquinidine.

Pharmacokinetic Parameters

The following table summarizes key pharmacokinetic parameters for hydroquinidine (as hydroxy-3(S)-dihydroquinidine) in healthy volunteers.[11]

Parameter	IV Infusion (300-400 mg)	Oral Solution (300 mg)	Oral Tablet (300 mg)
tmax (h)	N/A	1.0 - 1.2	1.0 - 1.2
Bioavailability (F)	100%	0.54 - 0.93	0.66 - 0.90
Vdss (L/kg)	6.82 ± 1.85	-	-
t1/2 (h)	6.7 ± 1.4	8.4 ± 1.7	11.3 ± 4.4

Data from Le Corre et al., 1992.[11]

Additional pharmacokinetic properties are listed below.

Property	Value	Reference
Clearance (CL)	4.20 mL/min/kg	[12]
Volume of distribution (Vd)	2.80 L/kg	[12]
Fraction unbound in plasma (fu)	0.22%	[12]
Fraction excreted unchanged in urine (EoM)	18%	[12]

Clinical Efficacy and Adverse Effects

Clinical Applications

Hydroquinidine is indicated for the treatment of certain cardiac arrhythmias.[3] It has demonstrated efficacy in:

• Reducing ventricular arrhythmia inducibility during electrophysiology studies.[14]

• Preventing recurrence of atrial fibrillation/flutter and ventricular arrhythmias.[14]

• Managing arrhythmic events in patients with Brugada Syndrome.[6][14]

Effects on ECG Parameters in Brugada Syndrome Patients

The following table presents the mean changes in ECG parameters observed in Brugada Syndrome patients following treatment with hydroquinidine (300mg BD).[6][10]

ECG Parameter	Baseline (mean)	On Hydroquinidine (mean)	p-value
QRS Duration (ms)	110.7	117.8	0.004
QTc Interval (ms)	369.5	434.8	<0.0001
T-wave Width (ms)	232.8	271.2	0.003
T-wave Amplitude (mV)	0.4	0.2	0.001

Data from Isbister et al., 2023.[6][10]

Adverse Effects and Drug Interactions

The use of hydroquinidine is associated with a range of potential side effects, with gastrointestinal and cardiovascular effects being the most prominent.

• Common Adverse Effects : Include nausea, vomiting, and diarrhea.[15] Neurological symptoms such as headache, dizziness, and blurred vision may also occur.[15]

• Serious Adverse Effects : The most significant risk is QT prolongation, which can lead to Torsades de Pointes, a life-threatening ventricular tachyarrhythmia.[3][15] Allergic reactions, liver dysfunction, and rare blood disorders like thrombocytopenia have also been reported.[15]

• Drug Interactions : Caution is required when co-administering hydroquinidine with other drugs that prolong the QT interval (e.g., certain antipsychotics, antidepressants, and other antiarrhythmics).[3] Drugs that inhibit or induce the cytochrome P450 3A4 (CYP3A4) enzyme can alter hydroquinidine's plasma concentrations, increasing the risk of toxicity or reducing its efficacy, respectively.[3]

Key Experimental Methodologies

The pharmacological profile of hydroquinidine has been characterized using various in vitro and in vivo experimental models.

In Vitro Cardiac Electrophysiology

• Objective : To directly measure the effects of the drug on the transmembrane action potentials of isolated cardiac cells or tissues.

• Methodology :

  • Tissue Preparation : Cardiac tissues, such as canine Purkinje fibers or guinea pig ventricular cells, are isolated and placed in a tissue bath.[8][16]

  • Superfusion : The tissue is superfused with a temperature-controlled, oxygenated Tyrode's solution to maintain viability.[16]

  • Microelectrode Impalement : Sharp glass microelectrodes filled with KCl are used to impale individual cardiac cells to record intracellular action potentials.

  • Stimulation : The tissue is stimulated at various frequencies (pacing cycle lengths) to assess the frequency-dependent effects of the drug.[8]

  • Drug Application : After recording baseline activity, hydroquinidine is added to the superfusate at known concentrations.

  • Data Analysis : Changes in action potential parameters, such as the maximum upstroke velocity (Vmax), action potential duration at 90% repolarization (APD90), and effective refractory period (ERP), are measured and compared to baseline.[8][16]

References

• 1. caymanchem.com [caymanchem.com]
• 2. Hydroquinidine | Sodium Channel | Potassium Channel | TargetMol [targetmol.com]
• 3. What is Hydroquinidine Hydrochloride used for? [synapse.patsnap.com]
• 4. Hydroquinidine | C20H26N2O2 | CID 91503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. academic.oup.com [academic.oup.com]
• 7. What is the mechanism of Hydroquinidine Hydrochloride? [synapse.patsnap.com]
• 8. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cardiovascular effects of quinidine and procainamide on intact dogs and isolated cross-perfused canine atria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Pharmacokinetics of hydroxy-3(S)-dihydroquinidine in healthy volunteers after intravenous and oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. hydroquinidine [drugcentral.org]
• 13. tandfonline.com [tandfonline.com]
• 14. academic.oup.com [academic.oup.com]
• 15. What are the side effects of Hydroquinidine Hydrochloride? [synapse.patsnap.com]
• 16. Comparative electrophysiologic effects of metabolites of quinidine and hydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]

Hydroquinidine in Asymmetric Catalysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Hydroquinidine, a Cinchona alkaloid, and its derivatives have emerged as powerful and versatile chiral organocatalysts and ligands in asymmetric synthesis. Their rigid bicyclic structure provides a well-defined chiral environment, enabling high stereocontrol in a variety of chemical transformations. This technical guide provides an in-depth overview of the core applications of hydroquinidine in asymmetric catalysis, focusing on key reactions, experimental protocols, and mechanistic insights.

Sharpless Asymmetric Dihydroxylation

The Sharpless Asymmetric Dihydroxylation (AD) is a landmark reaction in organic synthesis that allows for the enantioselective conversion of prochiral alkenes into vicinal diols. Hydroquinidine-derived ligands are central to the success of this transformation, particularly in the commercially available reagent mixture, AD-mix-β.

The reaction utilizes a catalytic amount of osmium tetroxide in the presence of a chiral ligand, with a stoichiometric co-oxidant to regenerate the osmium catalyst. The chiral ligand, typically a phthalazine dimer of dihydroquinidine ((DHQD)₂PHAL), creates a chiral pocket around the osmium center, directing the oxidation to one face of the alkene.

Quantitative Data for Sharpless Asymmetric Dihydroxylation using AD-mix-β

Alkene Substrate	Product Diol	Yield (%)	Enantiomeric Excess (ee, %)
trans-Stilbene	(R,R)-1,2-Diphenyl-1,2-ethanediol	94	>99
1-Decene	(R)-1,2-Decanediol	97	97
α-Methylstyrene	(R)-1-Phenyl-1,2-ethanediol	98	96
Ethyl crotonate	Ethyl (2R,3S)-2,3-dihydroxybutanoate	96	>95

Experimental Protocol: Asymmetric Dihydroxylation of trans-Stilbene using AD-mix-β

• Reaction Setup: A 250 mL round-bottom flask equipped with a magnetic stir bar is charged with tert-butanol (50 mL) and water (50 mL).

• Reagent Addition: AD-mix-β (14.0 g) is added to the solvent mixture. The mixture is stirred at room temperature until the solids are dissolved, resulting in a clear, biphasic solution.

• Cooling: The reaction mixture is cooled to 0 °C in an ice bath.

• Substrate Addition: trans-Stilbene (1.80 g, 10.0 mmol) is added to the cold, stirred solution.

• Reaction Monitoring: The reaction is stirred vigorously at 0 °C for 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: Upon completion, the reaction is quenched by the slow addition of solid sodium sulfite (15 g). The mixture is stirred for an additional hour, allowing it to warm to room temperature.

• Extraction: Ethyl acetate (100 mL) is added, and the layers are separated. The aqueous layer is extracted with ethyl acetate (2 x 50 mL).

• Work-up: The combined organic layers are washed with 1 M aqueous potassium hydroxide, followed by brine. The organic layer is then dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the enantiomerically enriched diol.

Catalytic Cycle of Sharpless Asymmetric Dihydroxylation

Caption: Catalytic cycle of the Sharpless Asymmetric Dihydroxylation.

Asymmetric Michael Addition

Hydroquinidine and its derivatives, particularly those incorporating a squaramide or thiourea moiety, have proven to be highly effective bifunctional organocatalysts for asymmetric Michael additions. These catalysts can simultaneously activate both the nucleophile and the electrophile through hydrogen bonding and Brønsted base catalysis.

The tertiary amine of the hydroquinidine framework acts as a Brønsted base to deprotonate the pronucleophile, while the (thio)urea moiety activates the Michael acceptor through hydrogen bonding, leading to a highly organized, stereoselective transition state.

Quantitative Data for Hydroquinidine-Derived Squaramide Catalyzed Michael Addition

Michael Donor	Michael Acceptor	Catalyst Loading (mol%)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee, %)
Dimethyl malonate	trans-β-Nitrostyrene	1	95	-	94
Acetylacetone	trans-Chalcone	5	88	-	92
1,3-Indandione	trans-β-Nitrostyrene	2	99	-	97
α-Azidoindanone	Azadiene	5	83	87:13	90

Experimental Protocol: Asymmetric Michael Addition of Dimethyl Malonate to trans-β-Nitrostyrene

• Reaction Setup: To a flame-dried vial under an inert atmosphere, add the hydroquinidine-derived squaramide catalyst (0.01 mmol, 1 mol%).

• Reagent Addition: Add the solvent (e.g., toluene, 1.0 mL) followed by trans-β-nitrostyrene (0.15 g, 1.0 mmol).

• Nucleophile Addition: Add dimethyl malonate (0.17 g, 1.3 mmol) to the mixture.

• Reaction Conditions: The reaction is stirred at room temperature for 24 hours.

• Work-up: The reaction mixture is directly loaded onto a silica gel column for purification.

• Purification: The product is purified by flash column chromatography using a mixture of hexanes and ethyl acetate as the eluent.

Proposed Mechanism for Squaramide-Catalyzed Michael Addition

Caption: Proposed dual activation mechanism in a squaramide-catalyzed Michael addition.

Asymmetric Phase-Transfer Catalysis

Hydroquinidine derivatives, particularly N-benzylated quaternary ammonium salts, are effective phase-transfer catalysts (PTCs) for a variety of asymmetric transformations, including alkylations, Michael additions, and aldol reactions. These catalysts facilitate the transfer of an anionic nucleophile from an aqueous or solid phase to an organic phase where the reaction with an electrophile occurs. The chiral environment around the quaternary ammonium ion dictates the stereochemical outcome of the reaction.

Quantitative Data for Asymmetric Alkylation of a Glycine Imino Ester

Alkylating Agent	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (ee, %)
Benzyl bromide	1	95	99
Allyl bromide	1	92	98
Ethyl iodide	1	85	96
Propargyl bromide	1	88	97

Experimental Protocol: Asymmetric Alkylation of a Glycine Imino Ester

• Reaction Setup: A mixture of the N-(diphenylmethylene)glycine tert-butyl ester (1.0 mmol), the N-benzylhydroquinidinium bromide catalyst (0.01 mmol, 1 mol%), and the alkylating agent (1.2 mmol) in toluene (5 mL) is prepared.

• Base Addition: An aqueous solution of potassium hydroxide (50% w/w, 3 mL) is added.

• Reaction Conditions: The biphasic mixture is stirred vigorously at 0 °C for 4-12 hours.

• Work-up: The reaction is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over sodium sulfate, and concentrated.

• Purification: The crude product is purified by silica gel chromatography.

Hydroquinidine for Brugada Syndrome: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the current research on the use of hydroquinidine for the management of Brugada syndrome (BrS). It summarizes key quantitative data from clinical studies, details experimental protocols, and visualizes the underlying mechanisms and workflows. This document is intended to serve as a comprehensive resource for professionals involved in cardiology research and the development of antiarrhythmic therapies.

Introduction to Brugada Syndrome and the Rationale for Hydroquinidine

Brugada syndrome is an inherited cardiac channelopathy characterized by a distinctive electrocardiogram (ECG) pattern and an increased risk of sudden cardiac death due to ventricular arrhythmias.[1][2][3] The underlying pathophysiology is believed to involve an imbalance in ionic currents, particularly a decrease in the inward sodium or calcium currents or an increase in the transient outward potassium current (Ito), leading to a transmural voltage gradient in the right ventricular epicardium.[2][4][5] This gradient can trigger phase 2 reentry and precipitate life-threatening arrhythmias like ventricular fibrillation (VF).[5]

Hydroquinidine, a class Ia antiarrhythmic drug, has emerged as a promising therapeutic agent for BrS.[1][6] Its primary mechanism of action involves the blockade of the Ito current, which helps to restore the epicardial action potential dome and reduce the transmural voltage gradient.[4][5][7][8][9][10] This guide delves into the evidence supporting the use of hydroquinidine in BrS, providing a detailed analysis of its electrophysiological effects, clinical efficacy, and safety profile.

Quantitative Data Summary

The following tables summarize the key quantitative findings from various studies on hydroquinidine in patients with Brugada syndrome.

Table 1: Efficacy of Hydroquinidine in Preventing Ventricular Arrhythmias and Inducibility

Study/Author	Patient Population	Intervention	Efficacy Endpoint	Results	Citation
Hermida et al.	31 asymptomatic BrS patients with inducible arrhythmia	Hydroquinidine	Prevention of VT/VF inducibility	76% of patients were no longer inducible.	[5][6][11]
Hermida et al.	4 BrS patients with multiple ICD shocks	Hydroquinidine	Prevention of VT/VF recurrence	VT/VF recurrence was prevented in all patients.	[5][6][11]
S. et al. (Piedmont Brugada Registry)	46 BrS patients with positive EPS for VAs	Hydroquinidine	Reduction in EPS inducibility	91.9% reduction in inducibility (p<0.0001).	[1]
S. et al. (Piedmont Brugada Registry)	17 BrS patients for secondary prevention of VAs	Hydroquinidine	Reduction in VA recurrence	5.9% recurrence rate with HQ (p<0.0001).	[1]
Bouzeman et al.	44 asymptomatic BrS patients with inducible VF	Hydroquinidine (600 mg/day)	Non-inducibility under HQ	77% of patients were no longer inducible.	[12]
Belhassen et al.	25 BrS patients (15 symptomatic, 10 asymptomatic)	Quinidine	Prevention of VF induction	88% of patients were no longer inducible.	[13]
Mazzanti et al.	123 patients with aborted SCD (27 treated with HQ)	Hydroquinidine (mean 439 ± 115 mg/day)	Reduction in annual rate of VA recurrence	Decreased from 14.7% off-quinidine to 3.9% on-quinidine.	[14]

Table 2: Electrophysiological Effects of Hydroquinidine

Study/Author	Parameter	Baseline	On Hydroquinidine	P-value	Citation
Andorin et al.	QTc interval (ms)	409 ± 32	433 ± 37	0.027	[15]
Andorin et al.	Tpe max in precordial leads (ms)	89 ± 15	108 ± 27	<0.0001	[15]
S. et al. (Piedmont Brugada Registry)	V5-lead mean QTc duration (ms)	406	428	0.001	[1]
Isbister et al.	Repolarization time (ms) in RVOT	301.1 ± 24.1	348.8 ± 28.3	<0.001	[16]
Isbister et al.	Activation-recovery interval (ARI) (ms) in RVOT	241.3 ± 18.1	284.8 ± 21.5	<0.001	[16]
Isbister et al.	QRS duration (ms)	110.7	117.8	0.004	[17][18]
Isbister et al.	QT interval corrected for heart rate (ms)	369.5	434.8	<0.0001	[17][18]

Table 3: Dosage and Side Effects of Hydroquinidine

Study/Author	Hydroquinidine Dosage	Incidence of Side Effects	Most Common Side Effects	Treatment Discontinuation Rate	Citation
Andorin et al.	Not specified	68%	Gastrointestinal	26%	[15]
S. et al. (Piedmont Brugada Registry)	Not specified	28.6%	Gastrointestinal intolerance (18.3%)	25% (about half due to adverse events)	[1]
Belhassen et al.	Not specified	36%	Not specified, resolved after discontinuation	Not specified	[13]
Márquez et al.	<600 mg/day	Not specified, but noted as well-tolerated	Not specified	Not specified, but noted as well-tolerated	[19]
Probst et al. (pediatric)	Not specified	Not specified, but noted as well-tolerated	Not specified	Not specified	[14]
Belhassen et al.	HQ: 600-900 mg/day; QBS: 750-2000 mg/day	38%	Diarrhea	40% (60% compliant at follow-up)	[19]

Experimental Protocols

This section details the methodologies for key experiments cited in the literature on hydroquinidine for Brugada syndrome.

Electrophysiological Study (EPS)-Guided Therapy

Objective: To assess the efficacy of hydroquinidine in preventing the induction of ventricular tachycardia (VT) or ventricular fibrillation (VF).

Protocol:

• Baseline EPS: A baseline electrophysiological study is performed in the absence of antiarrhythmic drugs. Programmed ventricular stimulation is conducted with up to three extrastimuli from at least two different sites in the right ventricle.[2][20]

• Hydroquinidine Administration: Patients are treated with hydroquinidine, with dosages typically ranging from 600 mg to 900 mg per day for hydroquinidine chlorhydrate or 750 mg to 2000 mg per day for quinidine bisulphate.[19] Some studies have explored lower doses of less than 600 mg per day to improve tolerability.[19]

• Therapeutic Range and Monitoring: Plasma levels of hydroquinidine are monitored to ensure they are within the therapeutic range, typically between 3 and 6 µmol/L.[12][21] ECGs are recorded to monitor for excessive QT interval prolongation (>500 ms) or a significant increase in QRS duration (over 25%), which would necessitate discontinuation of the drug.[21]

• Follow-up EPS: A second EPS is performed after at least 7 days of hydroquinidine treatment, once plasma levels are stable.[21] The same stimulation protocol as the baseline study is used.

• Endpoint: The primary endpoint is the non-inducibility of sustained VT or VF during the follow-up EPS.[6][12]

Randomized, Double-Blind, Crossover Clinical Trial

Objective: To compare the efficacy of hydroquinidine against a placebo in preventing ventricular arrhythmias in high-risk BrS patients with an implantable cardioverter-defibrillator (ICD).

Protocol:

• Patient Enrollment: Patients with a diagnosis of Brugada syndrome and an implanted ICD are enrolled.

• Randomization and Blinding: Patients are randomly assigned to receive either hydroquinidine or a placebo in a double-blind fashion.

• Crossover Design: The study follows a crossover design with two treatment phases, each lasting 18 months.[15][22][23] After the first 18-month phase, there is a washout period of 7 days before the patient crosses over to the other treatment arm for another 18 months.[22]

• Arrhythmia Monitoring: The primary endpoint is the time to the first appropriate ICD shock for ventricular arrhythmia.[15][22] ICD recordings are analyzed periodically (e.g., every 6 months) and whenever a shock occurs.[22]

• Data Analysis: The incidence of arrhythmic events during the hydroquinidine phase is compared to the placebo phase.

Non-invasive Electrophysiological Assessment

Objective: To determine the effect of hydroquinidine on ventricular depolarization and repolarization using non-invasive methods.

Protocol:

• Baseline Assessment: Patients undergo a comprehensive non-invasive assessment at baseline, including a standard 12-lead ECG, signal-averaged ECG, 24-hour 12-lead Holter monitoring, and electrocardiographic imaging (ECGi).[16][17][18]

• Hydroquinidine Treatment: Patients are treated with a standardized dose of hydroquinidine (e.g., 300 mg twice daily).[16][18]

• On-Treatment Assessment: The complete non-invasive assessment is repeated while the patient is on hydroquinidine therapy.

• Parameter Measurement: Various electrophysiological parameters are measured and compared between baseline and on-treatment, including:

  • QRS duration, QT interval, and T-wave morphology from the ECG.[17][18]

  • Activation time, repolarization time, and activation-recovery interval (ARI) in the ventricles and specifically in the right ventricular outflow tract (RVOT) using ECGi.[16]

• Serum Level Correlation: Serum hydroquinidine levels are measured using techniques like liquid chromatography-mass spectrometry to correlate drug concentration with the observed electrophysiological changes.[17][18]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanism of action of hydroquinidine in Brugada syndrome and a typical workflow for a clinical trial.

Caption: Mechanism of action of hydroquinidine in Brugada syndrome.

Caption: Workflow of a randomized crossover trial for hydroquinidine.

Conclusion and Future Directions

Hydroquinidine has demonstrated significant efficacy in preventing ventricular arrhythmia inducibility and recurrence in patients with Brugada syndrome.[1][5][6][11] Its mechanism of action, primarily through the blockade of the Ito current, directly counteracts the underlying electrophysiological abnormality in BrS.[4][5][7][8][9][10] However, its use is often limited by a notable incidence of side effects, mainly gastrointestinal, which can lead to treatment discontinuation.[1][15]

Future research should focus on several key areas:

• Larger Randomized Controlled Trials: While existing studies are promising, larger-scale trials are needed to definitively establish the long-term efficacy and safety of hydroquinidine and to determine its precise role in relation to ICDs.

• Dose-Optimization Studies: Further investigation into lower, more tolerable doses of hydroquinidine is warranted to minimize side effects while maintaining therapeutic efficacy.[19]

• Development of More Selective Ito Blockers: A cardio-selective Ito blocker could offer a more targeted and better-tolerated therapeutic option for Brugada syndrome.[5]

• Personalized Medicine Approaches: Identifying genetic or electrophysiological markers that predict a favorable response to hydroquinidine could help in personalizing treatment strategies for patients with Brugada syndrome.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Pharmacological Therapy in Brugada Syndrome | AER Journal [aerjournal.com]
• 3. Recent advances in the treatment of Brugada syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quinidine effective for the management of ventricular and atrial arrhythmias associated with Brugada syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Drug Therapy For Preventing Ventricular Arrhythmia In Brugada syndrome: Do We Have The Answers Yet? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydroquinidine therapy in Brugada syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. emedicine.medscape.com [emedicine.medscape.com]
• 8. Hydroquinidine as rescue therapy of arrhythmic storm in ischemic cardiomyopathy with severely impaired left ventricular ejection fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. droracle.ai [droracle.ai]
• 10. ahajournals.org [ahajournals.org]
• 11. cardiolatina.com [cardiolatina.com]
• 12. Long-term follow-up of asymptomatic Brugada patients with inducible ventricular fibrillation under hydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ahajournals.org [ahajournals.org]
• 14. The Brugada syndrome: pharmacological therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The QUIDAM study: Hydroquinidine therapy for the management of Brugada syndrome patients at high arrhythmic risk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Noninvasive assessment of hydroquinidine effect in Brugada syndrome (QUIET BrS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. academic.oup.com [academic.oup.com]
• 19. Pharmacological Therapy in Brugada Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Excellent long-term reproducibility of the electrophysiologic efficacy of quinidine in patients with idiopathic ventricular fibrillation and Brugada syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. academic.oup.com [academic.oup.com]
• 22. ClinicalTrials.gov [clinicaltrials.gov]
• 23. ClinicalTrials.gov [clinicaltrials.gov]

Hydroquinidine's Effect on Cardiac Action Potential: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroquinidine, a Class Ia antiarrhythmic agent and a stereoisomer of quinine, exerts significant effects on the electrophysiological properties of cardiac myocytes.[1][2] Its primary mechanism of action involves the modulation of ion channels responsible for the generation and propagation of the cardiac action potential.[3] This technical guide provides a comprehensive overview of the core effects of hydroquinidine, presenting quantitative data, detailed experimental protocols, and visual representations of its mechanisms and the methodologies used to study them.

Core Mechanism of Action

Hydroquinidine's antiarrhythmic properties stem from its ability to block key ion channels involved in the cardiac action potential, primarily sodium (Na+) and potassium (K+) channels. This dual blockade leads to a decrease in the excitability and conductivity of cardiac cells and a prolongation of the repolarization phase.[3]

Effects on Cardiac Ion Channels

Hydroquinidine's primary targets are the fast inward sodium channels (Nav1.5) and the delayed rectifier potassium channels (IKr and IKs).

• Sodium Channel (Nav1.5) Blockade: By inhibiting the fast inward sodium current (INa) during Phase 0 of the action potential, hydroquinidine reduces the maximum upstroke velocity (Vmax).[3] This leads to a slowing of depolarization and conduction velocity within the heart.

• Potassium Channel (IKr and IKs) Blockade: Hydroquinidine blocks the rapid (IKr) and slow (IKs) components of the delayed rectifier potassium current during Phase 3 of the action potential.[3] This inhibition of repolarizing currents leads to a prolongation of the action potential duration (APD) and, consequently, an extension of the QT interval on an electrocardiogram (ECG).[3]

Quantitative Data on Hydroquinidine's Electrophysiological Effects

The following tables summarize the quantitative data available on the effects of hydroquinidine and its related compound, quinidine, on various electrophysiological parameters. Due to the limited availability of direct IC50 values for hydroquinidine, data for quinidine are also provided for comparative purposes, with the understanding that hydroquinidine is generally less potent.

Drug	Ion Channel	IC50	Cell Type	Reference
Quinidine	hERG (IKr)	0.8 ± 0.1 µM	Ltk- cells	[4]
hERG (IKr)	3.00 ± 0.03 µM	Xenopus oocytes	[4]
hERG (IKr)	0.32 ± 0.03 µM	-	[5]
hERG (IKr)	0.41 ± 0.04 µM	HEK293 cells	[6]
Quinine	hERG (IKr)	11 ± 3 µM	Ltk- cells	[4]
hERG (IKr)	44.0 ± 0.6 µM	Xenopus oocytes	[4]
Quinidine	Nav1.5	13.0 ± 1.2 µM	CHO cells	[5]
Nav1.5	28.9 ± 2.2 µM	HEK293 cells	[7]

Note: Hydroquinidine (dihydroquinidine) is reported to be approximately 14-fold less potent than quinidine in blocking the hERG channel.[4]

Parameter	Drug	Concentration	Effect	Tissue/Cell Type	Reference
Vmax Depression	Hydroquinidine	50 µM	54.6 ± 1.4% decrease	Guinea pig ventricular cells	[5]
Quinidine	50 µM	45.9 ± 1.6% decrease	Guinea pig ventricular cells	[5]
Action Potential Duration at 90% Repolarization (APD90)	Hydroquinidine	Low concentration	Lengthening	Guinea pig ventricular cells	[5]
QTc Interval	Hydroquinidine	584 ± 53 mg/day (in vivo)	Increase of 60 ± 6 ms	Human (Short QT Syndrome patients)	[8]
Hydroquinidine	-	Lengthened (409 ± 32 ms vs 433 ± 37 ms)	Human (Brugada Syndrome patients)	[9]

Experimental Protocols

The investigation of hydroquinidine's effects on the cardiac action potential relies heavily on electrophysiological techniques, primarily the patch-clamp method.

Whole-Cell Patch-Clamp Recording of Action Potentials in Isolated Cardiomyocytes

This protocol is a standard method for measuring the effects of a compound like hydroquinidine on the action potential of single cardiac cells.

1. Cell Isolation:

• Ventricular myocytes are enzymatically isolated from animal hearts (e.g., rabbit, guinea pig) using a Langendorff perfusion system with collagenase and protease.

• Isolated cells are stored in a high-potassium solution before use.

2. Solutions:

• External Solution (Tyrode's): (in mM) 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose; pH adjusted to 7.4 with NaOH.

• Pipette Solution (Internal): (in mM) 120 K-aspartate, 20 KCl, 10 HEPES, 10 EGTA, 5 MgATP; pH adjusted to 7.2 with KOH.

3. Recording Procedure:

• Isolated myocytes are placed in a recording chamber on an inverted microscope and superfused with the external solution at a physiological temperature (e.g., 37°C).

• Patch pipettes with a resistance of 2-5 MΩ are fabricated from borosilicate glass using a micropipette puller and filled with the internal solution.

• A high-resistance "giga-seal" is formed between the pipette tip and the cell membrane.

• The membrane patch is then ruptured by gentle suction to achieve the whole-cell configuration, allowing electrical access to the cell's interior.

• Action potentials are elicited by injecting brief depolarizing current pulses through the patch pipette using a current-clamp amplifier.

• A stable baseline of action potentials is recorded before the application of hydroquinidine.

• Hydroquinidine is then perfused into the chamber at various concentrations, and the resulting changes in action potential parameters (e.g., Vmax, APD50, APD90, resting membrane potential) are recorded and analyzed.

Visualizations

Logical Relationship of Hydroquinidine's Effects on the Cardiac Action Potential

Caption: Hydroquinidine's mechanism of action on the cardiac action potential.

Experimental Workflow for Patch-Clamp Electrophysiology

References

• 1. Quinidine - Wikipedia [en.wikipedia.org]
• 2. Quinidine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stereoselective Blockage of Quinidine and Quinine in the hERG Channel and the Effect of Their Rescue Potency on Drug-Induced hERG Trafficking Defect - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sophion.com [sophion.com]
• 6. Inhibition of the current of heterologously expressed HERG potassium channels by flecainide and comparison with quinidine, propafenone and lignocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scienceopen.com [scienceopen.com]
• 8. wikem.org [wikem.org]
• 9. benchchem.com [benchchem.com]

The Pivotal Role of Hydroquinidine in Asymmetric Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Hydroquinidine, a Cinchona alkaloid, has emerged as a cornerstone in the field of asymmetric organic synthesis. Its rigid chiral scaffold and strategically positioned functional groups make it an exceptionally effective organocatalyst and ligand for a variety of stereoselective transformations. This technical guide provides an in-depth analysis of the applications of hydroquinidine and its derivatives in key organic reactions, complete with quantitative data, detailed experimental protocols, and mechanistic visualizations to facilitate its application in research and drug development.

Sharpless Asymmetric Dihydroxylation

The Sharpless asymmetric dihydroxylation is arguably the most prominent application of hydroquinidine derivatives, specifically in the form of ligands for osmium-catalyzed dihydroxylation of olefins. Hydroquinidine-derived ligands, often used in commercially available "AD-mix-β", facilitate the delivery of the osmium tetroxide reagent to one face of the double bond, resulting in the formation of chiral vicinal diols with high enantioselectivity.[1][2][3]

Data Presentation: Enantioselectivity in Sharpless Asymmetric Dihydroxylation

The following table summarizes the performance of hydroquinidine-derived ligands in the asymmetric dihydroxylation of various olefin substrates.

Olefin Substrate	Product Diol	Yield (%)	Enantiomeric Excess (ee, %)
trans-Stilbene	(R,R)-1,2-Diphenyl-1,2-ethanediol	98	>99
1-Decene	(R)-1,2-Decanediol	95	97
α-Methylstyrene	(R)-1-Phenyl-1,2-ethanediol	96	92
Indene	cis-(1R,2S)-Indandiol	94	98

Data compiled from representative literature.

Experimental Protocols: Sharpless Asymmetric Dihydroxylation of trans-Stilbene

Materials:

• AD-mix-β (1.4 g per 1 mmol of olefin)

• tert-Butanol (5 mL per 1 mmol of olefin)

• Water (5 mL per 1 mmol of olefin)

• trans-Stilbene (1 mmol)

• Sodium sulfite (1.5 g)

• Ethyl acetate

• Magnesium sulfate

Procedure:

• A mixture of tert-butanol and water (1:1, 10 mL) is cooled to 0 °C.

• AD-mix-β (1.4 g) is added to the cooled solvent mixture with vigorous stirring.

• trans-Stilbene (180 mg, 1 mmol) is added to the mixture, and the reaction is stirred at 0 °C for 24 hours.

• The reaction is quenched by the addition of sodium sulfite (1.5 g) and stirred for 1 hour.

• The mixture is extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with brine, dried over magnesium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash chromatography on silica gel to afford the chiral diol.

Mandatory Visualization: Mechanism of Sharpless Asymmetric Dihydroxylation

Caption: Catalytic cycle of the Sharpless Asymmetric Dihydroxylation.

Asymmetric Michael Addition

Hydroquinidine and its derivatives, particularly those modified at the quinuclidine nitrogen to form quaternary ammonium salts, are effective phase-transfer catalysts for asymmetric Michael additions. These catalysts facilitate the enantioselective addition of nucleophiles, such as malonates and nitroalkanes, to α,β-unsaturated carbonyl compounds.

Data Presentation: Enantioselective Michael Addition of Diethyl Malonate to Chalcone

The following table presents representative results for the hydroquinidine-catalyzed Michael addition of diethyl malonate to chalcone.

Catalyst	Base	Solvent	Yield (%)	Enantiomeric Excess (ee, %)
O-Allyl-N-(9-anthracenylmethyl)hydroquinidinium bromide	Cs₂CO₃	Toluene	95	92 (R)
N-Benzylhydroquinidinium chloride	K₂CO₃	CH₂Cl₂	88	85 (R)
O-Benzyl-N-(4-trifluoromethylbenzyl)hydroquinidinium bromide	KOH	Toluene/H₂O	92	90 (R)

Data compiled from representative literature.

Experimental Protocols: Asymmetric Michael Addition of Diethyl Malonate to Chalcone

Materials:

• O-Allyl-N-(9-anthracenylmethyl)hydroquinidinium bromide (0.01 mmol)

• Chalcone (1 mmol)

• Diethyl malonate (1.2 mmol)

• Cesium carbonate (1.5 mmol)

• Toluene (5 mL)

Procedure:

• To a stirred suspension of cesium carbonate (488 mg, 1.5 mmol) in toluene (5 mL) is added O-allyl-N-(9-anthracenylmethyl)hydroquinidinium bromide (1 mol%).

• Diethyl malonate (192 mg, 1.2 mmol) is added, and the mixture is stirred for 10 minutes at room temperature.

• Chalcone (208 mg, 1 mmol) is added, and the reaction mixture is stirred at room temperature for 48 hours.

• The reaction is quenched with saturated aqueous ammonium chloride solution.

• The aqueous layer is extracted with diethyl ether (3 x 15 mL).

• The combined organic layers are dried over anhydrous sodium sulfate and concentrated.

• The residue is purified by column chromatography on silica gel.

Mandatory Visualization: Proposed Transition State in Michael Addition

Caption: Transition state model for the hydroquinidine-catalyzed Michael addition.

Asymmetric Aldol Reaction

Thiourea derivatives of hydroquinidine have been successfully employed as bifunctional organocatalysts in asymmetric aldol reactions. The thiourea moiety acts as a hydrogen-bond donor to activate the carbonyl electrophile, while the tertiary amine of the hydroquinidine scaffold acts as a Brønsted base to generate the enolate nucleophile. This dual activation strategy leads to high levels of stereocontrol.[4]

Data Presentation: Hydroquinidine-Thiourea Catalyzed Aldol Reaction

The table below shows the results for the asymmetric aldol reaction between isatin and acetone catalyzed by a hydroquinidine-derived thiourea.

Isatin Derivative	Acetone (equiv.)	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (ee, %)
Isatin	20	10	95	90 (R)
N-Methylisatin	20	10	92	88 (R)
5-Bromoisatin	20	10	90	92 (R)

Data compiled from representative literature.

Experimental Protocols: Asymmetric Aldol Reaction of Isatin with Acetone

Materials:

• Hydroquinidine-derived thiourea catalyst (0.01 mmol)

• Isatin (0.1 mmol)

• Acetone (2 mL)

Procedure:

• To a solution of isatin (14.7 mg, 0.1 mmol) in acetone (2 mL) is added the hydroquinidine-derived thiourea catalyst (1 mol%).

• The reaction mixture is stirred at room temperature for 24 hours.

• The solvent is removed under reduced pressure.

• The residue is purified by flash chromatography on silica gel to yield the aldol product.

Mandatory Visualization: Dual Activation in Aldol Reaction

Caption: Bifunctional activation by a hydroquinidine-thiourea catalyst.

Asymmetric Cycloaddition Reactions

The application of hydroquinidine and its derivatives extends to asymmetric cycloaddition reactions, including [4+2] and [3+2] cycloadditions. These catalysts can control the facial selectivity of the approach of the dienophile or dipole to the diene or dipolarophile, leading to the formation of enantioenriched cyclic products.

Data Presentation: Asymmetric Diels-Alder Reaction

Representative data for a hydroquinidine-catalyzed asymmetric Diels-Alder reaction between an α,β-unsaturated ketone and a diene is presented below.

Diene	Dienophile	Catalyst Loading (mol%)	Yield (%)	Diastereomeric Ratio (endo:exo)	Enantiomeric Excess (ee, %)
Cyclopentadiene	2-Acryloyl-2-oxazolidinone	10	90	95:5	96 (endo)
Isoprene	Methyl vinyl ketone	15	85	-	88

Data compiled from representative literature.

Experimental Protocols: Asymmetric Diels-Alder Reaction

Materials:

• Hydroquinidine-derived catalyst (0.1 mmol)

• 2-Acryloyl-2-oxazolidinone (1 mmol)

• Cyclopentadiene (freshly cracked, 3 mmol)

• Dichloromethane (10 mL)

Procedure:

• The hydroquinidine-derived catalyst (10 mol%) is dissolved in dichloromethane (10 mL) and cooled to -78 °C.

• 2-Acryloyl-2-oxazolidinone (141 mg, 1 mmol) is added to the solution.

• Freshly cracked cyclopentadiene (198 mg, 3 mmol) is added dropwise.

• The reaction is stirred at -78 °C for 6 hours.

• The reaction is quenched with a few drops of acetic acid.

• The mixture is warmed to room temperature and the solvent is evaporated.

• The crude product is purified by flash chromatography.

Mandatory Visualization: Workflow for Asymmetric Cycloaddition

Caption: Experimental workflow for a hydroquinidine-catalyzed Diels-Alder reaction.

Conclusion

Hydroquinidine and its readily accessible derivatives have proven to be powerful and versatile tools in the realm of asymmetric organic synthesis. Their efficacy in a range of mechanistically distinct reactions, including oxidations, conjugate additions, aldol reactions, and cycloadditions, underscores their importance to the synthetic chemist. The ability to fine-tune the steric and electronic properties of hydroquinidine-based catalysts continues to drive the development of new and highly selective transformations, paving the way for the efficient synthesis of complex chiral molecules for the pharmaceutical and agrochemical industries.

References

• 1. Cinchona-based phase-transfer catalysts for asymmetric synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Kinetic Resolution of Racemic Mixtures via Enantioselective Photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 4. Asymmetric organocatalysis in drug discovery and development for active pharmaceutical ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Quantification of Hydroquinidine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of hydroquinidine in various sample matrices, including biological fluids and pharmaceutical formulations. The methods described herein are based on established analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction

Hydroquinidine, also known as dihydroquinidine, is a quinidine derivative and a class Ia antiarrhythmic agent.[1][2][3][4] Accurate and precise quantification of hydroquinidine is crucial for therapeutic drug monitoring, pharmacokinetic studies, and quality control of pharmaceutical products. This document outlines validated analytical methods to ensure reliable and reproducible results.

Method 1: High-Performance Liquid Chromatography (HPLC) for Serum and Plasma

This section details the quantification of hydroquinidine in human serum and plasma using HPLC with fluorescence or UV detection.

Quantitative Data Summary

Parameter	HPLC - Fluorescence Detection	HPLC - Absorbance/Fluorescence
Analyte(s)	Quinidine, (3S)-3-hydroxyquinidine	Quinidine, (3S)-3-hydroxyquinidine
Sample Matrix	Human Serum	Human Serum
Lower Limit of Sensitivity	5 ng/mL	Not Specified
Limit of Determination	10 nM (Plasma), 25 nM (Urine)	Not Specified
Coefficient of Variation (CV)	Quinidine: 2%, (3S)-3-hydroxyquinidine: 6%	2.5 - 5.5% (Inter-assay)[5]
Correlation with Fluorometric Methods	r = 0.932 (ethylene chloride extraction), r = 0.950 (benzene-sulfuric acid extraction)[5]	Not Applicable

Experimental Protocol: HPLC with Fluorescence Detection

This protocol is adapted from a method for the determination of quinidine and its metabolite, (3S)-3-hydroxyquinidine, which is applicable for hydroquinidine as well due to structural similarities.[6][7]

1. Materials and Reagents:

• Hydroquinidine analytical standard[1]

• Benzene (or Toluene as a safer alternative)[5]

• Sodium Hydroxide (NaOH) solution (e.g., 1 M)

• Acetonitrile, HPLC grade

• Ammonium Acetate

• Deionized Water

• Human Serum/Plasma (for calibration standards and quality controls)

2. Sample Preparation (Liquid-Liquid Extraction):

• To 1.0 mL of serum/plasma sample, add a known amount of internal standard (if used).

• Alkalinize the sample by adding 0.5 mL of 1 M NaOH.

• Add 5.0 mL of benzene (or toluene) and vortex for 1 minute.

• Centrifuge at 2000 x g for 10 minutes to separate the layers.

• Carefully transfer the organic (upper) layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 200 µL of the mobile phase.

3. Chromatographic Conditions:

• Column: Titan C18, 10 cm x 2.1 mm I.D., 1.9 µm particles

• Mobile Phase: A mixture of 10 mM ammonium acetate (pH 7.0) and acetonitrile (70:30, v/v)

• Flow Rate: 0.3 mL/min

• Column Temperature: 35 °C

• Injection Volume: 2 µL

• Detector: Fluorescence Detector

  • Excitation Wavelength: 340 nm

  • Emission Wavelength: 425 nm

4. Calibration and Quantification:

• Prepare a series of calibration standards by spiking known concentrations of hydroquinidine into blank serum/plasma.

• Process the calibration standards and quality control samples alongside the unknown samples using the sample preparation protocol described above.

• Inject the processed samples into the HPLC system.

• Construct a calibration curve by plotting the peak area of hydroquinidine against its concentration.

• Determine the concentration of hydroquinidine in the unknown samples from the calibration curve.

Experimental Workflow Diagram

Caption: Workflow for HPLC analysis of hydroquinidine in serum/plasma.

Method 2: Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UHPLC-MS) for Plasma

This method provides high sensitivity and selectivity for the quantification of hydroquinidine in plasma, suitable for clinical and pharmaceutical research.[8]

Quantitative Data Summary

Parameter	UHPLC-MS
Analyte	Hydroquinidine
Sample Matrix	Plasma
Detector	Mass Spectrometer (MS)
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitored Ion (m/z)	327.21
Linearity Range	Typically in the ng/mL range (specifics to be determined during validation)

Experimental Protocol: UHPLC-MS

This protocol is based on a general approach for the analysis of small molecules in plasma and specific conditions for hydroquinidine.[8][9]

1. Materials and Reagents:

• Hydroquinidine analytical standard[1]

• Acetonitrile, LC-MS grade

• Methanol, LC-MS grade

• Ammonium Acetate, LC-MS grade

• Formic Acid, LC-MS grade

• Deionized Water (18.2 MΩ·cm)

• Human Plasma

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of cold acetonitrile (containing an internal standard, if applicable).

• Vortex vigorously for 1 minute to precipitate proteins.

• Store at -30 °C for 30 minutes to enhance protein precipitation.[9]

• Centrifuge at 17,000 x g for 5 minutes.[9]

• Transfer the supernatant to a clean tube.

• For improved signal recovery and reduced ion suppression, a 200-fold final dilution can be performed by diluting the supernatant with 10% methanol in water.[9]

3. UHPLC Conditions:

• Column: Titan C18, 10 cm x 2.1 mm I.D., 1.9 µm particles

• Mobile Phase A: 10 mM Ammonium Acetate, pH 7.0

• Mobile Phase B: Acetonitrile

• Gradient: Isocratic at 70:30 (A:B)

• Flow Rate: 0.3 mL/min

• Column Temperature: 35 °C

• Injection Volume: 2 µL

4. Mass Spectrometry Conditions:

• Instrument: Triple Quadrupole Mass Spectrometer

• Ionization Source: Electrospray Ionization (ESI), positive mode

• Scan Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

• Monitored Ion (SIM): m/z 327.21

• MRM Transitions: To be optimized by infusing a standard solution of hydroquinidine. A common precursor ion is [M+H]+.

Experimental Workflow Diagram

Caption: Workflow for UHPLC-MS analysis of hydroquinidine in plasma.

Method 3: HPLC for Pharmaceutical Formulations

This method is suitable for the quality control and assay of hydroquinidine in pharmaceutical dosage forms like tablets and capsules.[10][11]

Quantitative Data Summary

Parameter	HPLC - UV Detection
Analyte	Quinidine/Hydroquinidine
Sample Matrix	Pharmaceutical Dosage Forms (Tablets)
Linearity Range	20 µg/mL - 60 µg/mL[11]
Correlation Coefficient (r²)	0.999[11]
Repeatability (%RSD)	0.2%[11]
Intermediate Precision (%RSD)	0.1%[11]
Mean Recovery	99.77%[11]

Experimental Protocol: HPLC-UV

1. Materials and Reagents:

• Hydroquinidine analytical standard

• Methanol, HPLC grade

• Potassium Dihydrogen Phosphate (KH2PO4)

• Orthophosphoric Acid

• Deionized Water

2. Standard Solution Preparation:

• Accurately weigh about 10 mg of hydroquinidine working standard into a 100 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase.

• Further dilute this stock solution with the mobile phase to prepare working standard solutions within the linearity range (e.g., 20-60 µg/mL).[11]

3. Sample Preparation (from Tablets):

• Weigh and finely powder not fewer than 20 tablets.

• Accurately weigh a portion of the powder equivalent to a known amount of hydroquinidine and transfer it to a suitable volumetric flask.

• Add about 70% of the flask volume with the mobile phase and sonicate for 30 minutes to dissolve the active ingredient.

• Cool the solution to room temperature and dilute to the mark with the mobile phase.

• Filter the solution through a 0.45 µm membrane filter.

• Dilute the filtered solution with the mobile phase to a final concentration within the calibration range.

4. Chromatographic Conditions:

• Column: Terrosil C18 (100 mm x 4.6 mm, 5.0 µm)[11]

• Mobile Phase: A mixture of phosphate buffer (KH2PO4, pH 3.0 adjusted with orthophosphoric acid) and acetonitrile (25:75 v/v).[11]

• Flow Rate: 0.8 mL/min[11]

• Detection Wavelength: 254 nm[11]

• Injection Volume: 10 µL

Signaling Pathway/Logical Relationship Diagram

Caption: Logical workflow for the quality control of hydroquinidine in pharmaceutical formulations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Hydroquinidine | C20H26N2O2 | CID 91503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hydroquinidine | Sodium Channel | Potassium Channel | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A high-pressure liquid chromatography method for serum quinidine and (3S)-3-hydroxyquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Specific determination of quinidine and (3S)-3-hydroxyquinidine in human serum by high-pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of quinidine, dihydroquinidine, (3S)-3-hydroxyquinidine and quinidine N-oxide in plasma and urine by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Dihydroquinidine contamination of quinidine raw materials and dosage forms: rapid estimation by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. jidps.com [jidps.com]

Application Notes and Protocols for Hydroquinidine in Patch-Clamp Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydroquinidine, a Class Ia antiarrhythmic agent and a dextrorotatory stereoisomer of quinidine, is a crucial compound for studying cardiac electrophysiology.[1][2] Its primary mechanism of action involves the modulation of various cardiac ion channels, which can be meticulously investigated using patch-clamp electrophysiology.[1][3] This document provides detailed application notes and protocols for utilizing hydroquinidine in patch-clamp studies to characterize its effects on ion channel function.

Hydroquinidine's main therapeutic action is to stabilize the cardiac membrane by inhibiting the fast inward sodium channels (INa), thereby reducing the excitability and conductivity of cardiac cells.[1][2] Additionally, it blocks several potassium channels, prolonging the repolarization phase of the cardiac action potential.[1] These actions, however, can also lead to proarrhythmic effects, such as Torsades de Pointes, necessitating careful study of its interaction with specific ion channels, particularly the hERG channel.[1][4]

Mechanism of Action: Multi-Ion Channel Blockade

Hydroquinidine exerts its effects by interacting with several key cardiac ion channels. Understanding these interactions is fundamental to interpreting data from patch-clamp experiments.

Key Ion Channel Targets:

• Sodium Channels (e.g., Nav1.5): Hydroquinidine blocks the fast inward sodium current (INa) in a use-dependent manner, meaning its efficacy increases with higher heart rates.[3] This action slows the upstroke of the cardiac action potential (Phase 0).[1]

• Potassium Channels:

  • hERG (Kv11.1): Inhibition of the rapid delayed rectifier potassium current (IKr), conducted by hERG channels, is a critical action of hydroquinidine that leads to prolongation of the action potential duration and the QT interval.[1][4]

  • IKs (Kv7.1/KCNE1): Hydroquinidine can also block the slow delayed rectifier potassium current (IKs), further contributing to delayed repolarization.[1][5]

  • Kir Channels: Some studies investigate the effects on inwardly rectifying potassium channels.[6]

  • Kv1.5: This channel, responsible for the ultra-rapid delayed rectifier potassium current (IKur) in the atria, is another target.[7]

• Calcium Channels (e.g., Cav1.2): While less pronounced, hydroquinidine can also affect L-type calcium currents (ICaL).[6][8]

Data Presentation: Quantitative Analysis of Hydroquinidine and Quinidine Effects

The following tables summarize the inhibitory concentrations (IC50) of quinidine on various cardiac ion channels, as hydroquinidine's potency is comparable to its stereoisomer. This data is essential for designing appropriate concentration ranges in patch-clamp experiments.

Ion Channel	Cell Line	IC50 (µM)	Notes	Reference
hERG (IKr)	tsA201 cells	1	-	[4]
hERG (IKr)	Xenopus oocytes	3	Inhibition was 32.1 ± 3.2% at this concentration.	[4]
Nav1.5 (Peak INa)	HEK293 cells	28.9 ± 2.2	-	[9]
Kv1.5 (IKur)	-	10 - 20	-	[7]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of hydroquinidine's action on cardiomyocytes and a typical experimental workflow for a patch-clamp study.

Caption: Hydroquinidine's multi-channel blockade in cardiomyocytes.

Caption: General workflow for a patch-clamp experiment.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols can be adapted for manual or automated patch-clamp systems.[10][11]

Cell Preparation

• Cell Lines: Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells stably or transiently expressing the ion channel of interest (e.g., hERG, Nav1.5) are commonly used.[3][6]

• Primary Cells: Enzymatically isolated cardiomyocytes from animal models (e.g., guinea pig, rabbit) can also be used for studies in a more native environment.[3]

• Cell Culture and Dissociation:

  • Maintain cell lines in appropriate culture medium (e.g., DMEM with 10% FBS).

  • For experiments, dissociate adherent cells using a gentle enzyme solution (e.g., Accutase) to obtain a single-cell suspension.[10]

  • Resuspend cells in the external recording solution at a suitable concentration (e.g., 5 x 106 cells/ml).[10]

Solutions and Reagents

Proper solution composition is critical for isolating and measuring specific ionic currents.

a) For hERG (IKr) Recordings:

• External Solution (in mM): 130 NaCl, 10 HEPES, 5 KCl, 1 MgCl2·6H2O, 1 CaCl2·H2O, 12.5 dextrose. Adjust pH to 7.4 with NaOH.[12]

• Internal (Pipette) Solution (in mM): 120 K-gluconate, 20 KCl, 10 HEPES, 5 EGTA, 1.5 MgATP. Adjust pH to 7.3 with KOH.[12][13]

b) For Nav1.5 (INa) Recordings:

• External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 D-Glucose. Adjust pH to 7.4 with NaOH.[14]

• Internal (Pipette) Solution (in mM): 50 CsCl, 10 NaCl, 60 CsF, 20 EGTA, 10 HEPES. Adjust pH to 7.2 with CsOH.[14]

c) Hydroquinidine Stock Solution:

• Prepare a high-concentration stock solution (e.g., 10 mM) of hydroquinidine in DMSO.

• On the day of the experiment, perform serial dilutions in the appropriate external solution to achieve the final desired concentrations.

• Ensure the final DMSO concentration in the recording chamber remains low (≤ 0.3%) to avoid solvent effects.[11]

Patch-Clamp Recording Procedure (Whole-Cell Configuration)

• Pipette Fabrication: Pull borosilicate glass capillaries to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution.[15]

• Seal Formation: Approach a selected cell with the micropipette while applying slight positive pressure. Upon contact with the cell membrane, release the pressure and apply gentle suction to form a high-resistance (GΩ) seal.[15][16]

• Whole-Cell Access: After establishing a stable giga-seal, apply a brief pulse of stronger suction to rupture the membrane patch under the pipette tip, achieving the whole-cell configuration.[16] This allows for control of the membrane potential and measurement of total membrane currents.

• Data Acquisition:

  • Use an appropriate patch-clamp amplifier and data acquisition software.

  • Compensate for pipette capacitance and series resistance to ensure accurate voltage control and current measurement.[12]

Voltage-Clamp Protocols

Specific voltage protocols are required to isolate and study the kinetics of different ion channels.

a) hERG (IKr) Current Protocol:

This protocol is designed to elicit the characteristic large tail current of hERG channels.

• Holding Potential: -80 mV.

• Depolarizing Pulse: Step to +20 mV or +40 mV for 2-5 seconds to allow for channel activation and inactivation.[3][12]

• Repolarizing Pulse: Step down to -50 mV to record the peak tail current as channels recover from inactivation and deactivate.[6]

• Pulse Frequency: Repeat every 5-15 seconds to allow for recovery between sweeps.[5][12]

b) Nav1.5 (INa) Current Protocol (Peak Current):

• Holding Potential: -120 mV to ensure channels are in a rested, available state.[11]

• Depolarizing Pulses: Apply a series of brief (e.g., 50 ms) depolarizing steps from -100 mV to +40 mV in 10 mV increments to elicit the peak inward current.[11]

c) State-Dependent Block Protocol:

To investigate use-dependency, apply a train of depolarizing pulses at different frequencies (e.g., 0.5 Hz, 1 Hz, 2 Hz) before and after hydroquinidine application. A greater block at higher frequencies indicates use-dependent action.[17]

Data Analysis

• Current Measurement: Measure the peak current amplitude for the ion channel of interest under control conditions and at steady-state block for each concentration of hydroquinidine. For hERG, the peak tail current is typically measured.

• Concentration-Response Curve: Plot the percentage of current inhibition as a function of the hydroquinidine concentration.

• IC50 Calculation: Fit the concentration-response data to the Hill equation to determine the IC50 value, which represents the concentration of hydroquinidine required to inhibit 50% of the maximal current.

Conclusion

Patch-clamp electrophysiology is an indispensable tool for characterizing the effects of hydroquinidine on cardiac ion channels. The protocols and data presented here provide a framework for researchers to design and execute experiments to elucidate the molecular pharmacology of hydroquinidine, contributing to a better understanding of its therapeutic and proarrhythmic mechanisms. Careful attention to experimental detail, including cell health, solution composition, and appropriate voltage protocols, is essential for obtaining high-quality, reproducible data.

References

• 1. What is the mechanism of Hydroquinidine Hydrochloride? [synapse.patsnap.com]
• 2. What is Hydroquinidine Hydrochloride used for? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Probing the mechanisms underlying modulation of quinidine sensitivity to cardiac IKs block by protein kinase A-mediated IKs phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro ion channel profile and ex vivo cardiac electrophysiology properties of the R(-) and S(+) enantiomers of hydroxychloroquine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ANTIARRHYTHMIC DRUG-INDUCED INTERNALIZATION OF THE ATRIAL SPECIFIC K+ CHANNEL, Kv1.5 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of quinidine on action potentials and ionic currents in isolated canine ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. fda.gov [fda.gov]
• 13. fda.gov [fda.gov]
• 14. Frontiers | Characterization of Compound-Specific, Concentration-Independent Biophysical Properties of Sodium Channel Inhibitor Mechanism of Action Using Automated Patch-Clamp Electrophysiology [frontiersin.org]
• 15. docs.axolbio.com [docs.axolbio.com]
• 16. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]
• 17. Quinidine blocks cardiac sodium channels during opening and slow inactivation in guinea-pig papillary muscle [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Hydroquinidine Administration in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroquinidine, a dextrorotatory stereoisomer of quinidine, is a Class Ia antiarrhythmic agent. It exerts its therapeutic effects primarily by blocking voltage-gated sodium and potassium channels in cardiomyocytes. This action prolongs the effective refractory period and reduces the maximal rate of depolarization of the action potential, thereby suppressing cardiac arrhythmias. These application notes provide detailed protocols for the preparation and administration of hydroquinidine in various animal models to study its electrophysiological, pharmacokinetic, and pharmacodynamic properties.

Data Presentation

The following tables summarize the pharmacokinetic parameters of quinidine, the parent compound of hydroquinidine, in various animal models. Direct pharmacokinetic data for hydroquinidine is limited in the literature; therefore, these values for quinidine can serve as a reference. Researchers should consider conducting pilot pharmacokinetic studies for hydroquinidine in their specific animal model.

Table 1: Pharmacokinetic Parameters of Quinidine in Dogs (Beagle)

Parameter	Route of Administration	Dosage	Cmax	Tmax	Half-life (t½)	Bioavailability (F)	Reference
Terminal Half-life	Intravenous	-	-	-	720 ± 343 min	-	[1]

Table 2: Pharmacokinetic Parameters of Quinidine in Rabbits

Parameter	Route of Administration	Dosage	Cmax	Tmax	Half-life (t½)	Bioavailability (F)	Reference
Terminal Half-life	Intravenous	-	-	-	132.4 ± 27.1 min	-	[2]

Note: Cmax (Maximum plasma concentration), Tmax (Time to reach maximum concentration), t½ (Half-life), F (Bioavailability). Data for rats and mice were not available in the conducted search.

Experimental Protocols

Protocol 1: Preparation of Hydroquinidine for Intravenous Administration

Materials:

• Hydroquinidine powder

• Dimethyl sulfoxide (DMSO)

• PEG300

• Tween 80

• Sterile Saline (0.9% NaCl)

• Sterile vials

• 0.22 µm sterile syringe filters

Procedure:

• Stock Solution Preparation: In a sterile environment, prepare a stock solution of hydroquinidine by dissolving the powder in DMSO. Sonication may be used to aid dissolution.

• Vehicle Preparation: Prepare the vehicle by mixing PEG300, Tween 80, and sterile saline. A common vehicle composition is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.

• Final Solution Preparation: Add the hydroquinidine stock solution to the vehicle to achieve the desired final concentration. Ensure the solution is clear and free of precipitation.

• Sterilization: Sterilize the final solution by passing it through a 0.22 µm sterile syringe filter into a sterile vial.

• Storage: Store the sterile solution at 4°C and protect it from light. It is recommended to use freshly prepared solutions for each experiment.

Protocol 2: Intravenous Administration of Hydroquinidine

Animal Models: Rats, Mice, Rabbits, Dogs

Procedure:

• Animal Preparation: Anesthetize the animal according to your institution's approved protocol. Place the animal on a heating pad to maintain body temperature.

• Catheterization: Surgically expose and cannulate a suitable vein (e.g., jugular vein in rats and rabbits, cephalic or saphenous vein in dogs) with an appropriately sized catheter.

• Administration: Administer the hydroquinidine solution as a bolus injection or a continuous infusion using a syringe pump. The rate of infusion and total volume should be calculated based on the animal's weight and the desired dosage.

• Monitoring: Continuously monitor the animal's vital signs, including electrocardiogram (ECG), heart rate, and blood pressure, throughout the administration period and for a defined post-administration period.

Protocol 3: Preparation of Hydroquinidine for Oral Administration

Materials:

• Hydroquinidine powder

• Vehicle (e.g., sterile water, 0.5% methylcellulose, or a food slurry)

• Oral gavage needles (appropriate size for the animal)

• Syringes

Procedure:

• Suspension Preparation: Weigh the required amount of hydroquinidine powder and suspend it in the chosen vehicle at the desired concentration.

• Homogenization: Ensure a uniform suspension by vortexing or stirring immediately before administration.

Protocol 4: Oral Administration of Hydroquinidine

Animal Models: Rats, Mice

Procedure:

• Animal Restraint: Gently restrain the animal to prevent movement and ensure accurate administration.

• Gavage: Attach the oral gavage needle to a syringe containing the hydroquinidine suspension. Carefully insert the needle into the esophagus and deliver the solution directly into the stomach.

• Observation: Monitor the animal for any signs of distress or regurgitation immediately following administration.

Mandatory Visualization

Signaling Pathway of Hydroquinidine in Cardiomyocytes

Caption: Mechanism of action of hydroquinidine on cardiac ion channels.

Experimental Workflow for an In Vivo Electrophysiology Study

Caption: General workflow for an in vivo arrhythmia study.

References

• 1. Pharmacokinetics and pharmacodynamics of quinidine and its metabolite, quinidine-N-oxide, in beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]

Hydroquinidine as a Chiral Catalyst: Application Notes and Protocols for Asymmetric Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Hydroquinidine, a Cinchona alkaloid, has emerged as a powerful and versatile chiral catalyst in asymmetric organic synthesis. Its derivatives are widely employed to induce stereoselectivity in a variety of chemical transformations, leading to the efficient synthesis of enantiomerically enriched molecules. This is of paramount importance in the pharmaceutical industry, where the chirality of a drug molecule can significantly influence its pharmacological activity and safety profile.

These application notes provide an overview of the use of hydroquinidine and its derivatives as organocatalysts in three key asymmetric reactions: the Sharpless Asymmetric Dihydroxylation, the Aza-Henry (Nitro-Mannich) Reaction, and the Hydrophosphination of aza-ortho-Quinone Methides. Detailed experimental protocols and quantitative data are presented to facilitate the application of these methodologies in a research and development setting.

Sharpless Asymmetric Dihydroxylation

The Sharpless Asymmetric Dihydroxylation is a Nobel Prize-winning reaction that allows for the enantioselective synthesis of vicinal diols from prochiral olefins. The reaction utilizes a catalytic amount of osmium tetroxide in the presence of a chiral ligand derived from a Cinchona alkaloid. The commercially available reagent mixture, AD-mix-β, contains the hydroquinidine-derived ligand (DHQD)₂PHAL, which reliably directs the hydroxylation to a specific face of the olefin.

Quantitative Data Summary

Olefin Substrate	Product	Yield (%)	Enantiomeric Excess (ee, %)
trans-Stilbene	(R,R)-1,2-Diphenyl-1,2-ethanediol	>95	>99
Styrene	(R)-1-Phenyl-1,2-ethanediol	92	97
1-Decene	(R)-1,2-Decanediol	95	98
α-Methylstyrene	(R)-1-Phenyl-1,2-propanediol	90	88

Experimental Protocol: Asymmetric Dihydroxylation of trans-Stilbene

Materials:

• AD-mix-β

• trans-Stilbene

• tert-Butanol

• Water

• Sodium sulfite

• Ethyl acetate

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, prepare a solvent mixture of tert-butanol and water (1:1 v/v).

• Add AD-mix-β (1.4 g per 1 mmol of olefin) to the solvent mixture and stir at room temperature until the two phases are clear and the lower aqueous phase is bright yellow.

• Cool the mixture to 0 °C in an ice bath.

• Add trans-stilbene (1 mmol) to the reaction mixture and stir vigorously at 0 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 6-24 hours.

• Once the reaction is complete, add sodium sulfite (1.5 g) and stir for an additional hour at room temperature.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure (R,R)-1,2-diphenyl-1,2-ethanediol.

• Determine the enantiomeric excess of the product by chiral high-performance liquid chromatography (HPLC).

Catalytic Cycle

Caption: Catalytic cycle for the Sharpless Asymmetric Dihydroxylation.

Asymmetric Aza-Henry (Nitro-Mannich) Reaction

The aza-Henry reaction is a carbon-carbon bond-forming reaction between a nitroalkane and an imine. The use of a chiral catalyst, such as a hydroquinine-derived thiourea, allows for the enantioselective and diastereoselective synthesis of β-nitroamines, which are valuable precursors to chiral 1,2-diamines and α-amino acids.

Quantitative Data Summary: Hydroquinine-Derived Thiourea Catalyst

Imine Substrate (from Isatin)	Nitroalkane	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee, %)
N-Boc-ketimine	Nitroethane	99	91:9	96
5-F-N-Boc-ketimine	Nitroethane	98	90:10	95
5-Cl-N-Boc-ketimine	Nitroethane	99	85:15	92
N-Boc-ketimine	1-Nitropropane	97	97:3	96
N-Boc-ketimine	1-Nitropentane	96	97:3	90

Experimental Protocol: Aza-Henry Reaction of N-Boc-isatin ketimine with Nitroethane

Materials:

• Hydroquinine-derived thiourea catalyst

• N-Boc-isatin ketimine

• Nitroethane

• 3Å Molecular sieves

• Chloroform (CHCl₃)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried reaction tube, add the hydroquinine-derived thiourea catalyst (10 mol%), N-Boc-isatin ketimine (0.1 mmol), and activated 3Å molecular sieves.

• Add chloroform (1 mL) and cool the mixture to -20 °C.

• Add nitroethane (5 equivalents) dropwise to the stirred solution.

• Stir the reaction at -20 °C and monitor its progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired β-nitroamine.

• Determine the diastereomeric ratio and enantiomeric excess of the product by chiral HPLC analysis.

Proposed Catalytic Activation

Caption: Dual activation by the bifunctional hydroquinine-thiourea catalyst.

Asymmetric Hydrophosphination of aza-ortho-Quinone Methides

The enantioselective addition of P-H bonds to unsaturated systems is a powerful method for the synthesis of chiral organophosphorus compounds. Hydroquinine has been shown to be an effective organocatalyst for the 1,4-hydrophosphination of in situ generated aza-ortho-quinone methides (aza-o-QMs) with H-phosphine oxides, providing access to optically active diarylmethyl phosphine oxides with high enantioselectivity.[1]

Quantitative Data Summary

aza-o-QM Precursor (Substituted 2-aminobenzyl alcohol)	H-Phosphine Oxide	Yield (%)	Enantiomeric Excess (ee, %)
2-((4-methoxyphenyl)(phenyl)methyl)aniline	Diphenylphosphine oxide	85	92
2-((4-chlorophenyl)(phenyl)methyl)aniline	Diphenylphosphine oxide	82	90
2-(p-tolyl(phenyl)methyl)aniline	Diphenylphosphine oxide	88	94
2-((4-methoxyphenyl)(phenyl)methyl)aniline	Bis(4-methoxyphenyl)phosphine oxide	80	91

Experimental Protocol: Hydrophosphination of in situ generated aza-o-QM

Materials:

• Hydroquinine

• Substituted 2-aminobenzyl alcohol derivative (aza-o-QM precursor)

• H-phosphine oxide

• Toluene

• 4Å Molecular sieves

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a dried reaction vessel containing 4Å molecular sieves, add the 2-aminobenzyl alcohol derivative (0.1 mmol) and H-phosphine oxide (0.12 mmol).

• Add hydroquinine (10 mol%) and toluene (1.0 mL).

• Stir the reaction mixture at room temperature. The aza-o-QM is generated in situ.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with a saturated aqueous NaHCO₃ solution.

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the chiral diarylmethyl phosphine oxide.

• Determine the enantiomeric excess by chiral HPLC analysis.

General Experimental Workflow

Caption: A typical workflow for a hydroquinidine-catalyzed asymmetric reaction.

References

• 1. ch.ic.ac.uk [ch.ic.ac.uk]

Application Notes and Protocols for the HPLC Separation of Hydroquinidine Enantiomers

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydroquinidine, a diastereomer of hydroquinine and a derivative of quinidine, is a chiral compound with stereoisomers that may exhibit different pharmacological and toxicological profiles. The separation and quantification of individual enantiomers are crucial for drug development, quality control, and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) is the most effective technique for resolving enantiomers.[1] This document provides detailed application notes and protocols for the separation of hydroquinidine enantiomers using polysaccharide-based and macrocyclic glycopeptide-based CSPs, which are widely recognized for their broad applicability in chiral separations.[2][3]

Chiral Stationary Phases (CSPs) for Hydroquinidine Enantiomer Separation

The selection of an appropriate chiral stationary phase is paramount for achieving successful enantioseparation. Based on the chemical properties of hydroquinidine, a basic alkaloid, and literature on the separation of similar compounds like Cinchona alkaloids and hydroxychloroquine, the following CSPs are recommended for initial screening and method development.[4][5]

1. Polysaccharide-Based CSPs:

Polysaccharide-based CSPs, particularly those derived from cellulose and amylose carbamate derivatives coated or immobilized on a silica support, are highly versatile and have demonstrated broad enantioselectivity for a wide range of chiral compounds, including alkaloids.[2][6] The chiral recognition mechanism involves a combination of hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance within the chiral grooves of the polysaccharide structure.

• Recommended Columns:

  • Chiralpak® AD-H: Amylose tris(3,5-dimethylphenylcarbamate) coated on silica gel.

  • Chiralcel® OD-H: Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel.

These columns have a proven track record in separating a wide variety of chiral compounds, including those with aromatic and heterocyclic structures similar to hydroquinidine.[4]

2. Macrocyclic Glycopeptide-Based CSPs:

Macrocyclic glycopeptide antibiotics, such as teicoplanin and vancomycin, bonded to silica gel, offer a unique and complementary chiral recognition mechanism.[3] These CSPs possess a complex three-dimensional structure with multiple chiral centers and functional groups (hydroxyl, carboxyl, amino, and aromatic rings) that can interact with analytes through hydrogen bonding, ionic interactions, and inclusion complexation.[3]

• Recommended Columns:

  • Chirobiotic™ T: Based on the teicoplanin macrocyclic glycopeptide.

  • Chirobiotic™ V: Based on the vancomycin macrocyclic glycopeptide.

These columns are particularly effective for the separation of amino acids, peptides, and other compounds capable of forming multiple interactions.

Experimental Protocols

The following protocols are provided as a starting point for the development of a robust HPLC method for the separation of hydroquinidine enantiomers. Optimization of mobile phase composition, flow rate, and column temperature will likely be necessary to achieve baseline resolution.

Protocol 1: Enantioseparation using a Polysaccharide-Based CSP (Chiralpak® AD-H)

This protocol is adapted from a successful method for the separation of hydroxychloroquine enantiomers, a structurally related compound.[4]

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV detector.

• Chromatographic Conditions:

  • Column: Chiralpak® AD-H (4.6 mm x 150 mm, 5 µm particle size)

  • Mobile Phase: n-Hexane : Isopropanol (IPA) with 0.1% Diethylamine (DEA) (v/v/v)

    • Initial Screening Gradient: Start with a ratio of 90:10 (n-Hexane:IPA) and adjust the IPA percentage as needed to optimize resolution and retention time. A common screening approach is to test ratios of 95:5, 90:10, 80:20, and 70:30.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 235 nm and 330 nm (based on the UV spectrum of quinidine-related compounds)

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve hydroquinidine standard in the mobile phase at a concentration of 1 mg/mL.

Protocol 2: Enantioseparation using a Macrocyclic Glycopeptide-Based CSP (Chirobiotic™ T)

This protocol is a general starting point for basic analytes on a teicoplanin-based CSP.

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV detector.

• Chromatographic Conditions:

  • Column: Chirobiotic™ T (4.6 mm x 250 mm, 5 µm particle size)

  • Mobile Phase: Methanol with 0.1% Trifluoroacetic Acid (TFA) or Acetic Acid (v/v) and 0.05% Triethylamine (TEA) (v/v)

    • Note: The acidic and basic additives are used to improve peak shape and control the ionization state of the analyte and the stationary phase. The ratio of acid to base can be adjusted to optimize selectivity.

  • Flow Rate: 0.5 - 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 235 nm and 330 nm

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve hydroquinidine standard in the mobile phase at a concentration of 1 mg/mL.

Data Presentation

The following tables summarize hypothetical quantitative data that could be obtained during method development to facilitate comparison.

Table 1: Comparison of Chiral Stationary Phases for Hydroquinidine Enantiomer Separation

Chiral Stationary Phase	Mobile Phase Composition	Retention Time (min) - Enantiomer 1	Retention Time (min) - Enantiomer 2	Resolution (Rs)	Separation Factor (α)
Chiralpak® AD-H	n-Hexane:IPA:DEA (90:10:0.1)	8.5	10.2	2.1	1.20
Chiralcel® OD-H	n-Hexane:IPA:DEA (85:15:0.1)	7.2	8.5	1.8	1.18
Chirobiotic™ T	Methanol:TFA:TEA (100:0.1:0.05)	12.3	14.5	1.9	1.18
Chirobiotic™ V	Methanol:Acetic Acid:TEA (100:0.1:0.05)	15.1	16.9	1.5	1.12

Table 2: Effect of Mobile Phase Composition on the Separation of Hydroquinidine Enantiomers on Chiralpak® AD-H

n-Hexane:IPA Ratio (with 0.1% DEA)	Retention Time (min) - Enantiomer 1	Retention Time (min) - Enantiomer 2	Resolution (Rs)	Separation Factor (α)
95:5	15.8	19.5	2.5	1.23
90:10	8.5	10.2	2.1	1.20
85:15	6.1	7.0	1.6	1.15
80:20	4.5	5.0	1.1	1.11

Mandatory Visualizations

Caption: General workflow for the HPLC separation of hydroquinidine enantiomers.

Caption: Logical relationship for selecting a suitable CSP for hydroquinidine.

References

• 1. researchgate.net [researchgate.net]
• 2. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. HPLC separation of enantiomers of chiral arylpropionic acid derivatives using polysaccharide-based chiral columns and normal-phase eluents with emphasis on elution order - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Hydroquinidine in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroquinidine, a derivative of quinidine, is a Class Ia antiarrhythmic agent known for its potent effects on cardiac ion channels.[1][2] Its primary mechanism of action involves the blockade of both fast inward sodium channels and delayed rectifier potassium currents (IKr and IKs).[1] This activity leads to a reduction in the rate of cardiac action potential depolarization and prolongs the repolarization phase, making it a valuable tool for in vitro studies of cardiac electrophysiology and arrhythmia models.[1][2] Additionally, recent research has highlighted its potential as an antineoplastic agent, expanding its application in cancer cell biology research. This document provides detailed protocols for the preparation of hydroquinidine stock solutions and their application in common in vitro assays.

Data Presentation

Hydroquinidine Solubility and Stock Solution Parameters

For reproducible and accurate experimental results, proper preparation of hydroquinidine stock solutions is critical. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions due to the compound's high solubility in it.[3] Hydroquinidine is sparingly soluble in ethanol and practically insoluble in water. When preparing aqueous working solutions, it is crucial to first dissolve hydroquinidine in a suitable organic solvent like DMSO.

Parameter	Value	Source
Molecular Weight	326.43 g/mol	[3]
Solubility in DMSO	≥27.6 mg/mL	ApexBIO
60 mg/mL (183.81 mM)	TargetMol[3]
65 mg/mL (199.12 mM)	Selleck Chemicals
25 mg/mL	Cayman Chemical[4]
Solubility in Ethanol	≥14.33 mg/mL (with sonication)	ApexBIO
< 1 mg/mL	TargetMol[3]
1 mg/mL	Cayman Chemical[4]
Solubility in Water	Insoluble	Multiple Sources
Powder Storage	-20°C for up to 3 years	TargetMol[3]
Stock Solution Storage	-80°C for up to 1 year; -20°C for up to 1 month. Avoid repeated freeze-thaw cycles.	Selleck Chemicals

Experimental Protocols

Protocol 1: Preparation of Hydroquinidine Stock Solution

This protocol describes the preparation of a 10 mM hydroquinidine stock solution in DMSO.

Materials:

• Hydroquinidine powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile, filtered pipette tips

Procedure:

• Preparation: In a sterile environment (e.g., a laminar flow hood), bring the hydroquinidine powder and DMSO to room temperature.

• Weighing: Accurately weigh the desired amount of hydroquinidine powder. For a 1 mL 10 mM stock solution, weigh 3.264 mg of hydroquinidine (Molecular Weight = 326.43 g/mol ).

• Dissolution: Add the weighed hydroquinidine powder to a sterile amber microcentrifuge tube. Add the appropriate volume of DMSO to achieve a 10 mM concentration (for 3.264 mg, add 1 mL of DMSO).

• Mixing: Tightly cap the tube and vortex thoroughly until the hydroquinidine is completely dissolved. Gentle warming in a water bath (37°C) or sonication can be used to aid dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).

Protocol 2: In Vitro hERG Potassium Channel Assay using Automated Patch Clamp

This protocol provides a general framework for assessing the inhibitory effect of hydroquinidine on the hERG (human Ether-à-go-go-Related Gene) potassium channel expressed in a stable cell line (e.g., HEK293).

Materials:

• HEK293 cells stably expressing hERG channels

• Cell culture medium and reagents

• Automated patch-clamp system (e.g., QPatch, Patchliner)

• External and internal recording solutions (see table below)

• Hydroquinidine stock solution (10 mM in DMSO)

Solutions:

Solution	Composition (in mM)
External	140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. pH adjusted to 7.4 with NaOH.
Internal	130 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 5 Mg-ATP. pH adjusted to 7.2 with KOH.

Procedure:

• Cell Preparation: Culture and harvest HEK293-hERG cells according to standard protocols. Prepare a single-cell suspension for use in the automated patch-clamp system.

• Working Solution Preparation: Prepare serial dilutions of the hydroquinidine stock solution in the external recording solution to achieve the desired final concentrations for the assay. Ensure the final DMSO concentration is ≤ 0.3% to avoid solvent effects.

• Automated Patch-Clamp:

  • Load the cell suspension and prepared hydroquinidine working solutions onto the automated patch-clamp system.

  • The system will establish whole-cell recordings.

  • Apply a voltage protocol to elicit hERG currents. A typical protocol involves a holding potential of -80 mV, followed by a depolarization step to +20 mV for 2 seconds, and then a repolarization step to -50 mV for 2 seconds to measure the tail current.[5]

• Compound Application: After establishing a stable baseline hERG current, apply the different concentrations of hydroquinidine sequentially.

• Data Acquisition and Analysis:

  • Measure the peak tail current at -50 mV for each concentration of hydroquinidine.

  • Calculate the percentage of hERG current inhibition at each concentration relative to the baseline current.

  • Plot the concentration-response curve and determine the IC₅₀ value using appropriate software.

Protocol 3: Cell Viability Assay (MTT Assay)

This protocol describes a method to assess the cytotoxic effects of hydroquinidine on a cancer cell line (e.g., A549, non-small cell lung cancer) using the MTT assay.

Materials:

• A549 cells (or other suitable cancer cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Hydroquinidine stock solution (10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the A549 cells into a 96-well plate at an appropriate density and incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the hydroquinidine stock solution in complete culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of hydroquinidine.

  • Include a vehicle control (medium with the same final concentration of DMSO) and a no-treatment control.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot the cell viability against the concentration of hydroquinidine to generate a dose-response curve and determine the IC₅₀ value.

Visualizations

Caption: Experimental workflow for hydroquinidine stock solution preparation and use in in vitro assays.

Caption: Simplified signaling pathway of hydroquinidine's action on cardiac ion channels.

References

• 1. What is the mechanism of Hydroquinidine Hydrochloride? [synapse.patsnap.com]
• 2. fda.gov [fda.gov]
• 3. Hydroquinidine | Sodium Channel | Potassium Channel | TargetMol [targetmol.com]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Hydroquinidine in Non-Small Cell Lung Cancer (NSCLC) Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroquinidine, a quinidine derivative and known potassium channel modulator, has demonstrated significant antineoplastic effects in non-small cell lung cancer (NSCLC) cells.[1] Preclinical studies indicate its potential as a novel anti-cancer agent by inhibiting cell proliferation, migration, and inducing programmed cell death.[1] These application notes provide a comprehensive overview of the current research, quantitative data, and detailed protocols for utilizing hydroquinidine in an NSCLC research setting.

Mechanism of Action

Hydroquinidine exerts its anti-cancer effects in NSCLC primarily through the modulation of ion channels.[1] This activity leads to a cascade of intracellular events, resulting in the downregulation of genes associated with cell division and survival, and the upregulation of genes that promote cell cycle arrest and apoptosis.[1][2] While the precise signaling pathways affected by hydroquinidine in NSCLC are still under investigation, in silico analyses in other cancer types suggest the potential involvement of the PI3K-Akt and cAMP signaling pathways.[2]

Data Presentation

In Vitro Efficacy of Hydroquinidine

Cell Line	Cancer Type	Assay	Endpoint	Result	Reference
A549	NSCLC	Cytotoxicity Assay	Inhibition of Cell Growth	Potent Cytotoxicity Observed	[2]
A549	NSCLC	Colony Formation Assay	Clonogenic Survival	Significant Decrease	[1]
A549	NSCLC	Tumorigenicity Assay	Anchorage-Independent Growth	Significant Decrease	[1]
A549	NSCLC	Migration Assay	Cell Motility	Significant Anti-migratory Effect	[1]
A549	NSCLC	Proliferation Assay	Proliferation Rate	Significant Decrease	[1]
A549	NSCLC	Apoptosis Assay	Cell Death	Increased	[1]

Note: Specific IC50 values for hydroquinidine in A549 cells are not yet published, but studies confirm its potent cytotoxic effects. For reference, the IC50 of hydroquinidine in MCF-7 breast cancer cells is 0.31 mM and in SKOV-3 ovarian cancer cells is 0.28 mM after 24 hours of treatment.[3]

Experimental Protocols

Cell Viability and Cytotoxicity Assessment (MTT Assay)

This protocol is for determining the effect of hydroquinidine on the viability and proliferation of NSCLC cells (e.g., A549).

Materials:

• A549 cells

• Complete culture medium (e.g., F-12K with 10% FBS)

• Hydroquinidine (dissolved in a suitable solvent like DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 N HCl)

• Microplate reader

Procedure:

• Seed A549 cells into 96-well plates at a density of 1 x 10^4 cells/well and allow them to attach overnight.[4]

• Prepare serial dilutions of hydroquinidine in complete culture medium.

• Remove the old medium from the wells and replace it with the medium containing different concentrations of hydroquinidine. Include a vehicle control (medium with the same concentration of solvent used to dissolve hydroquinidine).

• Incubate the plates for the desired time periods (e.g., 24, 48, 72 hours).

• Four hours before the end of the incubation, add 10 µL of MTT solution to each well.[4]

• After the 4-hour incubation with MTT, add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.[4]

• Incubate the plates overnight at room temperature in the dark.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

MTT Assay Experimental Workflow.

Colony Formation (Clonogenic) Assay

This assay assesses the long-term proliferative capacity of single NSCLC cells after treatment with hydroquinidine.

Materials:

• A549 cells

• 6-well plates

• Complete culture medium

• Hydroquinidine

• Methanol or 4% paraformaldehyde for fixation

• 0.5% Crystal Violet staining solution

Procedure:

• Seed a low number of A549 cells (e.g., 500 cells/well) into 6-well plates.

• Allow the cells to attach overnight.

• Treat the cells with various concentrations of hydroquinidine for a specific period (e.g., 24 hours).

• Remove the drug-containing medium, wash the cells with PBS, and add fresh, drug-free medium.

• Incubate the plates for 10-14 days, allowing colonies to form. Change the medium every 2-3 days.

• When colonies are visible, remove the medium and wash the wells with PBS.

• Fix the colonies with cold methanol or 4% paraformaldehyde for 15-20 minutes.

• Stain the colonies with 0.5% Crystal Violet solution for 20-30 minutes.

• Gently wash the plates with water and allow them to air dry.

• Count the number of colonies (typically containing >50 cells) in each well.

Cell Migration (Wound Healing) Assay

This method evaluates the effect of hydroquinidine on the migratory capacity of NSCLC cells.

Materials:

• A549 cells

• 6-well or 12-well plates

• Complete culture medium

• Hydroquinidine

• Sterile 200 µL pipette tip or a wound healing insert

• Microscope with a camera

Procedure:

• Seed A549 cells in a 6-well or 12-well plate and grow them to form a confluent monolayer.

• Create a "scratch" or wound in the monolayer using a sterile 200 µL pipette tip.

• Wash the wells with PBS to remove detached cells.

• Add fresh medium containing different concentrations of hydroquinidine or a vehicle control.

• Capture images of the wound at 0 hours.

• Incubate the plates and capture images of the same wound area at different time points (e.g., 12, 24 hours).

• Measure the width or area of the wound at each time point and calculate the percentage of wound closure.

Wound Healing Assay Experimental Workflow.

Apoptosis Detection (Annexin V/Propidium Iodide Staining)

This protocol quantifies the induction of apoptosis in NSCLC cells by hydroquinidine using flow cytometry.

Materials:

• A549 cells

• 6-well plates

• Hydroquinidine

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed A549 cells in 6-well plates and treat with hydroquinidine for the desired time.

• Harvest the cells (including floating cells in the medium) and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Live cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

Signaling Pathway Visualization

The following diagram illustrates a hypothesized signaling pathway for the anti-cancer effects of hydroquinidine in NSCLC, based on its known function as an ion channel modulator and its observed effects on cell fate. Further research is required to validate the specific molecular interactions.

Hypothesized Signaling Pathway of Hydroquinidine in NSCLC.

Conclusion and Future Directions

Hydroquinidine presents a promising avenue for NSCLC research. The provided protocols offer a framework for investigating its anti-cancer properties in vitro. Future research should focus on determining the precise IC50 values in a panel of NSCLC cell lines, elucidating the specific signaling pathways involved, and evaluating its efficacy and safety in in vivo preclinical models. These steps will be crucial for the potential translation of hydroquinidine into a novel therapeutic strategy for non-small cell lung cancer.

References

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Electrophysiological Assessment of Hydroquinidine: Application Notes and Protocols for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroquinidine, a class Ia antiarrhythmic agent, exerts its therapeutic effects by modulating the electrical activity of the heart. A comprehensive understanding of its electrophysiological profile is crucial for both elucidating its mechanism of action and assessing its cardiac safety. These application notes provide a detailed overview of the electrophysiological effects of hydroquinidine, including its impact on key cardiac ion channels and action potential parameters. Furthermore, this document outlines detailed protocols for conducting in vitro electrophysiological assessments using patch-clamp and microelectrode techniques, enabling researchers to systematically evaluate the effects of hydroquinidine and similar compounds.

Hydroquinidine's primary mechanism of action involves the blockade of both fast inward sodium channels and various potassium channels, leading to a prolongation of the cardiac action potential.[1] This dual action contributes to its antiarrhythmic efficacy but also carries a potential for proarrhythmic events, underscoring the importance of detailed electrophysiological characterization.

Data Presentation: Quantitative Effects of Hydroquinidine and Quinidine

The following tables summarize the quantitative electrophysiological effects of hydroquinidine and its close analog, quinidine. Due to the limited availability of specific IC50 values for hydroquinidine, data for quinidine are provided as a scientifically relevant surrogate, given their similar mechanisms of action.

Table 1: Effect of Hydroquinidine on Cardiac Action Potential Parameters

Parameter	Species/Model	Concentration	Effect	Reference
Vmax Depression	Guinea Pig Ventricular Cells	50 µM	54.6 ± 1.4% decrease	[2]
QRS Duration	Brugada Syndrome Patients	300 mg twice daily	Increase from 110.7 msec to 117.8 msec	[3]
QTc Interval	Brugada Syndrome Patients	300 mg twice daily	Increase from 369.5 msec to 434.8 msec	[3]
T-wave Width	Brugada Syndrome Patients	300 mg twice daily	Increase from 232.8 msec to 271.2 msec	[3]
T-wave Amplitude	Brugada Syndrome Patients	300 mg twice daily	Reduction from 0.4 mV to 0.2 mV	[3]

Table 2: Inhibitory Effects of Quinidine on Cardiac Ion Channels (IC50 Values)

Note: These values are for Quinidine, a close structural and functional analog of Hydroquinidine.

Ion Channel	Current	Species/Cell Line	IC50 (µM)	Reference
Nav1.5	INa (peak)	HEK293 Cells	28.9 ± 2.2	[4]
hERG (Kv11.1)	IKr	HEK293 Cells	0.41 ± 0.04	[5]
hERG (Kv11.1)	IKr	Ltk- Cells	0.8 ± 0.1	[2]
hERG (Kv11.1)	IKr	Xenopus Oocytes	3.00 ± 0.03	[2]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key molecular interactions of hydroquinidine and the experimental workflows for its electrophysiological assessment.

Hydroquinidine's primary molecular targets.

A generalized workflow for in vitro studies.

Experimental Protocols

Whole-Cell Patch-Clamp Recording for Ion Channel Analysis

This protocol is adapted from standard methodologies and incorporates recommendations from the FDA for cardiac safety studies.[6] It is suitable for assessing the effects of hydroquinidine on specific ion currents (e.g., INa, IKr) in isolated cardiomyocytes or heterologous expression systems (e.g., HEK293 cells stably expressing the channel of interest).

a. Cell Preparation:

• Culture cells expressing the target ion channel (e.g., Nav1.5 or hERG) to 70-90% confluency.

• On the day of the experiment, dissociate cells using a gentle enzymatic solution (e.g., TrypLE) and resuspend in the external solution.

• Plate cells on glass coverslips in the recording chamber.

b. Solutions:

• External Solution (for hERG): (in mM) 130 NaCl, 10 HEPES, 5 KCl, 1 MgCl2·6H2O, 1 CaCl2·H2O, 12.5 dextrose; pH adjusted to 7.4 with NaOH.[6]

• Internal Solution (for hERG): (in mM) 120 K-gluconate, 20 KCl, 10 HEPES, 5 EGTA, 1.5 MgATP; pH adjusted to 7.3 with KOH.[6]

• External Solution (for Nav1.5): (in mM) 130 NaCl, 10 HEPES, 4 CsCl, 1 MgCl2·6H2O, 2 CaCl2·2H2O, 10 dextrose; pH adjusted to 7.4 with NaOH.[7]

• Internal Solution (for Nav1.5): (in mM) 130 CsCl, 7 NaCl, 1 MgCl2·6H2O, 5 HEPES, 5 EGTA, 5 MgATP, 0.4 TrisGTP; pH adjusted to 7.2 with CsOH.[7]

• Hydroquinidine Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) in a suitable solvent (e.g., DMSO) and make serial dilutions in the external solution to achieve the desired final concentrations.

c. Recording Procedure:

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Approach a selected cell with the patch pipette and apply gentle suction to form a gigaohm seal (>1 GΩ).

• Apply a brief pulse of suction to rupture the cell membrane and establish the whole-cell configuration.

• Allow the cell to stabilize for 5-10 minutes before initiating recording protocols.

• Perform recordings at physiological temperature (35-37°C).[7]

• Apply a series of voltage-clamp protocols to elicit the specific ion current of interest.

d. Recommended Voltage Protocols (CiPA Initiative): [3][6]

• For hERG Current (IKr):

  • Holding potential: -80 mV.

  • Depolarizing step to +40 mV for 2 seconds.

  • Repolarizing step to -50 mV for 2 seconds.

  • The peak tail current is measured during the repolarizing step.

• For Peak Nav1.5 Current (INa):

  • Holding potential: -120 mV.

  • Depolarizing step to -15 mV for 20-40 ms.

  • The peak inward current is measured during this step.

• For Late Nav1.5 Current (INa-L):

  • A similar protocol to the peak current can be used, often with the addition of an agent like ATX-II to enhance the late current. The current is measured towards the end of the depolarizing pulse.

e. Data Analysis:

• Record baseline currents in the control external solution.

• Apply increasing concentrations of hydroquinidine, allowing the effect to reach a steady state at each concentration.

• Measure the peak current amplitude at each concentration and normalize it to the baseline current.

• Construct a concentration-response curve and fit the data with the Hill equation to determine the IC50 value.

Microelectrode Technique for Action Potential Recording

This protocol is suitable for assessing the integrated effects of hydroquinidine on the cardiac action potential in multicellular preparations like papillary muscles or Purkinje fibers.[2]

a. Tissue Preparation:

• Dissect the desired cardiac tissue (e.g., guinea pig papillary muscle) in oxygenated Tyrode's solution.

• Mount the tissue in a recording chamber and perfuse with oxygenated Tyrode's solution at 37°C.

• Allow the preparation to equilibrate for at least one hour before recording.

b. Solution:

• Tyrode's Solution: (in mM) 137 NaCl, 5.4 KCl, 1.8 CaCl2, 1.0 MgCl2, 0.5 NaH2PO4, 11.8 NaHCO3, and 5.5 glucose, bubbled with 95% O2 / 5% CO2.

c. Recording Procedure:

• Fabricate sharp microelectrodes from glass capillaries and fill them with 3 M KCl (tip resistance 10-20 MΩ).

• Impale a cell in the tissue preparation with the microelectrode to record the transmembrane potential.

• Stimulate the tissue at a constant frequency (e.g., 1 Hz) using external electrodes.

• Record stable baseline action potentials.

• Perfuse the tissue with Tyrode's solution containing increasing concentrations of hydroquinidine.

• Record action potentials at steady state for each concentration.

d. Data Analysis:

• Measure the following action potential parameters:

  • Resting Membrane Potential (RMP)

  • Action Potential Amplitude (APA)

  • Maximum Upstroke Velocity (Vmax)

  • Action Potential Duration at 50% and 90% repolarization (APD50 and APD90)

• Analyze the concentration-dependent effects of hydroquinidine on these parameters.

Conclusion

The electrophysiological assessment of hydroquinidine is a critical component of its preclinical evaluation. The protocols outlined in these application notes provide a robust framework for characterizing its effects on key cardiac ion channels and the integrated cardiac action potential. By employing these standardized methodologies, researchers can generate high-quality, reproducible data to better understand the therapeutic and proarrhythmic potential of hydroquinidine and other novel antiarrhythmic compounds. The provided quantitative data, while highlighting the need for more specific hydroquinidine IC50 values, offers a valuable reference for experimental design and data interpretation.

References

• 1. Assessment of proarrhythmogenic risk for chloroquine and hydroxychloroquine using the CiPA concept - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative electrophysiologic effects of metabolites of quinidine and hydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dstc.jp [dstc.jp]
• 4. cipaproject.org [cipaproject.org]
• 5. Inhibition of the current of heterologously expressed HERG potassium channels by flecainide and comparison with quinidine, propafenone and lignocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. fda.gov [fda.gov]

Application Notes and Protocols for the Use of Hydroquinidine in Atrial Fibrillation Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroquinidine, a Class Ia antiarrhythmic agent, serves as a valuable pharmacological tool in the investigation of atrial fibrillation (AF). As a derivative of quinidine, it primarily exerts its effects by modulating cardiac ion channels, thereby altering the electrophysiological properties of atrial myocytes.[1][2] These notes provide an overview of its mechanism of action, summarize key quantitative data from preclinical and clinical studies, and offer detailed protocols for its application in experimental models of AF.

Mechanism of Action

Hydroquinidine's primary mechanism of action involves the blockade of fast inward sodium channels (INa) and various potassium channels (IK) in cardiomyocytes.[2][3] This dual action leads to several key electrophysiological changes:

• Decreased Conduction Velocity: By blocking sodium channels, hydroquinidine slows the rapid depolarization phase (Phase 0) of the cardiac action potential, which in turn reduces the speed of electrical impulse conduction through the atria.[2]

• Prolonged Action Potential Duration (APD): Inhibition of potassium currents, including the delayed rectifier potassium currents (IKr and IKs) and the transient outward current (Ito), leads to a longer repolarization phase (Phase 3) of the action potential.[2][4]

• Increased Effective Refractory Period (ERP): The prolongation of the APD contributes to an extended effective refractory period, the time during which a new action potential cannot be initiated.[1][5] This is a crucial factor in preventing the re-entrant circuits that sustain atrial fibrillation.

• Anticholinergic Effects: Hydroquinidine also possesses mild anticholinergic (vagolytic) properties, which can influence heart rate and atrioventricular conduction.[2]

These combined effects help to stabilize the cardiac membrane, suppress ectopic firing, and terminate re-entrant arrhythmias, making hydroquinidine an effective agent for both the conversion of AF to sinus rhythm and the maintenance of sinus rhythm.[1][3]

Data Presentation

The following tables summarize the quantitative effects of hydroquinidine on key electrophysiological parameters in the context of atrial fibrillation research.

Table 1: Electrophysiological Effects of Hydroquinidine in Brugada Syndrome Patients (relevant for atrial arrhythmias)

Parameter	Baseline (mean ± SD)	On Hydroquinidine (mean ± SD)	p-value
QRS Duration	110.7 ms	117.8 ms	0.004
Corrected QT (QTc) Interval	369.5 ms	434.8 ms	<0.0001
T-wave Width	232.8 ms	271.2 ms	0.003
T-wave Amplitude	0.4 mV	0.2 mV	0.001

Data adapted from a study on Brugada syndrome patients, where hydroquinidine's effects on ventricular parameters can provide insights into its general cardiac electrophysiological impact.[6][7]

Table 2: Clinical Efficacy of Hydroquinidine in Patients with Atrial Fibrillation/Atrial Flutter (AF/AFL)

Outcome	Pre-Hydroquinidine	On Hydroquinidine	p-value
Palpitations	83.8%	27.6%	<0.0001
AF/AFL Recurrence	-	0%	<0.0001
Mean QTc Duration (V5-lead)	406 ms	428 ms	0.001

Data from a study on the secondary prevention of AF/AFL.[8]

Experimental Protocols

In Vitro Electrophysiological Studies in Isolated Atrial Myocytes

Objective: To characterize the effects of hydroquinidine on action potential parameters and ion currents in single atrial cardiomyocytes.

Materials:

• Isolated atrial myocytes (e.g., from rabbit or guinea pig hearts)

• Patch-clamp setup (for whole-cell configuration)

• External solution (Tyrode's solution)

• Pipette solution

• Hydroquinidine hydrochloride stock solution

• Data acquisition and analysis software

Protocol:

• Isolate atrial myocytes using established enzymatic digestion protocols.

• Prepare a stock solution of hydroquinidine hydrochloride in distilled water or an appropriate solvent.

• Establish a whole-cell patch-clamp recording on a single, healthy atrial myocyte.

• Record baseline action potentials by injecting suprathreshold current pulses.

• Perfuse the cell with the external solution containing the desired concentration of hydroquinidine (e.g., 1-10 µM).

• After a stabilization period, record action potentials again to assess changes in parameters such as action potential duration at 90% repolarization (APD90), maximum upstroke velocity (Vmax), and resting membrane potential.

• To study specific ion currents, apply appropriate voltage-clamp protocols before and after the application of hydroquinidine.

• Analyze the data to quantify the effects of hydroquinidine on these parameters.

Ex Vivo Studies in Langendorff-Perfused Hearts

Objective: To investigate the effects of hydroquinidine on atrial electrophysiology and susceptibility to induced atrial fibrillation in an intact heart model.

Materials:

• Isolated heart (e.g., from rabbit or guinea pig)

• Langendorff perfusion system

• Krebs-Henseleit solution

• Multi-electrode array for atrial epicardial mapping

• Pacing electrodes

• Hydroquinidine hydrochloride

Protocol:

• Cannulate the aorta of an isolated heart and initiate retrograde perfusion with oxygenated Krebs-Henseleit solution on a Langendorff apparatus.

• Place a multi-electrode array on the atrial epicardium to record electrograms.

• Position pacing electrodes on the right atrial appendage.

• Record baseline atrial effective refractory period (AERP) using programmed electrical stimulation (S1-S2 protocol).

• Induce atrial fibrillation using rapid atrial pacing or burst pacing and record the duration of the arrhythmia.

• Introduce hydroquinidine into the perfusate at a clinically relevant concentration.

• After a period of equilibration, repeat the AERP measurements and AF induction protocol.

• Analyze the recorded electrograms to determine changes in conduction velocity, AERP, and the duration and complexity of induced AF.

Visualizations

Signaling Pathways and Mechanisms

Caption: Mechanism of action of hydroquinidine in atrial fibrillation.

Experimental Workflow for In Vitro Studies

Caption: Workflow for in vitro electrophysiological studies.

Logical Relationship of Hydroquinidine's Effects

Caption: Logical flow of hydroquinidine's anti-arrhythmic effects.

References

• 1. What is Hydroquinidine Hydrochloride used for? [synapse.patsnap.com]
• 2. What is the mechanism of Hydroquinidine Hydrochloride? [synapse.patsnap.com]
• 3. Hydroquinidine : substance active à effet thérapeutique - VIDAL [vidal.fr]
• 4. Quinidine effective for the management of ventricular and atrial arrhythmias associated with Brugada syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative electrophysiologic effects of metabolites of quinidine and hydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Hydroquinidine Solubility: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on troubleshooting solubility issues related to hydroquinidine. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving hydroquinidine?

A1: Hydroquinidine, a weakly basic compound, exhibits varying solubility in different solvents. For laboratory research, Dimethyl Sulfoxide (DMSO) is a highly effective solvent. It is also soluble in Dimethylformamide (DMF) and to a lesser extent in ethanol. Hydroquinidine is poorly soluble in water.[1][2] When preparing stock solutions, it is crucial to use fresh, anhydrous DMSO, as it is hygroscopic and absorbed moisture can diminish the compound's solubility.

Q2: I'm observing precipitation when I dilute my hydroquinidine stock solution in an aqueous buffer. What could be the cause and how can I prevent it?

A2: Precipitation upon dilution of a hydroquinidine stock solution (typically in DMSO) into an aqueous buffer is a common issue. This "fall-out" is often due to the final concentration of the drug exceeding its solubility limit in the aqueous medium. Several factors can contribute to this, including the pH of the buffer, the final concentration of the organic co-solvent (e.g., DMSO), and the temperature.

To prevent precipitation, consider the following:

• Lower the final concentration: Ensure the final concentration of hydroquinidine in the aqueous buffer is below its solubility limit.

• Optimize the co-solvent concentration: While DMSO is an excellent solvent for the stock solution, its final concentration in the aqueous medium should be kept to a minimum, ideally below 0.5%, to avoid both solubility issues and potential cellular toxicity.

• pH adjustment: As a weak base, hydroquinidine's solubility is pH-dependent. Its solubility is generally higher in acidic conditions. Adjusting the pH of your aqueous buffer to a more acidic range may improve solubility.

• Use of surfactants or solubilizing agents: For in vivo formulations, co-solvents like PEG300 and surfactants like Tween 80 are often used to enhance aqueous solubility.[3]

Q3: How does pH affect the solubility of hydroquinidine?

Q4: Is there a difference in solubility between hydroquinidine free base and its hydrochloride salt?

A4: Yes, there is a significant difference. The hydrochloride salt of hydroquinidine is generally much more soluble in aqueous solutions compared to its free base form.[5] The salt form is already ionized, which enhances its interaction with polar solvents like water. For experiments requiring an aqueous solution of hydroquinidine, using the hydrochloride salt is often a more practical approach to achieve the desired concentration without significant precipitation issues.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Powder is difficult to dissolve initially	- Inappropriate solvent selection.- Low-quality or hydrated solvent.- Insufficient agitation.	- Use a recommended solvent such as DMSO or DMF.[2][6]- Use fresh, anhydrous grade solvent.- Employ sonication or gentle warming to aid dissolution.[3]
Precipitation occurs after cooling a heated solution	- Supersaturation of the solution.	- Re-heat the solution gently to redissolve the precipitate.- Prepare a fresh solution at a lower concentration that remains stable at room temperature.
Inconsistent experimental results	- Incomplete dissolution of hydroquinidine.- Precipitation of the compound during the experiment.	- Visually inspect solutions for any particulate matter before use.- Filter the solution through a 0.22 µm filter to remove any undissolved particles.- Re-evaluate the solubility of hydroquinidine under the specific experimental conditions (e.g., temperature, pH, media components).
Cloudiness or precipitation in cell culture media	- Final DMSO concentration is too high.- Interaction with media components (e.g., proteins, salts).- Exceeding the solubility limit in the complex media.	- Keep the final DMSO concentration in the cell culture medium below 0.5%.- Perform a small-scale pilot experiment to test the solubility of hydroquinidine in the specific cell culture medium before the main experiment.- Consider using the more water-soluble hydrochloride salt form of hydroquinidine.

Quantitative Solubility Data

The following table summarizes the reported solubility of hydroquinidine in various solvents. Please note that these values can vary slightly between different suppliers and batches.

Solvent	Solubility (mg/mL)	Molar Concentration (mM)	Notes
DMSO	25 - 65	76.6 - 199.1	Sonication is recommended. Use of fresh, anhydrous DMSO is critical as moisture can reduce solubility.[2][6]
DMF	~30	~91.9	-
Ethanol	~1 - 14.33	~3.1 - 43.9	Sonication may be required.[7]
Water	Insoluble (< 1 mg/mL)	< 3.1	-[1]
DMF:PBS (pH 7.2) (1:2)	~0.33	~1.0	A method for preparing aqueous solutions for experimental use.[6]

Experimental Protocols

Protocol 1: Determination of pH-Dependent Aqueous Solubility

This protocol outlines a method to determine the solubility of hydroquinidine at different pH values.

• Preparation of Buffers: Prepare a series of buffers covering the desired pH range (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic physiological conditions.[8]

• Sample Preparation: Add an excess amount of hydroquinidine powder to separate vials containing each buffer.

• Equilibration: Tightly seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. A shaker or rotator is recommended.

• Phase Separation: After equilibration, allow the suspensions to stand to let the undissolved solid settle. Alternatively, centrifuge the samples to pellet the excess solid.

• Sample Collection and Analysis: Carefully collect an aliquot of the supernatant from each vial, ensuring no solid particles are transferred. Filter the supernatant through a 0.22 µm syringe filter.

• Quantification: Analyze the concentration of hydroquinidine in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Analysis: Plot the measured solubility (in mg/mL or µM) against the corresponding pH of the buffer to generate a pH-solubility profile.

Protocol 2: Preparation of Hydroquinidine for In Vivo Studies

This protocol provides an example of a formulation for administering hydroquinidine in animal studies.

• Initial Dissolution: Dissolve the required amount of hydroquinidine in DMSO to create a concentrated stock solution. Sonication may be used to aid dissolution.[3]

• Addition of Co-solvents: Sequentially add other co-solvents. For example, add PEG300 to the DMSO solution and mix thoroughly until the solution is clear.[3]

• Addition of Surfactant: Add Tween 80 to the mixture and mix until a clear solution is obtained.[3]

• Final Dilution: Add saline or another aqueous vehicle to the mixture to reach the final desired volume and concentration. Ensure to add the aqueous phase slowly while vortexing to prevent precipitation.[3]

• Final Formulation Example: A common formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[3] The final concentration should be validated to ensure no precipitation occurs.

Mechanism of Action and Experimental Workflow Diagrams

Hydroquinidine's Mechanism of Action in Cardiomyocytes

Hydroquinidine is a Class Ia antiarrhythmic agent. Its primary mechanism of action involves the blockade of ion channels in the cardiac cell membrane, which alters the cardiac action potential.[9][10]

Caption: Hydroquinidine blocks Na+ and K+ channels in cardiomyocytes.

Troubleshooting Workflow for Hydroquinidine Solubility Issues

This workflow provides a logical approach to diagnosing and resolving common solubility problems.

Caption: A step-by-step guide for troubleshooting hydroquinidine solubility.

References

• 1. Hydroquinidine | Sodium Channel | Potassium Channel | TargetMol [targetmol.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. lup.lub.lu.se [lup.lub.lu.se]
• 5. pharmaoffer.com [pharmaoffer.com]
• 6. caymanchem.com [caymanchem.com]
• 7. apexbt.com [apexbt.com]
• 8. pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Hydroquinidine Hydrochloride? [synapse.patsnap.com]
• 10. What is Hydroquinidine Hydrochloride used for? [synapse.patsnap.com]

Technical Support Center: Optimizing Hydroquinidine Concentration for Electrophysiology

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing hydroquinidine in electrophysiology experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of hydroquinidine in electrophysiology?

Hydroquinidine is a Class Ia antiarrhythmic agent that primarily exerts its effects by blocking voltage-gated ion channels.[1] Its principal targets are the fast inward sodium channels (INa) and various potassium channels (IK).[2] Blockade of these channels leads to a decreased maximum rate of depolarization (Vmax) of the cardiac action potential, slowed conduction velocity, and prolonged action potential duration (APD).[1][3]

Q2: What is a typical concentration range for hydroquinidine in patch-clamp experiments?

The optimal concentration of hydroquinidine will vary depending on the specific ion channel and cell type being studied. However, based on available data for hydroquinidine and its close analog quinidine, a concentration range of 0.1 µM to 50 µM is a reasonable starting point for most applications.[3][4] It is crucial to perform a concentration-response curve to determine the IC50 for your specific experimental conditions.

Q3: How should I prepare a stock solution of hydroquinidine for my experiments?

For a 10 mM stock solution of hydroquinidine (MW: 326.43 g/mol ), dissolve 3.26 mg of hydroquinidine in 1 mL of a suitable solvent like DMSO.[5] It is recommended to prepare fresh stock solutions and dilute them to the final working concentration in the external solution on the day of the experiment to avoid precipitation and degradation. Always vortex the stock solution before making dilutions.

Q4: How can I minimize the risk of drug precipitation in my perfusion system?

To minimize precipitation, ensure that the final concentration of the solvent (e.g., DMSO) in your external solution is low, typically ≤0.1%. Prepare fresh dilutions of hydroquinidine from a stock solution for each experiment. If you observe precipitation, consider gently warming the solution or using a different solvent if compatible with your experimental setup.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Unstable baseline recording after hydroquinidine application.	1. Incomplete drug washout. 2. Drug precipitation in the perfusion lines. 3. Hydroquinidine-induced changes in cell health.	1. Prolong the washout period with drug-free external solution. 2. Flush the perfusion system thoroughly between experiments. 3. Monitor cell morphology and resting membrane potential. If cell health appears compromised, reduce the drug concentration or incubation time.
No observable effect of hydroquinidine on ion channel currents.	1. Incorrect drug concentration. 2. Degraded hydroquinidine stock solution. 3. The target ion channel is not sensitive to hydroquinidine.	1. Verify the calculations for your dilutions. Perform a concentration-response curve. 2. Prepare a fresh stock solution of hydroquinidine. 3. Confirm from literature that your channel of interest is a known target of hydroquinidine or related Class Ia antiarrhythmics.
High variability in the measured block between cells.	1. Inconsistent drug application/perfusion speed. 2. Differences in cell health or expression levels of the target channel. 3. Temperature fluctuations during recording.	1. Ensure a constant and consistent perfusion rate. 2. Select healthy cells with similar characteristics for recording. 3. Maintain a stable recording temperature, as ion channel kinetics and drug binding can be temperature-sensitive.
Unexpected changes in action potential morphology (e.g., early afterdepolarizations).	1. Hydroquinidine can induce pro-arrhythmic effects, especially at higher concentrations or in combination with other factors.[3]	1. Reduce the concentration of hydroquinidine. 2. Ensure the composition of your internal and external solutions (e.g., potassium concentration) is appropriate.

Quantitative Data: Hydroquinidine & Analogs on Cardiac Ion Channels

The following tables summarize the inhibitory effects of hydroquinidine and its close analog, quinidine, on key cardiac ion channels. Note that IC50 values can vary based on experimental conditions.

Table 1: Hydroquinidine Effects on Vmax

Compound	Concentration (µM)	Vmax Depression (%)	Cell Type	Reference
Hydroquinidine	50	54.6 ± 1.4	Guinea pig ventricular cells	[3]

Table 2: Quinidine IC50 Values for Key Cardiac Ion Channels

Ion Channel	Compound	IC50 (µM)	Expression System	Reference
hERG (IKr)	Quinidine	0.8 ± 0.1	Ltk- cells	[4]
hERG (IKr)	Quinidine	3.00 ± 0.03	Xenopus oocytes	[4]
Nav1.5 (Peak)	Quinidine	28.9 ± 2.2	HEK293 cells	[6][7]
KCNQ1 (IKs)	Quinidine	19.4 ± 1.7	-	[2]

Experimental Protocols

Detailed Patch-Clamp Protocol for Assessing Hydroquinidine Effects

This protocol outlines the whole-cell patch-clamp technique to study the effects of hydroquinidine on voltage-gated ion channels.

1. Cell Preparation:

• Culture cells expressing the ion channel of interest (e.g., HEK293 cells stably expressing Nav1.5 or hERG).

• Dissociate cells using a gentle enzymatic method (e.g., TrypLE) and resuspend in the external solution.

2. Solutions:

• External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 Glucose. Adjust pH to 7.4 with NaOH.

• Internal Solution (for K+ currents, in mM): 120 K-gluconate, 20 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, 4 ATP-Mg. Adjust pH to 7.2 with KOH.[1]

• Internal Solution (for Na+ currents, in mM): 140 CsF, 10 NaCl, 1.1 EGTA, 10 HEPES. Adjust pH to 7.3 with CsOH.

• Hydroquinidine Stock Solution: Prepare a 10 mM stock in DMSO.

3. Recording Procedure:

• Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with internal solution.

• Establish a whole-cell patch-clamp configuration.

• Hold the cell at a holding potential of -80 mV.

• Apply a series of voltage steps to elicit the ionic current of interest. For example, for hERG currents, a depolarizing step to +20 mV followed by a repolarizing step to -50 mV can be used.

• Perfuse the cell with the external solution containing the desired concentration of hydroquinidine.

• After the drug effect has reached a steady state, repeat the voltage protocol.

• To assess washout, perfuse the cell with the drug-free external solution and repeat the voltage protocol.

Visualizations

Caption: Mechanism of action of hydroquinidine on cardiac ion channels.

Caption: General experimental workflow for patch-clamp analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. An Allosteric Mechanism for Drug Block of the Human Cardiac Potassium Channel KCNQ1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative electrophysiologic effects of metabolites of quinidine and hydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stereoselective Blockage of Quinidine and Quinine in the hERG Channel and the Effect of Their Rescue Potency on Drug-Induced hERG Trafficking Defect - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. scienceopen.com [scienceopen.com]

Technical Support Center: Minimizing Hydroquinidine Degradation in Experimental Solutions

Welcome to the technical support center for hydroquinidine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing the degradation of hydroquinidine in experimental solutions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your research.

Troubleshooting Guides

This section provides systematic approaches to identify and resolve common issues related to hydroquinidine degradation.

Issue 1: Rapid Loss of Hydroquinidine Potency in Aqueous Solutions

If you observe a significant decrease in the expected concentration or activity of your hydroquinidine solution over a short period, it is likely due to chemical degradation. Follow these steps to diagnose and mitigate the issue.

Troubleshooting Workflow for Hydroquinidine Degradation

Caption: Troubleshooting workflow for hydroquinidine potency loss.

Issue 2: Precipitation of Hydroquinidine in Physiological Buffers

Precipitation of hydroquinidine upon addition to physiological buffers (e.g., PBS, pH 7.4) is a common challenge due to its lower solubility at neutral pH.

Troubleshooting Workflow for Hydroquinidine Precipitation

Caption: Troubleshooting workflow for hydroquinidine precipitation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause hydroquinidine degradation in solution?

A1: The main factors contributing to hydroquinidine degradation are:

• pH: Hydroquinidine is susceptible to hydrolysis, especially under strongly acidic or alkaline conditions. The optimal pH for stability is generally in the acidic range of 4 to 6.

• Light: Exposure to ultraviolet (UV) and visible light can induce photodegradation.

• Temperature: Elevated temperatures accelerate the rate of all degradation pathways, including hydrolysis and oxidation.

• Oxidation: The presence of dissolved oxygen or oxidizing agents can lead to oxidative degradation of the molecule.

Q2: What are the recommended storage conditions for hydroquinidine solutions?

A2: To minimize degradation, hydroquinidine solutions should be stored under the following conditions:

• Short-term (up to 1 week): Store at 2-8°C.

• Long-term: Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

• Light Protection: Always store solutions in amber vials or wrap clear vials in aluminum foil to protect from light.

Q3: How can I prepare a stable aqueous solution of hydroquinidine for my experiments?

A3: Due to its poor aqueous solubility, a stock solution of hydroquinidine should first be prepared in an organic solvent.

• Stock Solution: Dissolve hydroquinidine in a suitable organic solvent such as dimethyl sulfoxide (DMSO), ethanol, or dimethylformamide (DMF).

• Working Solution: The aqueous working solution should be prepared fresh for each experiment by diluting the stock solution into the desired aqueous buffer. Add the stock solution dropwise to the buffer while vortexing to prevent precipitation. The final concentration of the organic solvent should be kept to a minimum (typically <1%) to avoid affecting the experimental system.

Q4: What are the known degradation products of hydroquinidine?

A4: While specific degradation product analysis for hydroquinidine is not extensively published, based on its structural similarity to quinidine, the following degradation products can be anticipated:

• Hydrolysis Products: Cleavage of the ester linkage can occur under hydrolytic conditions.

• Oxidation Products: Oxidation can lead to the formation of N-oxides and hydroxylated derivatives. One known metabolite of hydroquinidine is hydroxy-3S-hydroquinidine (OH-HQ).[1]

• Photodegradation Products: Light exposure can lead to complex rearrangements and the formation of various photoproducts.

Q5: Which analytical techniques are suitable for monitoring hydroquinidine stability?

A5: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and reliable technique for quantifying hydroquinidine and its degradation products.[2] Key features of a suitable HPLC method include:

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol) is often employed to achieve good separation.

• Detection: UV detection is commonly used, with the detection wavelength set at the maximum absorbance of hydroquinidine.

• Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer (LC-MS) is highly effective for the identification and characterization of unknown degradation products.

Data Presentation

The following tables summarize key stability and solubility data for hydroquinidine.

Table 1: Solubility of Hydroquinidine in Various Solvents

Solvent	Solubility
DMSO	~65 mg/mL[3]
Ethanol	Sparingly soluble
Dimethylformamide (DMF)	Soluble
Water	Insoluble

Table 2: Recommended Storage Conditions for Hydroquinidine

Form	Storage Temperature	Duration	Light Protection
Solid Powder	-20°C	Long-term	Not specified, but recommended
Stock Solution (in organic solvent)	-20°C to -80°C	Up to 6 months	Required
Aqueous Working Solution	2-8°C	Prepare fresh daily	Required

Experimental Protocols

Protocol 1: Preparation of a Hydroquinidine Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of hydroquinidine in DMSO.

Materials:

• Hydroquinidine powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Weigh the appropriate amount of hydroquinidine powder and place it in a sterile microcentrifuge tube.

• Add the calculated volume of anhydrous DMSO to achieve a final concentration of 10 mM.

• Vortex the tube until the hydroquinidine is completely dissolved. Gentle warming (to 37°C) or sonication can be used to aid dissolution if necessary.

• Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Forced Degradation Study of Hydroquinidine

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of hydroquinidine under various stress conditions.

Experimental Workflow for Forced Degradation Study

Caption: Workflow for a forced degradation study of hydroquinidine.

Procedure:

• Prepare a stock solution of hydroquinidine (e.g., 1 mg/mL) in a suitable solvent system (e.g., methanol:water, 1:1).

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl. Incubate at 60°C.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH. Incubate at 60°C.

• Oxidative Degradation: Mix the stock solution with an equal volume of 6% H₂O₂ to achieve a final concentration of 3% H₂O₂. Keep at room temperature, protected from light.

• Thermal Degradation: Place a sample of the stock solution and a sample of solid hydroquinidine powder in an oven at 60°C.

• Photolytic Degradation: Expose a sample of the stock solution to light according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter). A control sample should be wrapped in aluminum foil to protect it from light.

• Sampling and Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each stress condition. If necessary, neutralize the acidic and basic samples. Analyze all samples using a validated stability-indicating HPLC-UV/MS method to determine the percentage of hydroquinidine remaining and to identify any degradation products.

References

• 1. Comparative electrophysiologic effects of metabolites of quinidine and hydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New stability-indicating high performance liquid chromatography assay and proposed hydrolytic pathways of chlorhexidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]

Technical Support Center: In Vivo Hydroquinidine Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing hydroquinidine in in vivo experiments. The information is designed to help anticipate and manage potential side effects, ensuring the integrity of your research and the welfare of your animal subjects.

Frequently Asked Questions (FAQs)

Q1: What are the most common side effects of hydroquinidine observed in animal models?

A1: Based on preclinical data, the most frequently observed side effects of hydroquinidine and its parent compound, quinidine, in animal models are cardiovascular, gastrointestinal, and central nervous system (CNS) effects. Cardiovascular effects include QT interval prolongation, proarrhythmia, and hypotension.[1][2][3] Gastrointestinal side effects commonly include diarrhea and anorexia.[4] CNS effects can manifest as sedation, and at higher doses, tremors or convulsions may occur.[5]

Q2: How does hydroquinidine exert its therapeutic and adverse effects?

A2: Hydroquinidine is a Class Ia antiarrhythmic agent. Its primary mechanism of action involves the blockade of voltage-gated sodium and potassium channels in cardiomyocytes.[6][7] By blocking the fast inward sodium current, it slows the depolarization of the cardiac action potential. Blockade of potassium currents prolongs the repolarization phase, leading to an increased QT interval on an electrocardiogram (ECG).[6] These actions are responsible for its antiarrhythmic properties but also contribute to its proarrhythmic potential.[8] Additionally, hydroquinidine has been shown to induce apoptosis and affect cell cycle pathways, which may contribute to other systemic effects.[9][10][11][12]

Q3: Are there established dose-response relationships for hydroquinidine's side effects in common animal models?

A3: While comprehensive dose-response data for all side effects across multiple species is not fully available in the public domain, studies on hydroquinidine and quinidine provide some insights into dose-dependent cardiovascular effects. Higher doses are generally associated with a greater prolongation of the QT interval and an increased incidence of proarrhythmic events.[1][3] Establishing a clear dose-response for all potential adverse effects in your specific model is a critical component of initial dose-ranging studies.[13][14][15]

Troubleshooting Guides

Cardiovascular Side Effects

Issue: QT Prolongation and Proarrhythmia

• Scenario: You observe a significant prolongation of the QT interval on the ECG of your animal model after hydroquinidine administration, and in some cases, the development of ventricular arrhythmias.

• Troubleshooting Steps:

  • Confirm the Finding: Ensure your ECG recordings are accurate and that the QT interval is corrected for heart rate (QTc) using a species-appropriate formula.

  • Dose Adjustment: Consider reducing the dose of hydroquinidine in subsequent experiments to determine a concentration that provides the desired therapeutic effect with an acceptable level of QT prolongation.

  • Electrolyte Monitoring: Ensure that serum potassium and magnesium levels are within the normal range for your animal model, as hypokalemia and hypomagnesemia can exacerbate quinidine-induced QT prolongation.[16]

  • Concomitant Medications: Avoid co-administration of other drugs known to prolong the QT interval.[8]

  • Continuous Monitoring: For high-risk studies, consider continuous ECG monitoring via telemetry to promptly detect any arrhythmic events.

Issue: Hypotension

• Scenario: Your animal model exhibits a significant drop in blood pressure after hydroquinidine administration.

• Troubleshooting Steps:

  • Monitor Vital Signs: Continuously monitor blood pressure, heart rate, and respiratory rate.

  • Fluid Support: In cases of significant hypotension, intravenous or subcutaneous fluid therapy with isotonic crystalloids (e.g., 0.9% saline) can help restore intravascular volume.[17]

  • Dose and Infusion Rate: If administering hydroquinidine intravenously, consider reducing the infusion rate or the total dose. Bolus injections of quinidine have been associated with a rapid drop in blood pressure.[2]

  • Vasopressor Support (with caution): In severe, life-threatening cases and under veterinary guidance, vasopressor agents may be considered. However, their proarrhythmic potential must be carefully weighed.

Gastrointestinal Side Effects

Issue: Diarrhea

• Scenario: Animals treated with hydroquinidine develop loose or watery stools.

• Troubleshooting Steps:

  • Supportive Care: Ensure animals have free access to drinking water to prevent dehydration. Provide a highly palatable and easily digestible diet.

  • Fluid and Electrolyte Balance: For severe diarrhea, subcutaneous or intravenous fluid therapy may be necessary to correct dehydration and electrolyte imbalances.

  • Antidiarrheal Agents: The use of antidiarrheal medications should be approached with caution and under veterinary consultation, as they may mask more severe underlying issues.

  • Dose Evaluation: Assess if the incidence and severity of diarrhea are dose-dependent and consider dose reduction if the therapeutic window allows.

Central Nervous System (CNS) Side Effects

Issue: Seizures or Tremors

• Scenario: An animal exhibits tremors, ataxia, or convulsions following hydroquinidine administration.

• Troubleshooting Steps:

  • Ensure Animal Safety: Place the animal in a padded cage to prevent injury during a seizure.

  • Veterinary Consultation: Immediately consult with the institutional veterinarian.

  • Anticonvulsant Therapy: For status epilepticus, benzodiazepines (e.g., diazepam) are generally considered first-line treatment.[18] Dosing should be determined by a veterinarian.[19] Phenobarbital may be used for refractory cases.[18]

  • Supportive Care: Monitor respiratory function and provide supplemental oxygen if necessary. Maintain hydration with fluid therapy.[19]

  • Dose Re-evaluation: This is a sign of significant toxicity. The dose of hydroquinidine should be re-evaluated and likely reduced in future experiments.

Data Presentation

Table 1: Quantitative Cardiovascular Effects of Hydroquinidine and Quinidine in Canine Models

Drug	Dose	Pacing Cycle Length (ms)	Change in QT Interval (ms)	Incidence of Ventricular Arrhythmias	Reference
3-hydroxy-hydroquinidine	Low Dose (5 mg/kg bolus + 25 µg/kg/min infusion)	1000 (60 bpm)	+28 ± 22	1/8 dogs	[1]
High Dose (10 mg/kg bolus + 50 µg/kg/min infusion)	1000 (60 bpm)	+50 ± 22	3/8 dogs	[1]
Quinidine	Low Dose (5 mg/kg bolus + 25 µg/kg/min infusion)	1000 (60 bpm)	+39 ± 18	4/8 dogs	[1]
High Dose (10 mg/kg bolus + 50 µg/kg/min infusion)	1000 (60 bpm)	+51 ± 29	7/8 dogs	[1]
Quinidine	Infusion to achieve serum concentration of 18 ± 9 µM	Not specified	Prolonged repolarization	3/12 dogs showed antiarrhythmic efficacy	[20]

Experimental Protocols

Protocol for ECG Monitoring in Rodents

• Animal Preparation: Anesthetize the rodent using an appropriate anesthetic agent (e.g., isoflurane). Place the animal in a supine position on a heated platform to maintain body temperature.

• Electrode Placement: Place subcutaneous needle electrodes or non-invasive limb clamps in a standard Lead II configuration (Right forelimb, Left forelimb, Left hindlimb).

• Data Acquisition: Connect the electrodes to an ECG amplifier and a data acquisition system. Allow the signal to stabilize before recording.

• Baseline Recording: Record a stable baseline ECG for at least 5-10 minutes before administering hydroquinidine.

• Post-Dose Monitoring: After hydroquinidine administration, continuously record the ECG or at predefined time points to assess changes in heart rate, PR interval, QRS duration, and QT interval.

• Data Analysis: Analyze the recorded ECG data to calculate the heart rate corrected QT interval (QTc) using a formula appropriate for the species (e.g., Bazett's or Fridericia's formula, though species-specific formulas are preferred if available).

Protocol for Management of Severe Diarrhea

• Initial Assessment: Upon observing severe diarrhea, immediately weigh the animal and assess for signs of dehydration (e.g., skin tenting, sunken eyes, lethargy).

• Fluid Therapy:

  • For mild to moderate dehydration, administer warmed, sterile isotonic fluids (e.g., 0.9% saline or Lactated Ringer's solution) subcutaneously. A general starting volume is 10-20 mL/kg, administered one to three times daily as needed.

  • For severe dehydration, intravenous fluid administration is preferred under veterinary guidance.

• Nutritional Support: Provide a highly palatable and easily digestible diet to encourage food intake. If the animal is anorexic, consider providing nutritional support via gavage with a liquid diet, as directed by a veterinarian.

• Monitoring: Monitor the animal's body weight, fecal consistency, and clinical signs of dehydration daily. Adjust fluid therapy as needed.

• Dose Adjustment: In subsequent experiments, consider a dose reduction of hydroquinidine to mitigate this side effect.

Visualizations

Caption: Mechanism of hydroquinidine's cardiac effects.

Caption: Hydroquinidine's effect on apoptosis signaling.

References

• 1. Proarrhythmic effects of a quinidine analog in dogs with chronic A-V block - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quinidine enhancement of digoxin toxicity in rats and minipigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cardiovascular effects of quinidine and procainamide on intact dogs and isolated cross-perfused canine atria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cardiology Drug Formulary – CardioRush [sites.tufts.edu]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. benchchem.com [benchchem.com]
• 7. Quinidine blocks cardiac sodium channels during opening and slow inactivation in guinea-pig papillary muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Drug-induced proarrhythmia and use of QTc-prolonging agents: clues for clinicians - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Hydroquinidine displays a significant anticarcinogenic activity in breast and ovarian cancer cells via inhibiting cell-cycle and stimulating apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. hoeford.com [hoeford.com]
• 14. edelweisspublications.com [edelweisspublications.com]
• 15. Principles of dose-setting in toxicology studies: the importance of kinetics for ensuring human safety - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quinidine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. A Stepwise Approach to the Treatment of Hypotension in Small Animal Practice - WSAVA 2015 Congress - VIN [vin.com]
• 18. Treatment of drug‐induced seizures - PMC [pmc.ncbi.nlm.nih.gov]
• 19. rsawa.research.ucla.edu [rsawa.research.ucla.edu]
• 20. Quinidine/quinine: stereospecific electrophysiologic and antiarrhythmic effects in a canine model of ventricular tachycardia - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Hydroquinidine-Catalyzed Synthesis

Welcome to the technical support center for hydroquinidine-catalyzed synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve reaction yields and efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the active catalytic species, and do I need to pretreat my hydroquinidine catalyst?

A1: For many asymmetric reactions, the active catalyst is the hydroquinidine free base. Commercially available hydroquinidine is often in the form of a hydrochloride salt. This salt is more stable for storage but may require conversion to the free base before use. The free base can be generated by a simple acid-base extraction.[1]

Q2: How should I store my hydroquinidine catalyst to prevent degradation?

A2: Hydroquinidine and its derivatives can be sensitive to light and oxidation. They should be stored in well-sealed, light-resistant containers in a cool, dry place. Any noticeable darkening of the catalyst may indicate degradation.[2] It is recommended to use freshly prepared solutions or store them for short periods under an inert atmosphere.[2]

Q3: My reaction is giving a low yield. What are the most common general causes?

A3: Low yields in hydroquinidine-catalyzed reactions can often be attributed to several key factors: catalyst deactivation, suboptimal reaction conditions (such as temperature, solvent, and reaction time), the presence of impurities (especially water), and issues with starting material quality.[3][4][5] A systematic investigation of these factors is the best approach to identify and resolve the issue.

Q4: I suspect my catalyst has been deactivated. What are the common causes and can it be regenerated?

A4: Catalyst deactivation can occur through poisoning by impurities (e.g., strong acids or bases), thermal degradation from excessive heat, or fouling by non-volatile byproducts.[6] In many instances, particularly for deactivation by poisoning or fouling, the catalyst can be regenerated. A common method involves an aqueous wash with a dilute basic solution to remove acidic impurities.[6]

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during your hydroquinidine-catalyzed synthesis.

Issue 1: Low Reaction Yield

A low yield is one of the most common challenges. The following guide will help you systematically troubleshoot this issue.

Troubleshooting Workflow for Low Yield

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Addressing Hydroquinidine Interference in Fluorescence Assays

Welcome to the technical support center for troubleshooting fluorescence-based assays. This resource is designed for researchers, scientists, and drug development professionals who are encountering potential interference from the compound hydroquinidine in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is hydroquinidine and why might it interfere with my fluorescence assay?

A: Hydroquinidine is a structural analog of quinidine, used as an antiarrhythmic agent.[1] Like its parent compound, hydroquinidine is intrinsically fluorescent.[2] Its molecular structure contains a quinoline ring system, which is a fluorophore—a chemical group that can absorb light at one wavelength and emit it at a longer wavelength. This property, known as autofluorescence, is a primary source of interference in fluorescence-based assays, as its signal can be mistakenly detected along with the signal from your intended fluorescent probe, leading to artificially high readings or false positives.[3][4]

Q2: What are the spectral properties of hydroquinidine?

A: Hydroquinidine and its derivatives exhibit fluorescence with a blue hue when dissolved in dilute sulfuric acid.[2] Generally, quinoline derivatives like quinine (a stereoisomer of quinidine) absorb UV light around 350 nm and emit fluorescence peaking at approximately 460 nm.[5] While specific spectral data can vary with solvent and pH, the potential for overlap with blue-emitting fluorophores like DAPI is high.

The following table summarizes the spectral properties of hydroquinidine's parent compound (quinine, which has a nearly identical UV absorption and fluorescence profile) and compares them with common fluorophores to illustrate potential overlap.

Table 1: Spectral Properties of Quinine/Hydroquinidine vs. Common Fluorophores

Compound/Dye	Excitation Max (nm)	Emission Max (nm)	Common Applications	Potential for Interference
Quinine/Hydroquinidine	~350	~460	Drug Compound	High with blue dyes
DAPI[6]	358	461	DNA/Nuclei Staining	Very High
Hoechst 33342[7]	350	461	DNA/Nuclei Staining	Very High
Alexa Fluor 488[7]	493	519	Immunofluorescence, Protein Labeling	Low to Moderate
FITC (Fluorescein)[6]	490	525	Immunofluorescence, Flow Cytometry	Low to Moderate
Cy3[7]	550	570	Nucleic Acid/Protein Labeling	Very Low
Cy5[7]	650	670	Western Blotting, DNA Sequencing	Very Low

Q3: How can I determine if hydroquinidine is causing interference in my specific assay?

A: The most direct method is to run a "compound-only" control. This involves preparing wells that contain hydroquinidine at the same concentrations used in your experiment, in the same assay buffer, but without your fluorescent reporter probe or other biological components. If you measure a significant signal from these wells at your assay's detection wavelengths, it confirms that hydroquinidine is autofluorescent under your experimental conditions.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4, fontname="Arial", fontsize=12, label="Fig. 1: Troubleshooting Workflow", labelloc=b, labeljust=c]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=11, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10];

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Fig. 1: Troubleshooting workflow for hydroquinidine interference.

Q4: My signal is lower in the presence of hydroquinidine. What could be the cause?

A: If your signal is decreasing, hydroquinidine may be acting as a fluorescence quencher . Quenching is a process where a substance reduces the fluorescence intensity of a reporter dye.[8] This can happen if the absorption spectrum of the quencher (hydroquinidine) overlaps with the emission spectrum of your fluorophore, or through other mechanisms. To investigate this, measure the fluorescence of your reporter dye with and without hydroquinidine. A significant and immediate drop in signal upon adding hydroquinidine suggests quenching.[9]

Q5: What are the primary strategies to mitigate interference from hydroquinidine?

A: There are three main strategies to address interference:

• Correction: Measure the interfering signal from hydroquinidine in control wells and subtract this background value from your experimental wells.[3]

• Avoidance: Switch to a fluorescent probe with excitation and emission wavelengths that do not overlap with those of hydroquinidine. Red-shifted dyes (like Cy5) are excellent candidates, as compound autofluorescence is less common at longer wavelengths.[10]

• Orthogonal Validation: Use an entirely different detection method, such as a luminescence or absorbance-based assay, to confirm your results.[4] This helps verify that the observed biological effect is real and not an artifact of the detection technology.

Troubleshooting Guides & Experimental Protocols

Protocol 1: Determining the Spectral Profile of Hydroquinidine

This protocol allows you to measure the specific excitation and emission spectra of hydroquinidine in your assay buffer to understand the potential for spectral overlap.

Materials:

• Spectrofluorometer with scanning capabilities

• Quartz cuvette or appropriate microplate

• Hydroquinidine stock solution

• Your specific assay buffer

Methodology:

• Sample Preparation: Prepare a solution of hydroquinidine in your assay buffer at the highest concentration used in your experiments.

• Emission Scan:

  • Set the spectrofluorometer to an excitation wavelength of 350 nm.

  • Scan the emission wavelengths from 400 nm to 700 nm.

  • Record the wavelength that shows the maximum fluorescence intensity. This is the Emission Maximum (Em_max).

• Excitation Scan:

  • Set the spectrofluorometer's emission wavelength to the Em_max value you just determined.

  • Scan the excitation wavelengths from 280 nm to 420 nm.

  • Record the wavelength that produces the maximum signal. This is the Excitation Maximum (Ex_max).

• Analysis: Compare the obtained Ex_max and Em_max of hydroquinidine with the spectral properties of your assay fluorophore to visualize the degree of overlap.

dot graph { graph [fontname="Arial", fontsize=12, label="Fig. 2: Spectral Overlap Principle", labelloc=b, labeljust=c]; node [shape=box, style=filled, fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10, color="#202124"];

} end

Fig. 2: Overlap of emission spectra leads to interference.

Protocol 2: Correcting for Interference via Background Subtraction

This protocol describes how to set up your experiment to measure and subtract the autofluorescence of hydroquinidine.

Methodology:

• Plate Setup: Design your microplate to include three sets of wells:

  • Experimental Wells: Contain cells/enzyme, your fluorescent probe, and hydroquinidine.

  • Compound Control Wells: Contain cells/enzyme and hydroquinidine, but NO fluorescent probe.

  • Assay Control Wells: Contain cells/enzyme and the fluorescent probe, but NO hydroquinidine.

• Measurement: After incubation, read the fluorescence of the entire plate using your assay's excitation/emission filter set.

• Data Analysis:

  • Calculate the average fluorescence from the "Compound Control Wells." This is your background signal.

  • For each "Experimental Well," subtract the background signal to get the corrected fluorescence value.

  • Corrected Signal = (Signal_Experimental) - (Average Signal_Compound_Control)

Table 2: Sample Data Correction

Well Type	Hydroquinidine (µM)	Fluorescent Probe	Raw Fluorescence (RFU)	Corrected Fluorescence (RFU)
Assay Control	0	+	15,000	15,000
Compound Control	50	-	3,000	N/A
Experimental	50	+	12,500	9,500

Calculation: 12,500 (Experimental) - 3,000 (Compound Control) = 9,500

By following these guidelines and protocols, researchers can effectively identify, characterize, and mitigate interference caused by hydroquinidine, leading to more accurate and reliable data in fluorescence-based assays.

References

• 1. Comparison of serum hydroquinidine determination by fluorescence polarization immunoassay and liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quinidine | C20H24N2O2 | CID 441074 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Quinine - Wikipedia [en.wikipedia.org]
• 6. Fluorescent Dyes | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 7. The Ultimate Guide to Fluorescent Dye | AxisPharm [axispharm.com]
• 8. Avoiding Fluorescence Assay Interference—The Case for Diaphorase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Managing QT Interval Prolongation with Hydroquinidine in Research Studies

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals utilizing hydroquinidine in studies where QT interval prolongation is a key consideration.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which hydroquinidine prolongs the QT interval?

A1: Hydroquinidine, a Class Ia antiarrhythmic agent, prolongs the QT interval primarily by blocking cardiac ion channels.[1][2] It inhibits the fast inward sodium channels (INa), which slows the initial rapid depolarization of the cardiac action potential.[1][2] Additionally, and crucially for QT prolongation, it blocks the delayed rectifier potassium currents (IKr and IKs).[1] This blockade slows the repolarization phase (Phase 3) of the cardiac action potential, leading to an extended action potential duration, which manifests as a prolonged QT interval on an electrocardiogram (ECG).[1]

Q2: Is the QT prolongation effect of hydroquinidine dose-dependent?

A2: Yes, the prolongation of the QTc interval by hydroquinidine is correlated with its plasma concentration, indicating a dose-dependent effect.[3] Studies in healthy volunteers have shown that increases in heart rate, QRS duration, and QTc interval are significantly correlated to hydroquinidine plasma levels.[3] Therefore, higher doses are expected to lead to more significant QT prolongation.

Q3: What are the typical therapeutic plasma concentrations of hydroquinidine, and should they be monitored?

A3: While a definitive therapeutic range is not universally established and can depend on the indication, some clinical trials have aimed for specific plasma concentrations. For instance, one study protocol for Brugada syndrome patients aimed for a hydroquinidine concentration between 3 and 6 µmol/L.[4] Therapeutic drug monitoring (TDM) is recommended for many antiarrhythmic agents to ensure efficacy while avoiding toxicity.[5][6] Given the correlation between plasma levels and QTc prolongation, monitoring plasma concentrations can be a valuable tool in managing the risk of excessive QT prolongation.[3]

Q4: What are the most common adverse effects of hydroquinidine reported in clinical studies, aside from QT prolongation?

A4: The most frequently reported side effects are gastrointestinal.[4][7][8] In a long-term study of patients with Brugada syndrome, 18.3% experienced gastrointestinal intolerance, including symptoms like nausea, vomiting, and diarrhea.[4][7] These side effects are a common reason for treatment discontinuation.[4]

Troubleshooting Guides

Issue 1: Significant QTc Prolongation Observed After Initiating Hydroquinidine

Symptoms:

• The subject's QTc interval exceeds 500 ms on a follow-up ECG.[2][9][10]

• The subject's QTc interval has increased by more than 60 ms from the baseline measurement.[9][10]

Possible Causes:

• High Dose or High Plasma Concentration: The administered dose may be too high for the individual's metabolism and clearance capacity.[3]

• Drug-Drug Interactions: Concomitant administration of other drugs that prolong the QT interval (pharmacodynamic interaction) or inhibit the metabolism of hydroquinidine (pharmacokinetic interaction) can potentiate its effect.[11]

• Electrolyte Imbalance: Low levels of serum potassium (hypokalemia) or magnesium (hypomagnesemia) can exacerbate QT prolongation.[1][12]

• Individual Susceptibility: Factors such as female gender, underlying cardiac conditions, or genetic predisposition (e.g., congenital long QT syndrome) increase the risk.[1][13]

Resolution Protocol:

• Verify the Finding: Repeat the ECG measurement to confirm the QTc prolongation.

• Assess Clinical Status: Immediately assess the subject for symptoms of arrhythmia, such as palpitations, syncope, or dizziness.

• Review Concomitant Medications: Conduct a thorough review of all other medications the subject is taking, including over-the-counter drugs, for potential QT-prolonging effects or interactions.

• Check Electrolytes: Draw blood to urgently assess serum potassium and magnesium levels. Correct any abnormalities promptly, aiming for the high end of the normal range.[1]

• Consider Dose Reduction or Discontinuation: Based on the severity of the prolongation and the clinical context, a dose reduction or temporary/permanent discontinuation of hydroquinidine may be necessary.[9][10] Discontinuation should be strongly considered if QTc is >500 ms or has increased by >60 ms from baseline.[9][10]

• Increase Monitoring: If the drug is continued at a lower dose, increase the frequency of ECG and electrolyte monitoring.

Issue 2: Subject Reports Gastrointestinal (GI) Distress

Symptoms:

• Nausea, vomiting, diarrhea, or general abdominal discomfort after starting hydroquinidine.[7]

Possible Causes:

• Direct Irritation: Hydroquinidine can cause direct irritation to the gastrointestinal mucosa.

• Dose-Related Effect: Higher doses may be associated with a greater incidence or severity of GI side effects.

Resolution Protocol:

• Assess Severity: Determine the severity and impact of the symptoms on the subject's daily activities and ability to comply with the study protocol.

• Administer with Food: If not already doing so, advise the subject to take hydroquinidine with meals to reduce gastric irritation.

• Dose Titration: If symptoms persist, consider a "start low, go slow" dose escalation strategy. If the subject is already at the target dose, a temporary dose reduction may alleviate symptoms.[13]

• Symptomatic Treatment: Consider appropriate symptomatic treatment (e.g., anti-emetics or anti-diarrheal agents), being careful to select medications that do not prolong the QT interval themselves.

• Consider Formulation: If available, investigate if different formulations (e.g., delayed-action preparations) are better tolerated.[8]

• Monitor for Dehydration and Electrolyte Loss: If vomiting or diarrhea is significant, monitor for signs of dehydration and check electrolyte levels, as this can independently increase cardiac risk.

Quantitative Data from Clinical Studies

The following tables summarize the quantitative effects of hydroquinidine on electrocardiographic parameters from various studies.

Table 1: Effect of Hydroquinidine on QTc Interval in Patients with Brugada Syndrome

Parameter	Baseline (Mean)	On Hydroquinidine (Mean)	Absolute Change	p-value	Study Population	Dosage	Reference
QTc Interval	369.5 ms	434.8 ms	+65.3 ms	<0.0001	12 Patients	300mg BD	[9][14]
QTc Interval	406 ms	428 ms	+22 ms	0.001	98 Patients	Not Specified	[4][8]

Table 2: Effect of Hydroquinidine on QTc Interval in Patients with Short QT Syndrome (SQTS)

Parameter	Baseline (Mean ± SEM)	On Hydroquinidine (Mean ± SEM)	Absolute Change (Mean ± SEM)	p-value	Study Population	Dosage (Mean ± SEM)	Reference
QTc Interval	331 ± 3 ms	391 ± 5 ms	+60 ± 6 ms	<0.001	17 Patients	584 ± 53 mg/day	[15][16]

Table 3: Effect of Single Oral Doses of Hydroxy-3(S)-dihydroquinidine (a Hydroquinidine derivative) in Healthy Volunteers

Parameter	Dose	Effect	Time of Effect	Study Population	Reference
QRS Duration	900 mg	Increase from 91 ± 7 ms to 108 ± 11 ms	2 hours post-dose	12 Healthy Volunteers	[3]
QTc Interval	900 mg	Prolonged by 14.4 ± 8.7%	1 hour post-dose	12 Healthy Volunteers	[3]

Experimental Protocols

Protocol 1: ECG Monitoring for Subjects on Hydroquinidine

Objective: To ensure subject safety by systematically monitoring for excessive QT interval prolongation.

Methodology:

• Baseline Assessment:

  • Perform a 12-lead ECG prior to the first dose of hydroquinidine. This should be done in triplicate (three ECGs within a 5-10 minute window) to ensure a stable and accurate baseline QTc value.[14]

  • Record baseline serum electrolytes, specifically potassium and magnesium.[10]

  • Obtain a complete medical history, including all concomitant medications and any family history of sudden cardiac death or congenital long QT syndrome.[2]

• Dose Titration and Steady-State Monitoring:

  • After initiation of hydroquinidine, repeat the 12-lead ECG at the time of expected peak plasma concentration (Tmax), which is approximately 0.5-2.5 hours for some formulations.[3]

  • Perform another ECG when the drug is expected to reach steady state (typically after 4-5 half-lives). The elimination half-life of a hydroquinidine derivative has been reported as ~13-15 hours.[3]

  • Repeat ECGs after any increase in dosage.[1][10]

• Ongoing Monitoring:

  • For long-term studies, perform ECGs at regular intervals (e.g., monthly or as defined by the study protocol).

  • A 24-hour Holter monitor can be used for more comprehensive monitoring of arrhythmias and QT dynamics.[8][17]

• Unscheduled Monitoring:

  • Perform an immediate ECG and electrolyte panel if a subject reports symptoms such as syncope, pre-syncope, palpitations, or seizures.

  • Perform an ECG if a new medication that could interact with hydroquinidine is started.

• Data Analysis:

  • The QT interval should be corrected for heart rate using a standard formula, such as Bazett's (QTc = QT/√RR) or Fridericia's (QTc = QT/∛RR). Be consistent with the formula used throughout the study.

  • Measurements should be performed manually by trained readers, ideally blinded to treatment and time point, from Lead II or V5.[14]

Protocol 2: Management of Hydroquinidine Administration and Plasma Concentration Monitoring

Objective: To safely administer hydroquinidine while correlating its plasma concentration with pharmacodynamic effects (QTc interval).

Methodology:

• Initial Dosing:

  • Based on the study's objective, initiate hydroquinidine at a starting dose. In some studies with SQTS patients, a starting dose of 3 mg/kg/day was used and gradually increased.[16]

  • Administer the drug orally, typically in two divided doses (e.g., 300mg BD).[17]

• Pharmacokinetic (PK) Sampling:

  • Time blood draws to coincide with ECG measurements.

  • To establish a concentration-response relationship, collect samples at pre-dose (trough), around the expected Tmax (peak), and at several other time points post-dose.[14]

  • For steady-state analysis, a trough sample before the morning dose is crucial.

• Sample Handling and Analysis:

  • Collect blood in appropriate tubes (e.g., heparinized tubes for plasma).

  • Process samples (centrifuge to separate plasma) promptly and store frozen at -20°C or -80°C until analysis.

  • Analyze hydroquinidine plasma concentrations using a validated method such as liquid chromatography-mass spectrometry (LC-MS).[17]

• Dose Adjustment:

  • Review PK and QTc data before escalating doses.

  • In one study protocol, the dose was adjusted to achieve a target plasma concentration of 3-6 µmol/L.[4] This approach allows for individualized dosing to balance efficacy and the risk of proarrhythmia.

Visualizations

Caption: Mechanism of Hydroquinidine-induced QT Prolongation.

References

• 1. Managing drug-induced QT prolongation in clinical practice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ECG monitoring for drugs known to prolong the QT interval (Guidelines) | Right Decisions [rightdecisions.scot.nhs.uk]
• 3. Clinical pharmacology of hydroxy-3(S)-dihydroquinidine in healthy volunteers following oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Chapter 40: Therapeutic drug monitoring [clinical-laboratory-diagnostics.com]
• 6. Therapeutic drug monitoring: antiarrhythmic drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What are the side effects of Hydroquinidine Hydrochloride? [synapse.patsnap.com]
• 8. academic.oup.com [academic.oup.com]
• 9. fda.gov [fda.gov]
• 10. droracle.ai [droracle.ai]
• 11. glucagon.com [glucagon.com]
• 12. emedicine.medscape.com [emedicine.medscape.com]
• 13. Clinical Recommendations to Manage Gastrointestinal Adverse Events in Patients Treated with Glp-1 Receptor Agonists: A Multidisciplinary Expert Consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pmda.go.jp [pmda.go.jp]
• 15. researchgate.net [researchgate.net]
• 16. swissdnalysis.ch [swissdnalysis.ch]
• 17. academic.oup.com [academic.oup.com]

Technical Support Center: Overcoming Hydroquinidine Resistance in Cell Lines

Welcome to the technical support center for researchers encountering hydroquinidine resistance in their cell line experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify the causes of resistance and develop strategies to overcome them.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line, which was initially sensitive to hydroquinidine, now shows reduced responsiveness. What is the likely cause?

A1: The most probable cause is the development of acquired drug resistance. A primary mechanism for this is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1) and potentially other members of the ABC transporter family.[1][2][3] These transporters act as efflux pumps, actively removing hydroquinidine from the cell, which lowers its intracellular concentration and reduces its cytotoxic effects.[4][5][6]

Q2: How can I confirm if my hydroquinidine-resistant cell line is overexpressing P-glycoprotein (P-gp)?

A2: You can determine P-gp overexpression using several well-established methods:

• Western Blotting: This technique allows you to quantify the amount of P-gp protein in your resistant cell line and compare it to the parental (sensitive) cell line.

• Immunofluorescence: This method helps visualize the localization and expression level of P-gp on the cell membrane.

• Rhodamine 123 Efflux Assay: P-gp actively transports the fluorescent dye Rhodamine 123 out of the cell. A lower intracellular accumulation of this dye in your resistant cells compared to the parental line is a strong indicator of increased P-gp activity.[7]

Q3: What are the primary strategies to overcome P-gp-mediated hydroquinidine resistance?

A3: A common and effective strategy is to co-administer hydroquinidine with a P-gp inhibitor.[1] These inhibitors can block the efflux pump, thereby increasing the intracellular concentration of hydroquinidine and restoring its efficacy. Verapamil is a well-known first-generation P-gp inhibitor that can be used in vitro for this purpose.[8]

Q4: Besides ABC transporter overexpression, what other mechanisms might contribute to hydroquinidine resistance?

A4: While ABC transporters are a major factor, other mechanisms could be involved:

• Alterations in Ion Channel Expression or Function: Since hydroquinidine is an ion channel blocker, changes in the expression levels or mutations in the target ion channels could reduce its binding affinity and efficacy.[9][10][11]

• Activation of Alternative Signaling Pathways: Cancer cells can develop resistance by activating pro-survival signaling pathways that bypass the effects of the drug.[12][13][14][15] Pathways such as PI3K/Akt/mTOR and MAPK/ERK are often implicated in drug resistance.[13]

• Evasion of Apoptosis: Resistant cells may have defects in their apoptotic machinery, making them less susceptible to drug-induced cell death.[9]

Q5: My hydroquinidine-resistant cells show diminished apoptosis compared to the sensitive parent line. What should I investigate?

A5: In this case, you should examine key apoptotic signaling pathways. Assess the expression and activation status of proteins involved in both the intrinsic (e.g., Bcl-2 family proteins, caspases-9 and -3) and extrinsic (e.g., Fas, caspases-8 and -3) apoptotic pathways. A shift in the balance of pro-apoptotic and anti-apoptotic proteins is a common feature of drug-resistant cells.

Troubleshooting Guides

Problem 1: Inconsistent IC50 values for hydroquinidine in a newly developed resistant cell line.

Possible Cause	Troubleshooting Steps
Cell Line Instability	The resistance phenotype may not be stable, especially in early passages. Regularly verify the expression of resistance markers (e.g., P-gp by Western blot). Consider re-cloning the resistant line to ensure a homogenous population.
Inconsistent Drug Concentration	Hydroquinidine may degrade or precipitate in the culture medium. Always prepare fresh drug solutions for each experiment. Confirm the solubility of hydroquinidine in your specific culture medium and consider using a different solvent if necessary, ensuring the final solvent concentration is non-toxic to the cells.
Variable Cell Seeding Density	Inconsistent cell numbers at the start of the assay will lead to variable results.[16] Perform a cell titration experiment to determine the optimal seeding density for your cell line in the chosen assay format (e.g., 96-well plate). Use a consistent cell counting method.
"Edge Effects" in Microplates	The outer wells of a microplate are prone to evaporation and temperature fluctuations, which can affect cell growth and drug efficacy.[16] To minimize this, fill the perimeter wells with sterile PBS or culture medium without cells and do not use them for experimental data points.

Problem 2: A combination of hydroquinidine and a P-gp inhibitor (e.g., verapamil) is not effective in reversing resistance.

Possible Cause	Troubleshooting Steps
P-gp is Not the Primary Resistance Mechanism	Other ABC transporters like MRP1 or ABCG2 may be responsible for hydroquinidine efflux.[17] Screen for the expression of other relevant ABC transporters using Western blotting or qPCR. If other transporters are overexpressed, test inhibitors specific to them.
Alternative Resistance Mechanisms are Dominant	The resistance may be due to target modification or activation of alternative signaling pathways.[12][13] Sequence the putative ion channel target in the resistant cell line to check for mutations. Use pathway analysis tools (e.g., phospho-protein arrays) to identify activated pro-survival pathways.
Suboptimal Inhibitor Concentration	The concentration of the P-gp inhibitor may be too low to effectively block the efflux pump. Perform a dose-response experiment with the P-gp inhibitor in combination with a fixed concentration of hydroquinidine to determine the optimal inhibitor concentration.

Experimental Protocols

Protocol 1: Development of a Hydroquinidine-Resistant Cell Line

This protocol describes a method for generating a hydroquinidine-resistant cell line by continuous exposure to escalating drug concentrations.[18][19][20]

Materials:

• Parental cancer cell line

• Complete cell culture medium

• Hydroquinidine stock solution (e.g., in DMSO)

• Cell culture flasks and plates

• Hemocytometer or automated cell counter

• Cryopreservation medium

Methodology:

• Determine the initial IC50 of hydroquinidine: Perform a cell viability assay (e.g., MTT or CCK-8) to determine the concentration of hydroquinidine that inhibits 50% of cell growth in the parental cell line.

• Initial Drug Exposure: Begin by culturing the parental cells in a medium containing hydroquinidine at a concentration equal to the IC10 or IC20.

• Monitor and Passage Cells: Culture the cells until they reach approximately 80% confluency. At this point, passage the cells into a new flask with fresh medium containing the same concentration of hydroquinidine.

• Gradual Dose Escalation: Once the cells have adapted and are growing at a normal rate in the presence of the current hydroquinidine concentration, increase the drug concentration by a factor of 1.5 to 2.

• Repeat Dose Escalation: Repeat step 4, gradually increasing the hydroquinidine concentration over several months.

• Cryopreserve at Intervals: At each stage of increased resistance, cryopreserve a batch of cells. This creates a valuable resource for studying the evolution of resistance.

• Characterize the Resistant Line: Once a desired level of resistance is achieved (e.g., a 10-fold or higher increase in IC50), perform a full characterization of the resistant cell line, including a new IC50 determination and assessment of resistance markers.

Protocol 2: Rhodamine 123 Efflux Assay to Assess P-gp Function

This protocol measures the activity of P-gp by quantifying the efflux of the fluorescent substrate Rhodamine 123.[7][21]

Materials:

• Parental and hydroquinidine-resistant cell lines

• Rhodamine 123 stock solution

• P-gp inhibitor (e.g., Verapamil) as a positive control

• Phenol red-free culture medium

• Flow cytometer or fluorescence plate reader

• 96-well black, clear-bottom plates

Methodology:

• Cell Seeding: Seed both parental and resistant cells in a 96-well plate at an optimal density and allow them to adhere overnight.

• Drug/Inhibitor Treatment: Pre-incubate the cells with your test compound or a positive control P-gp inhibitor (e.g., 50 µM Verapamil) for 1 hour at 37°C.

• Rhodamine 123 Loading: Add Rhodamine 123 to all wells at a final concentration of 5 µM and incubate for 30-60 minutes at 37°C in the dark.

• Washing: Gently wash the cells twice with ice-cold PBS to remove extracellular Rhodamine 123.

• Fluorescence Measurement: Add ice-cold PBS to each well and immediately measure the intracellular fluorescence using a flow cytometer or a fluorescence plate reader (excitation ~485 nm, emission ~525 nm).

• Data Analysis: Compare the fluorescence intensity between the parental and resistant cell lines. A lower fluorescence in the resistant line indicates increased efflux. The ability of an inhibitor to increase fluorescence in the resistant line confirms P-gp-mediated efflux.

Visualizations

Caption: Workflow for developing and characterizing hydroquinidine resistance.

References

• 1. Pharmacological strategies for overcoming multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An update on overcoming MDR1-mediated multidrug resistance in cancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurekaselect.com [eurekaselect.com]
• 4. Effects of quinidine and related compounds on cytotoxicity and cellular accumulation of vincristine and adriamycin in drug-resistant tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Reversal of P-glycoprotein-mediated multidrug resistance by doxorubicin and quinine co-loaded liposomes in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. scbt.com [scbt.com]
• 9. Ion Channel Involvement in Tumor Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ion channels and transporters in the development of drug resistance in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targeting ion channels: innovative approaches to combat cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Dysregulated Signalling Pathways Driving Anticancer Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Frontiers | Clinically-Relevant ABC Transporter for Anti-Cancer Drug Resistance [frontiersin.org]
• 18. creative-bioarray.com [creative-bioarray.com]
• 19. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Assessment of Drug Transporter Function Using Fluorescent Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilization of Hydroquinidine for Long-Term Experiments

Welcome to the technical support center for the stabilization of hydroquinidine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on maintaining the stability of hydroquinidine throughout long-term experiments. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause hydroquinidine to degrade in an experimental setting?

A1: Hydroquinidine, a cinchona alkaloid, is susceptible to several degradation pathways. The primary factors include:

• Oxidation: The quinoline and quinuclidine rings in hydroquinidine are susceptible to oxidation. Metabolic studies of the closely related quinidine have identified hydroxylated metabolites and N-oxides, suggesting that oxidation is a key degradation route.[1][2][3]

• Photodegradation: Cinchona alkaloids, in general, are known to be photosensitive.[4] Exposure to light, particularly UV radiation, can lead to the formation of degradation products.[5]

• Hydrolysis: While specific data on the hydrolysis of hydroquinidine is limited, many pharmaceutical compounds are susceptible to pH-dependent hydrolysis. It is crucial to maintain an appropriate pH to prevent acid or base-catalyzed degradation.

• Temperature: Elevated temperatures can accelerate all degradation pathways.

Q2: What are the recommended storage conditions for hydroquinidine powder and stock solutions?

A2: Proper storage is critical for maintaining the integrity of hydroquinidine. The following conditions are recommended:

Form	Storage Temperature	Light Protection	Atmosphere	Duration
Powder	-20°C	Protect from light	Inert atmosphere recommended	Up to 3 years
In Solvent (e.g., DMSO)	-80°C	Protect from light	N/A	Up to 1 year

Data compiled from multiple sources.

Q3: My hydroquinidine solution appears to have degraded. What are the potential degradation products I should be aware of?

A3: Based on studies of the closely related compound quinidine, the primary degradation products are likely to be oxidative metabolites. These may include:

• 3-hydroxyhydroquinidine

• Hydroquinidine-N-oxide

• O-desmethylhydroquinidine

• 2'-oxoquinidinone

It is important to note that the exact degradation products can vary depending on the specific stress conditions (e.g., pH, light, oxidizing agents).[1][3]

Q4: How can I prepare a stable aqueous solution of hydroquinidine for my long-term in vitro experiment?

A4: Hydroquinidine has low aqueous solubility. To prepare a stable solution for long-term use, consider the following strategies:

• Co-solvents: Use a mixture of a water-miscible organic solvent (like DMSO or ethanol) and an aqueous buffer. It is crucial to first dissolve the hydroquinidine in the organic solvent before adding the aqueous component.

• pH control: Maintain the pH of the final solution within a stable range. While specific data for hydroquinidine is limited, for many compounds, a slightly acidic to neutral pH is often optimal.

• Excipients: The use of solubilizing agents such as cyclodextrins may enhance aqueous solubility and stability.[6]

• Fresh Preparation: Whenever possible, prepare solutions fresh before use. If long-term storage of a solution is unavoidable, it should be stored at -80°C and protected from light.

Troubleshooting Guides

Issue 1: Variability in experimental results over time.

This could be an indication of hydroquinidine degradation in your experimental medium.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for experimental variability.

Issue 2: Precipitation of hydroquinidine in the aqueous experimental medium.

This is likely due to the low aqueous solubility of hydroquinidine.

Troubleshooting Steps:

• Verify the final concentration: Ensure the final concentration of hydroquinidine in your aqueous medium does not exceed its solubility limit.

• Optimize the co-solvent ratio: If using a co-solvent, you may need to increase the percentage of the organic solvent. However, be mindful of the potential effects of the solvent on your experimental system.

• Utilize solubilizing agents: Consider incorporating a pharmaceutically acceptable solubilizing agent, such as a cyclodextrin, into your formulation.

• pH adjustment: The solubility of hydroquinidine may be pH-dependent. Experiment with slight adjustments to the pH of your medium to see if solubility improves, ensuring the pH remains compatible with your experimental model.

Experimental Protocols

Protocol 1: Forced Degradation Study of Hydroquinidine

This protocol is a general guideline for intentionally degrading hydroquinidine to identify potential degradation products and to develop a stability-indicating analytical method.[7][8][9][10]

1. Preparation of Stock Solution:

• Prepare a stock solution of hydroquinidine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 1 mL of 0.1 N NaOH.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 1 mL of 0.1 N HCl.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide.

  • Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Place the hydroquinidine powder in an oven at 105°C for 24 hours.

  • Prepare a 0.5 mg/mL solution of the heat-treated powder.

• Photodegradation:

  • Expose a 0.5 mg/mL solution of hydroquinidine to a calibrated light source (e.g., xenon lamp) providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • A control sample should be kept in the dark under the same conditions.

3. Analysis:

• Analyze all stressed samples, along with an unstressed control, using a suitable analytical method, such as HPLC with UV or mass spectrometry detection, to identify and quantify the degradation products.

Forced Degradation Workflow:

Caption: Workflow for conducting forced degradation studies.

Protocol 2: Development of a Stability-Indicating HPLC-UV Method

This protocol outlines the steps to develop an HPLC method capable of separating hydroquinidine from its degradation products.[11][12]

1. Instrument and Columns:

• HPLC system with a UV detector.

• A C18 reversed-phase column is a good starting point.

2. Mobile Phase Selection:

• Start with a gradient elution using a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer, pH adjusted) and an organic modifier (e.g., acetonitrile or methanol).

• The gradient should range from a low to a high percentage of the organic modifier to ensure the elution of both polar degradation products and the less polar parent drug.

3. Detection Wavelength:

• Determine the UV absorbance maxima of hydroquinidine (typically around 230-240 nm and 330-340 nm). Monitor at a wavelength that provides good sensitivity for both the parent drug and potential degradation products.

4. Method Optimization:

• Inject the stressed samples from the forced degradation study.

• Adjust the gradient, flow rate, and mobile phase composition to achieve adequate separation (resolution > 2) between hydroquinidine and all degradation peaks.

• The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

HPLC Method Development Logic:

References

• 1. Quinidine | C20H24N2O2 | CID 441074 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Oxidation of quinidine by human liver cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quinidine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 4. Photosensitizing properties of quinine and synthetic antimalarials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics [mdpi.com]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. article.sapub.org [article.sapub.org]
• 10. q1scientific.com [q1scientific.com]
• 11. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 12. resources.itmuniversity.ac.in [resources.itmuniversity.ac.in]

Technical Support Center: Managing Hydroquinidine-Induced Gastrointestinal Side Effects in Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing the gastrointestinal (GI) side effects of hydroquininide in animal studies. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guides

Issue: Unexpectedly high incidence of diarrhea and weight loss in study animals.

Potential Cause	Troubleshooting Step
High dose of hydroquinidine	Review the dosage and consider a dose-reduction study to find a better-tolerated dose with acceptable therapeutic efficacy.
Animal model sensitivity	Different animal strains or species may have varying sensitivities to hydroquinidine. Consider using a different, less sensitive model if appropriate for the study's objectives.
Dietary factors	The standard diet of the animals could be exacerbating GI issues. Ensure the diet is consistent and well-tolerated.
Underlying health issues	Screen animals for any pre-existing health conditions that might make them more susceptible to GI distress.

Issue: Inconsistent or variable GI side effects observed between animals.

Potential Cause	Troubleshooting Step
Inaccurate dosing	Ensure accurate and consistent administration of hydroquinidine to all animals.
Individual animal variation	Account for biological variability by including a sufficient number of animals in each group to achieve statistical power.
Environmental stressors	Minimize environmental stressors in the animal facility, as stress can impact gastrointestinal function.

Frequently Asked Questions (FAQs)

Q1: What are the common gastrointestinal side effects of hydroquinidine observed in animal studies?

A1: Based on clinical observations in humans and the known side effects of its parent compound, quinidine, the most common gastrointestinal side effects of hydroquinidine in animal studies are likely to be diarrhea, nausea, and vomiting.[1] Researchers should closely monitor animals for changes in stool consistency, food and water intake, and body weight.

Q2: Are there any established methods to reduce hydroquinidine-induced diarrhea in animal models?

Q3: Can loperamide be used to manage hydroquinidine-induced diarrhea in animal studies?

A3: Loperamide is a common antidiarrheal agent used in veterinary medicine.[2][3] However, extreme caution is advised when co-administering loperamide with hydroquinidine (or quinidine). Quinidine can inhibit the P-glycoprotein transporter, which is responsible for limiting loperamide's entry into the central nervous system. This interaction can lead to increased loperamide concentrations in the brain, potentially causing respiratory depression and other CNS side effects. Furthermore, both drugs can prolong the QT interval, increasing the risk of serious cardiac arrhythmias.[4] Therefore, if loperamide is considered, a thorough dose-finding study with careful cardiac monitoring is essential.

Q4: Is cholestyramine a potential option for managing these GI side effects?

A4: Cholestyramine, a bile acid sequestrant, has been reported to successfully control quinidine-induced diarrhea in human patients.[5] The proposed mechanism is the binding of bile acids that may be malabsorbed due to the effects of quinidine on the gut. While preclinical data for this specific application is lacking, it represents a plausible therapeutic strategy to investigate in animal models.

Q5: What is the potential role of probiotics and the gut microbiome in mitigating hydroquinidine's GI toxicity?

A5: The gut microbiome plays a crucial role in drug metabolism and gastrointestinal health.[6][7][8] Dysbiosis, an imbalance in the gut microbiota, can exacerbate drug-induced GI side effects. Probiotics have been shown to alleviate various gastrointestinal disorders.[9][10] Investigating the impact of hydroquinidine on the gut microbiome and the potential for probiotic supplementation to restore balance and reduce GI symptoms is a promising area of research.

Experimental Protocols

Protocol 1: General Procedure for Assessing Gastrointestinal Toxicity in a Rodent Model

• Animal Model: Select an appropriate rodent model (e.g., Wistar or Sprague-Dawley rats).

• Acclimatization: Allow animals to acclimatize for at least one week before the start of the experiment.

• Grouping: Randomly assign animals to control and treatment groups (e.g., vehicle control, hydroquinidine low dose, hydroquinidine high dose).

• Drug Administration: Administer hydroquinidine or vehicle orally via gavage daily for the duration of the study.

• Monitoring:

  • Body Weight: Record body weight daily.

  • Stool Consistency: Observe and score stool consistency at least twice daily using a standardized scale (e.g., 0=normal, 1=soft, 2=very soft, 3=diarrhea).

  • Food and Water Intake: Measure daily food and water consumption.

  • Clinical Signs: Observe for any other signs of distress.

• Data Analysis: Analyze the collected data using appropriate statistical methods to compare the treatment groups with the control group.

Protocol 2: Investigating the Efficacy of an Interventional Agent (e.g., Cholestyramine)

• Animal Model and Acclimatization: As described in Protocol 1.

• Grouping:

  • Group 1: Vehicle Control

  • Group 2: Hydroquinidine

  • Group 3: Hydroquinidine + Interventional Agent (e.g., Cholestyramine)

  • Group 4: Interventional Agent only

• Drug Administration:

  • Administer the interventional agent at a predetermined time relative to hydroquinidine administration (e.g., 1 hour before).

  • Administer hydroquinidine or vehicle as described in Protocol 1.

• Monitoring and Data Analysis: As described in Protocol 1.

Data Presentation

Table 1: Example of a Data Collection Table for Stool Consistency

Animal ID	Group	Day 1 (AM)	Day 1 (PM)	Day 2 (AM)	Day 2 (PM)	...

Stool Score: 0=Normal, 1=Soft, 2=Very Soft, 3=Diarrhea

Table 2: Example of a Summary Table for Quantitative Data

Group	Mean Body Weight Change (%)	Mean Daily Food Intake (g)	Mean Stool Score	Incidence of Diarrhea (%)
Vehicle Control
Hydroquinidine (Low Dose)
Hydroquinidine (High Dose)
Hydroquinidine + Intervention

Mandatory Visualizations

Caption: General experimental workflow for assessing interventions for hydroquinidine-induced GI side effects.

Caption: Hypothetical mechanisms of interventions for hydroquinidine-induced diarrhea.

References

• 1. Quinidine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Loperamide (Imodium AD) - Veterinary Partner - VIN [veterinarypartner.vin.com]
• 3. Loperamide | VCA Animal Hospitals [vcahospitals.com]
• 4. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 5. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. The role of gut microbiology in veterinary science - Veterinary Practice [veterinary-practice.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating Hydroquinidine's In Vitro Efficacy: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the in vitro effects of hydroquinidine, a Class Ia antiarrhythmic agent, with other relevant drugs in its class. Designed for researchers, scientists, and drug development professionals, this document synthesizes key experimental data to facilitate an objective evaluation of hydroquinidine's electrophysiological properties and its impact on cardiac ion channels. The data presented is curated from a range of in vitro studies utilizing various cell models, offering insights into its mechanism of action and comparative potency.

Hydroquinidine, a derivative of quinidine, exerts its antiarrhythmic effects primarily by modulating cardiac ion channels, specifically sodium (Na+) and potassium (K+) channels.[1][2] By blocking the fast inward sodium channels, it reduces the rate of depolarization of the cardiac action potential, thereby decreasing excitability and conduction velocity.[1][2] Additionally, its blockade of potassium channels, particularly the delayed rectifier currents (IKr and IKs), prolongs the repolarization phase of the action potential.[1] This dual mechanism of action contributes to its efficacy in managing various cardiac arrhythmias.

Comparative Analysis of Ion Channel Inhibition

To provide a clear quantitative comparison, the following tables summarize the half-maximal inhibitory concentration (IC50) values of hydroquinidine and its alternatives on key cardiac ion channels. These values are critical indicators of a drug's potency. The data has been compiled from various in vitro studies employing the whole-cell patch-clamp technique in different cell expression systems.

Table 1: Inhibition of hERG (IKr) Potassium Channels

Compound	IC50 (µM)	Cell Model	Reference
Hydroquinidine	~3.0	Xenopus oocytes	[3]
Quinidine	0.8 - 3.0	Ltk⁻ cells, Xenopus oocytes	[3]
Flecainide	1.49	HEK293 cells	[2][4]
Propafenone	0.44 - 0.80	Rabbit ventricular myocytes, HEK293 cells	[5]

Table 2: Inhibition of Nav1.5 (Peak INa) Sodium Channels

Compound	IC50 (µM)	Cell Model	Reference
Hydroquinidine	54.6 (% depression at 50µM)	Guinea pig ventricular cells	[6]
Quinidine	28.9	HEK293 cells	[7][8]
Flecainide	5.5 - 10.7	HEK293 cells	[7][8][9]
Propafenone	Not specified	-

Table 3: Inhibition of Other Key Potassium Channels

Compound	Ion Channel	IC50 (µM)	Cell Model	Reference
Quinidine	Kv1.5 (IKur)	38.14	Not specified	[2]
Quinidine	Ito	17.6	Rat ventricular myocytes	[10]
Propafenone	Kv1.5 (IKur)	4.4	Ltk⁻ cells	[11]
Propafenone	Ito	7.27	Rabbit ventricular myocytes	[5]

Experimental Methodologies

The data presented in this guide is predominantly derived from studies utilizing the whole-cell patch-clamp electrophysiology technique. This gold-standard method allows for the direct measurement of ion flow across the cell membrane, providing precise quantification of a drug's effect on specific ion channels.

Whole-Cell Patch-Clamp Protocol for Cardiac Ion Channels

1. Cell Preparation:

• Cardiac cell lines (e.g., HEK293, CHO, tsA-201) stably or transiently expressing the ion channel of interest, or primary cardiomyocytes (e.g., guinea pig ventricular myocytes, rabbit Purkinje fibers), are cultured on glass coverslips.

2. Pipette Preparation:

• Borosilicate glass capillaries are pulled to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution.

3. Recording Solutions:

• External Solution (mM): Typically contains NaCl, KCl, CaCl2, MgCl2, HEPES, and glucose, with the pH adjusted to 7.4.

• Internal Solution (mM): Typically contains KCl, MgCl2, HEPES, EGTA, and Mg-ATP, with the pH adjusted to 7.2. The specific composition can be adjusted to isolate the current of interest.

4. Gigaohm Seal Formation:

• The micropipette is brought into contact with the cell membrane, and gentle suction is applied to form a high-resistance seal ( >1 GΩ).

5. Whole-Cell Configuration:

• A brief pulse of suction is applied to rupture the cell membrane under the pipette tip, establishing electrical and diffusive access to the cell's interior.

6. Voltage-Clamp Protocol:

• The membrane potential is held at a specific holding potential (e.g., -80 mV).

• A series of voltage steps are applied to elicit the ionic current of interest. The specific protocol varies depending on the ion channel being studied. For example, to measure hERG currents, a depolarizing pulse is followed by a repolarizing step to measure the characteristic tail current.

7. Data Acquisition and Analysis:

• Currents are recorded using a patch-clamp amplifier and appropriate data acquisition software.

• To determine the IC50 value, baseline currents are recorded before the application of the drug. The drug is then perfused at increasing concentrations, and the steady-state block at each concentration is measured.

• The percentage of current inhibition is plotted against the drug concentration, and the data is fitted with the Hill equation to determine the IC50.

Visualizing Cellular Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows.

Mechanism of Hydroquinidine Action

Whole-Cell Patch-Clamp Workflow

Conclusion

The in vitro data presented in this guide highlights hydroquinidine's role as a potent blocker of both sodium and potassium channels, consistent with its classification as a Class Ia antiarrhythmic agent. The comparative IC50 values demonstrate its efficacy relative to other drugs in its class, such as quinidine, flecainide, and propafenone. The detailed experimental protocol for the whole-cell patch-clamp technique provides a foundational methodology for researchers seeking to validate these findings or explore the effects of novel compounds on cardiac ion channels. This guide serves as a valuable resource for the objective assessment of hydroquinidine's in vitro properties, supporting further research and development in the field of cardiac electrophysiology.

References

• 1. Recording hERG potassium currents and assessing the effects of compounds using the whole-cell patch-clamp technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Propafenone and its metabolites preferentially inhibit IKr in rabbit ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative electrophysiologic effects of metabolites of quinidine and hydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scienceopen.com [scienceopen.com]
• 9. Translation of flecainide- and mexiletine-induced cardiac sodium channel inhibition and ventricular conduction slowing from nonclinical models to clinical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Influence of extracellular K+ concentrations on quinidine-induced K+ current inhibition in rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of propafenone and 5-hydroxy-propafenone on hKv1.5 channels - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Electrophysiologic Profiles of Hydroquinidine and Its Metabolites

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the electrophysiologic effects of a parent drug versus its metabolites is crucial for predicting clinical efficacy and safety. This guide provides a detailed comparison of the electrophysiologic properties of hydroquinidine, a Class Ia antiarrhythmic agent, and its active metabolites, supported by experimental data.

Hydroquinidine, a derivative of quinidine, exerts its antiarrhythmic effects primarily by modulating cardiac ion channels.[1][2] Its mechanism of action involves the blockade of both fast inward sodium (Na+) channels and delayed rectifier potassium (K+) channels.[1][3] This dual action leads to a decrease in the rate of cardiac cell depolarization, a prolongation of the action potential duration (APD), and an increase in the effective refractory period (ERP), thereby stabilizing the cardiac membrane and suppressing arrhythmias.[1][4]

The metabolic byproducts of hydroquinidine, particularly its hydroxylated metabolites, also exhibit significant electrophysiologic activity, contributing to both the therapeutic and potentially proarrhythmic effects of the parent drug.[4] The following sections detail the comparative electrophysiologic effects, the experimental methods used for their determination, and the underlying mechanisms of action.

Comparative Electrophysiologic Effects

The primary electrophysiologic effects of hydroquinidine and its metabolites have been investigated in vitro, with key differences observed in their potency and their impact on various phases of the cardiac action potential.

Parameter	Hydroquinidine (HQ)	3-hydroxy-hydroquinidine (OH-HQ)	Quinidine (Q)	3-hydroxy-quinidine (OH-Q)	Dihydroquinidine	Quinidine-N-oxide	O-desmethylquinidine	2'-oxoquinidinone
Vmax Depression (at 50 µM)	54.6 ± 1.4%	32.3 ± 1.9%	45.9 ± 1.6%	26.7 ± 2.6%	Significant at 10 µM	Not significant at 10 µM	Significant at 10 µM	Significant at 10 µM
Action Potential Duration (APD90) Lengthening	Observed at low concentrations and low frequency	Concentration-dependent increase	Observed at low concentrations and low frequency	Concentration-dependent increase	Significant prolongation	Significant prolongation	Significant prolongation	Significant prolongation
Effective Refractory Period (ERP) Increase	Observed at low concentrations and low frequency	Concentration-dependent increase	Observed at low concentrations and low frequency	Concentration-dependent increase	N/A	N/A	N/A	N/A
Recovery Kinetics of Vmax	Faster	Slower	Faster	Slower	Similar to quinidine	N/A	N/A	N/A
Induction of Early Afterdepolarizations (EADs)	Higher incidence	Lower incidence	Higher incidence	Lower incidence	Can cause EADs	N/A	Can cause EADs	N/A

Data for HQ and its metabolite are from studies on guinea pig ventricular cells.[4] Data for quinidine and its metabolites are from studies on canine Purkinje fibers.[5] N/A indicates data not available from the cited sources.

Experimental Protocols

The data presented above were primarily obtained using standard microelectrode techniques to record transmembrane action potentials from isolated cardiac preparations.

In Vitro Electrophysiology in Guinea Pig Ventricular Cells:

• Tissue Preparation: Single ventricular cells were isolated from guinea pig hearts.

• Recording Technique: Standard microelectrode techniques were employed to measure transmembrane action potentials.

• Parameters Measured:

  • Maximum upstroke velocity of phase 0 (Vmax): An indicator of the fast sodium current.

  • Action Potential Duration at 90% repolarization (APD90): A measure of the total duration of the action potential.

  • Effective Refractory Period (ERP): The interval during which a new action potential cannot be initiated.

• Drug Application: The effects of hydroquinidine and its hydroxylated metabolite were assessed at various concentrations and pacing frequencies.[4]

In Vitro Electrophysiology in Canine Purkinje Fibers:

• Tissue Preparation: Purkinje fibers were isolated from canine hearts.

• Recording Technique: Standard microelectrode techniques were used to record transmembrane action potentials.

• Stimulation Protocol: The preparations were stimulated at basic cycle lengths (BCLs) ranging from 300 to 8000 msec.

• Drug Application: Quinidine and its metabolites were superfused at a concentration of 10 µM for 1 hour.[5]

• Parameters Measured: Vmax and APD90 were recorded at baseline and after drug application.[5]

Mechanism of Action and Signaling Pathways

The electrophysiologic effects of hydroquinidine and its metabolites stem from their interaction with cardiac ion channels. The primary mechanism is the blockade of sodium and potassium channels, which alters the flow of ions across the cell membrane during the cardiac action potential.

Caption: Mechanism of action of hydroquinidine and its metabolites on cardiac ion channels.

The experimental workflow for assessing these electrophysiologic effects typically follows a standardized procedure in a laboratory setting.

Caption: Experimental workflow for in vitro electrophysiologic assessment.

Conclusion

The electrophysiologic effects of hydroquinidine are complex and are influenced by the activity of its metabolites. While both the parent drug and its metabolites contribute to the overall antiarrhythmic effect by blocking sodium and potassium channels, there are notable quantitative differences in their actions. The hydroxylated metabolites of hydroquinidine exhibit a less potent effect on Vmax depression but a more consistent and concentration-dependent prolongation of the action potential duration compared to the parent compound.[4] Furthermore, the slower recovery kinetics of Vmax with the metabolites suggest a different binding characteristic to the sodium channel.[4] These findings underscore the importance of considering the metabolic profile of hydroquinidine in drug development and clinical application, as the metabolites significantly contribute to its therapeutic and potentially arrhythmogenic profile.[4][5]

References

• 1. What is the mechanism of Hydroquinidine Hydrochloride? [synapse.patsnap.com]
• 2. documents.lab-cerba.com [documents.lab-cerba.com]
• 3. What is Hydroquinidine Hydrochloride used for? [synapse.patsnap.com]
• 4. Comparative electrophysiologic effects of metabolites of quinidine and hydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]

Hydroquinidine Demonstrates Efficacy in Brugada Syndrome, Yet Faces Challenges with Side Effects

A comprehensive review of clinical data reveals that hydroquinidine is effective in reducing the inducibility and recurrence of ventricular arrhythmias in patients with Brugada syndrome (BrS) compared to placebo. However, its clinical utility is hampered by a significant incidence of side effects, primarily gastrointestinal intolerance.

Brugada syndrome is an inherited cardiac channelopathy that increases the risk of sudden cardiac death due to ventricular arrhythmias. While implantable cardioverter-defibrillators (ICDs) are the primary therapy for preventing sudden cardiac death, they do not prevent the occurrence of these life-threatening arrhythmias.[1][2] Hydroquinidine, a class IA antiarrhythmic drug, has been investigated as a pharmacological option to suppress these arrhythmias.[1]

Clinical Efficacy in Preventing Arrhythmic Events

A key study evaluating hydroquinidine's efficacy was the QUIDAM study, a prospective, multicenter, randomized, double-blind, crossover trial.[2] In this study, patients with Brugada syndrome and an implanted ICD were randomized to receive either hydroquinidine or a placebo for 18 months, followed by a crossover to the other treatment for another 18 months.[2][3] The results showed that no arrhythmic events were reported while patients were on hydroquinidine therapy.[2] In contrast, during the placebo phase, there was one appropriate ICD shock, one self-terminating ventricular fibrillation, and one inappropriate ICD shock.[2]

Other long-term observational studies support these findings. One study from the Piedmont Brugada Registry demonstrated that hydroquinidine was effective in reducing the recurrence of ventricular arrhythmias in patients with a history of these events (5.9% recurrence rate with hydroquinidine).[1] Furthermore, in patients who underwent an electrophysiology study (EPS), hydroquinidine significantly reduced the inducibility of ventricular arrhythmias in 91.9% of patients.[1] Another study showed that hydroquinidine prevented ventricular tachycardia/ventricular fibrillation (VT/VF) inducibility in 76% of asymptomatic patients with inducible arrhythmias and prevented recurrence in all patients who had previously experienced multiple ICD shocks.[4]

Study / Cohort	Treatment Group	Number of Patients	Primary Outcome	Result	Citation
QUIDAM Study	Hydroquinidine	50 (26 completed both phases)	Arrhythmic Events	0 events	[2]
Placebo	1 appropriate ICD shock, 1 self-terminating VF, 1 inappropriate ICD shock	[2]
Piedmont Brugada Registry (Secondary Prevention of VAs)	Hydroquinidine	17	VA Recurrence	5.9% recurrence rate	[1]
Piedmont Brugada Registry (EPS Guided)	Hydroquinidine	46	Reduction of EPS Inducibility	91.9% effective	[1]
Hermida et al. (2004) (Asymptomatic, Inducible)	Hydroquinidine	31	Prevention of VT/VF Inducibility	76% effective	[4]
Hermida et al. (2004) (Multiple ICD Shocks)	Hydroquinidine	4	Prevention of VT/VF Recurrence	100% effective	[4]

Electrophysiological Effects and Mechanism of Action

Hydroquinidine is a class IA antiarrhythmic drug that primarily acts by blocking the transient outward potassium current (Ito).[4][5] In Brugada syndrome, a gain of function in Ito is believed to be a key pathophysiological mechanism. By inhibiting this current, hydroquinidine helps to restore the electrical balance in the heart muscle, thereby reducing the likelihood of arrhythmias.[5] Studies have shown that hydroquinidine significantly increases the QTc interval and repolarization dispersion.[2]

Proposed mechanism of hydroquinidine in Brugada syndrome.

Experimental Protocols

The QUIDAM Study

The QUIDAM study was a prospective, multicenter, randomized, double-blind, placebo-controlled, crossover study.

• Participants: 50 patients with Brugada syndrome who had an ICD implanted.[2]

• Design: Patients were randomly assigned to receive either hydroquinidine or a placebo for an 18-month period. After a 7-day washout period, patients were crossed over to the other treatment for a subsequent 18-month period.[3][6]

• Dosage: The dose of hydroquinidine was adjusted to achieve a blood concentration between 3 and 6 µmol/L.[6]

• Primary Endpoint: The primary endpoint was the time to the first appropriate ICD shock for ventricular arrhythmia.[6]

• Data Collection: Patient's defibrillator recordings were analyzed every 6 months and whenever a patient experienced an ICD shock.[6]

QUIDAM study experimental workflow.

Side Effects and Treatment Discontinuation

Despite its efficacy, hydroquinidine is associated with a high rate of side effects. In the QUIDAM study, 68% of patients experienced side effects, predominantly gastrointestinal, leading to treatment discontinuation in 26% of participants.[2] Similarly, a study from the Piedmont Brugada Registry reported that 28.6% of patients experienced side effects, with gastrointestinal intolerance being the most common (18.3%), resulting in a 25% treatment discontinuation rate.[1]

Conclusion

References

• 1. academic.oup.com [academic.oup.com]
• 2. The QUIDAM study: Hydroquinidine therapy for the management of Brugada syndrome patients at high arrhythmic risk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. Hydroquinidine therapy in Brugada syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Drug Therapy For Preventing Ventricular Arrhythmia In Brugada syndrome: Do We Have The Answers Yet? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ClinicalTrials.gov [clinicaltrials.gov]

A Comparative Guide to the Antiarrhythmic Efficacy of Hydroquinidine and Flecainide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antiarrhythmic properties of hydroquinidine and flecainide, focusing on their mechanisms of action, electrophysiological effects, and clinical efficacy as reported in experimental and clinical studies.

Executive Summary

Hydroquinidine, a Class Ia antiarrhythmic agent, and flecainide, a Class Ic agent, are both potent sodium channel blockers used in the management of cardiac arrhythmias. Their primary difference lies in their effects on cardiac repolarization. Hydroquinidine prolongs the action potential duration through potassium channel blockade, while flecainide has minimal effect on repolarization. Clinical trial data, primarily from studies comparing flecainide to quinidine (a closely related compound to hydroquinidine), suggest that flecainide may be more effective in suppressing ventricular arrhythmias. For atrial fibrillation, their efficacy appears comparable, though flecainide may be better tolerated. The choice between these agents is often guided by the specific arrhythmia, underlying cardiac conditions, and the patient's tolerance to potential side effects.

Mechanism of Action

Hydroquinidine: As a Class Ia antiarrhythmic, hydroquinidine primarily exerts its effect by blocking the fast inward sodium channels (INa) in cardiac cells.[1][2] This action decreases the rate of rise of phase 0 of the cardiac action potential, thereby slowing conduction velocity. Additionally, hydroquinidine blocks the delayed rectifier potassium currents (IKr and IKs), which leads to a prolongation of the repolarization phase (phase 3) of the action potential and an extended QT interval on an electrocardiogram (ECG).[3] This dual mechanism of sodium and potassium channel blockade contributes to its antiarrhythmic effects. Hydroquinidine also possesses some anticholinergic properties.[3]

Flecainide: Flecainide is classified as a Class Ic antiarrhythmic agent, indicating its potent blockade of the fast inward sodium channels.[4] This significantly slows the upstroke of the cardiac action potential, leading to a marked decrease in conduction velocity in the atria, ventricles, and His-Purkinje system.[4] Unlike Class Ia agents, flecainide has minimal effect on the duration of the action potential and, consequently, the QT interval.[4] Flecainide also exhibits a "use-dependent" blockade, meaning its effect is more pronounced at faster heart rates.[4] Furthermore, it has been shown to inhibit ryanodine receptor 2 (RyR2), a protein involved in calcium release from the sarcoplasmic reticulum, which may contribute to its efficacy in certain types of ventricular arrhythmias.[5]

Electrophysiological Effects

The distinct mechanisms of hydroquinidine and flecainide translate into different electrophysiological profiles.

Electrophysiological Parameter	Hydroquinidine	Flecainide
Sodium Channel Blockade	Moderate	Potent
Potassium Channel Blockade	Yes (IKr, IKs)[3]	Minimal
Action Potential Duration	Prolongs	No significant change[4]
QT Interval	Prolongs[3]	No significant change[5]
Conduction Velocity	Decreases	Markedly decreases[4]
Refractory Period	Prolongs	Minimal change

Signalling Pathway Diagrams

Mechanism of Action of Hydroquinidine.

Mechanism of Action of Flecainide.

Clinical Efficacy: A Comparative Analysis

Direct head-to-head clinical trials comparing hydroquinidine and flecainide are limited. The following data is primarily derived from studies comparing flecainide with quinidine, a closely related Class Ia antiarrhythmic to hydroquinidine.

Atrial Fibrillation

Study	Comparison	Patient Population	Key Efficacy Endpoints	Results
The Flecainide Multicenter Atrial Fibrillation Study Group (1996)[6]	Flecainide vs. Quinidine	239 patients with paroxysmal atrial fibrillation/flutter	Recurrence of atrial fibrillation	Both drugs were equally effective in controlling recurrences. Fewer patients on flecainide discontinued due to adverse effects.
Suttorp et al. (1989)[1]	Flecainide vs. Quinidine	26 patients with paroxysmal atrial fibrillation	Abolition of supraventricular tachycardia	Flecainide 100 mg b.i.d. led to total abolition in 46% of patients, compared to 16% for quinidine 500 mg b.i.d. (p < 0.05).
Crijns et al. (1988)[7]	Flecainide vs. Quinidine	60 patients for conversion of atrial fibrillation	Conversion to sinus rhythm	Overall conversion rates were similar (67% for flecainide, 60% for quinidine). For recent-onset AF (<10 days), conversion was 86% for flecainide and 80% for quinidine.
Borgeat et al. (1986)[8]	Flecainide vs. Quinidine	19 patients with symptomatic paroxysmal atrial fibrillation	Complete control of symptoms and reduction in recurrence	Complete control was achieved in 4 of 19 patients with flecainide and 2 of 11 with quinidine. Both reduced the total duration of recurrence.

Ventricular Arrhythmias

Study	Comparison	Patient Population	Key Efficacy Endpoints	Results
The Flecainide-Quinidine Research Group (1983)[5]	Flecainide vs. Quinidine	280 patients with chronic premature ventricular complexes (PVCs)	Suppression of PVCs, couplets, and ventricular tachycardia	85% of flecainide patients had at least 80% suppression of PVCs, versus 57% of quinidine patients (p < 0.0001). 68% of flecainide patients had complete suppression of complex forms, versus 33% of quinidine patients (p < 0.0001).
Hodges et al. (1984)[9]	Flecainide vs. Quinidine	Multicenter trial in patients with ventricular arrhythmias	Reduction in ventricular premature complexes, couplets, and ventricular tachycardia	Flecainide was more effective than quinidine (p < 0.0001).
Kjekshus et al. (1983)[10]	Flecainide vs. Quinidine	19 patients with chronic stable ventricular ectopic depolarizations	Suppression of total ventricular ectopic depolarizations	Mean suppression was 95% for flecainide and 56% for quinidine (p < 0.05).

Experimental Protocols

Detailed experimental protocols for the cited studies are extensive and are best reviewed in the full-text publications. The following provides a generalized workflow for a comparative antiarrhythmic clinical trial, based on the methodologies suggested in the reviewed literature.

Generalized Clinical Trial Workflow.

Conclusion

Both hydroquinidine and flecainide are effective antiarrhythmic agents with distinct electrophysiological profiles. The available clinical evidence, largely through comparative studies of flecainide and quinidine, suggests that flecainide may have superior efficacy in the suppression of ventricular arrhythmias. For atrial fibrillation, their effectiveness appears to be more comparable, with a potential tolerability advantage for flecainide. The choice of agent should be individualized based on the type of arrhythmia, the presence of structural heart disease, and the patient's overall clinical profile. Further head-to-head trials of hydroquinidine and flecainide are warranted to provide a more definitive comparison.

References

• 1. Flecainide versus quinidine in the prevention of paroxysms of atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is Hydroquinidine Hydrochloride used for? [synapse.patsnap.com]
• 3. ahajournals.org [ahajournals.org]
• 4. Flecainide: Current status and perspectives in arrhythmia management - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Flecainide versus quinidine for treatment of chronic ventricular arrhythmias. A multicenter clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prospective comparison of flecainide versus quinidine for the treatment of paroxysmal atrial fibrillation/flutter. The Flecainide Multicenter Atrial Fibrillation Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Flecainide versus quinidine for conversion of atrial fibrillation to sinus rhythm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A randomized double-blind crossover study comparing the efficacy and tolerability of flecainide and quinidine in the control of patients with symptomatic paroxysmal atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Flecainide versus quinidine: results of a multicenter trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of flecainide with quinidine for suppression of chronic stable ventricular ectopic depolarizations. A double-blind randomized study in ambulatory outpatients - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Hydroquinidine's Impact on Ventricular Repolarization: A Comparative Guide

This guide provides a comprehensive comparison of hydroquinidine's effects on ventricular repolarization with alternative antiarrhythmic agents. It is intended for researchers, scientists, and drug development professionals, offering a synthesis of experimental data, detailed methodologies, and visual representations of key concepts.

Electrophysiological Effects on Ventricular Repolarization

Hydroquinidine, a Class Ia antiarrhythmic agent, primarily exerts its effects by modulating cardiac ion channels. Its principal mechanism involves the blockade of both the fast inward sodium channels (INa) and the delayed rectifier potassium currents (IKr and IKs). This dual action leads to a decreased rate of depolarization and a prolongation of the repolarization phase of the cardiac action potential, respectively. The prolongation of ventricular repolarization is visibly manifested as an extended QT interval on an electrocardiogram (ECG).

Comparative Data: Hydroquinidine vs. Alternatives

The following tables summarize quantitative data from preclinical and clinical studies, comparing the electrophysiological effects of hydroquinidine with its parent compound, quinidine, and other antiarrhythmic drugs.

Table 1: Preclinical Comparison of Hydroquinidine, Quinidine, and Their Metabolites on Ventricular Action Potential Parameters

Compound	Concentration (µM)	Vmax Depression (%)	APD90 Lengthening	Incidence of Early Afterdepolarizations (EADs)
Hydroquinidine (HQ)	50	54.6 ± 1.4	Observed only at low concentration and low frequency	Higher than metabolites
Quinidine (Q)	50	45.9 ± 1.6	Observed only at low concentration and low frequency	Higher than metabolites
OH-Hydroquinidine (OH-HQ)	50	32.3 ± 1.9	Concentration-dependent increase	Lower than parent drug
OH-Quinidine (OH-Q)	50	26.7 ± 2.6	Concentration-dependent increase	Lower than parent drug
Data extracted from studies on guinea pig ventricular cells and rabbit Purkinje fibers.[1]

Table 2: Clinical Comparison of Hydroquinidine and Quinidine on Ventricular Tachycardia (VT) Induction

Drug	Daily Dose	Prevention of Pacing-Induced VT
Hydroquinidine	600 mg	35% of patients
Quinidine	1100 mg	28% of patients (in this direct comparison)
Data from a randomized, crossover trial in 14 patients with a history of myocardial infarction or dilated cardiomyopathy.[2]

Table 3: Clinical Comparison of Hydroquinidine vs. Placebo in Brugada Syndrome

Parameter	Hydroquinidine	Placebo	p-value
Mean QTc Interval (ms)	433 ± 37	409 ± 32	0.027
Tpeak-Tend Interval (ms)	108 ± 27	89 ± 15	<0.0001
Arrhythmic Events	0	3 (1 appropriate ICD shock, 1 self-terminating VF, 1 inappropriate ICD shock)	Not reported
Data from the QUIDAM study, a prospective, multicenter, randomized, double-blind crossover study in 50 patients with Brugada syndrome.[3]

Table 4: Clinical Efficacy of Long-Term Hydroquinidine in Short QT Syndrome (SQTS)

Parameter	Before Hydroquinidine	On Hydroquinidine	p-value
Mean QTc Interval (ms)	331 ± 3	391 ± 5	<0.001
Mean QTc Prolongation (ms)	-	60 ± 6	<0.001
Rate of Life-Threatening Arrhythmic Events (LAE)	40%	0%	0.03
Annual Rate of LAE in Cardiac Arrest Survivors	12%	0%	0.028
Data from a cohort study of 17 patients with SQTS treated with a mean dose of 584 ± 53 mg/day of hydroquinidine for 6 ± 1 years.[4]

Experimental Protocols

In Vitro Electrophysiological Studies

Objective: To characterize the effects of hydroquinidine and its comparators on cardiac action potentials.

Methodology:

• Tissue Preparation: Ventricular myocytes are isolated from animal hearts (e.g., guinea pig, rabbit) using enzymatic digestion. Alternatively, Purkinje fibers are dissected from the ventricles.

• Recording Technique: Standard microelectrode techniques are employed to record transmembrane action potentials. A glass microelectrode filled with KCl is inserted into a single cell.

• Experimental Solution: The tissue is superfused with a Tyrode's solution, a buffered salt solution that mimics the composition of extracellular fluid. The concentration of ions like potassium can be modified to investigate drug effects under specific conditions (e.g., low K+ to provoke arrhythmias).

• Drug Administration: The drug of interest (hydroquinidine, quinidine, etc.) is added to the superfusion solution at various concentrations.

• Pacing Protocol: The tissue is stimulated at different cycle lengths (frequencies) to assess the rate-dependent effects of the drug.

• Data Analysis: Key action potential parameters are measured, including:

  • Vmax: Maximum upstroke velocity of phase 0, reflecting the sodium channel function.

  • Action Potential Duration (APD): Measured at 90% of repolarization (APD90), indicating the duration of the repolarization phase.

  • Effective Refractory Period (ERP): The minimum interval at which a second stimulus can elicit a propagating action potential.

  • Early Afterdepolarizations (EADs): Abnormal depolarizations during the repolarization phase, which can trigger arrhythmias.

Clinical Electrophysiological Studies

Objective: To assess the antiarrhythmic efficacy of hydroquinidine in patients.

Methodology:

• Patient Selection: Patients with a history of ventricular arrhythmias or those with inherited arrhythmia syndromes (e.g., Brugada syndrome, SQTS) are enrolled.

• Baseline Study: An initial electrophysiological study is performed in the absence of antiarrhythmic drugs. This involves introducing catheters with electrodes into the heart to record intracardiac electrical signals and to pace the heart.

• Programmed Electrical Stimulation (PES): A standardized protocol of electrical stimuli is delivered to the ventricle to assess the inducibility of ventricular tachycardia (VT).

• Drug Administration: Patients are treated with hydroquinidine (or a comparator/placebo) for a specified period.

• Follow-up Study: The electrophysiological study with PES is repeated to determine if the drug has suppressed the inducibility of VT.

• ECG Monitoring: 12-lead ECGs are recorded at baseline and during treatment to measure changes in the QT interval and other parameters.

• Long-term Follow-up: Patients are monitored for the recurrence of spontaneous arrhythmias through clinical visits and, if applicable, data from implanted cardioverter-defibrillators (ICDs).

Visualizing Mechanisms and Workflows

Signaling Pathway of Hydroquinidine's Action

Caption: Mechanism of Hydroquinidine on Cardiac Ion Channels.

Experimental Workflow for In Vitro Validation

Caption: In Vitro Validation Workflow for Hydroquinidine.

Clinical Application and Comparative Efficacy

Caption: Clinical Use of Hydroquinidine vs. Alternatives.

References

• 1. Comparative electrophysiologic effects of metabolites of quinidine and hydroquinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Comparison of the efficacy of 2 delayed-action preparations of hydroquinidine and quinidine in the prevention of pacing induced ventricular tachycardia] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The QUIDAM study: Hydroquinidine therapy for the management of Brugada syndrome patients at high arrhythmic risk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. swissdnalysis.ch [swissdnalysis.ch]

A Comparative Analysis of Hydroquinidine and Amiodarone on Cardiac Ion Channels

This guide provides a detailed comparative study of two prominent antiarrhythmic drugs, hydroquinidine and amiodarone, focusing on their distinct effects on cardiac ion channels. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to objectively evaluate the electrophysiological profiles of these agents.

Introduction to Hydroquinidine and Amiodarone

Hydroquinidine and amiodarone are antiarrhythmic drugs used to manage irregular heartbeats.[1][2] They are categorized under the Vaughan Williams classification system, which groups drugs based on their primary mechanism of action on the cardiac action potential.[3][4][5] Hydroquinidine, a derivative of quinidine, is a classic Class Ia antiarrhythmic agent.[1][2][6] Its primary mechanism involves blocking fast sodium channels, though it also affects potassium channels.[1][2]

Amiodarone is a more complex agent, primarily classified as a Class III drug due to its significant effect on potassium channels, which prolongs the cardiac action potential.[3][6][7] However, it exhibits properties of all four Vaughan Williams classes, including sodium and calcium channel blockade, as well as non-competitive anti-adrenergic effects, making it a broad-spectrum antiarrhythmic.[3][6][8][9] This multifaceted action contributes to its high efficacy but also to a complex side-effect profile.[10][11]

Comparative Effects on Cardiac Ion Channel Currents

The differential effects of hydroquinidine and amiodarone on various cardiac ion channels underpin their distinct clinical applications and proarrhythmic potentials. The half-maximal inhibitory concentration (IC50) is a key metric used to quantify and compare the potency of these drugs on specific ion channels. The data, primarily derived from whole-cell patch-clamp experiments on expressed channels in cell lines like HEK293 or isolated cardiomyocytes, are summarized below.

Note: Data for hydroquinidine is often supplemented with data from its parent compound, quinidine, due to their similar mechanisms.

Ion Channel	Current	Hydroquinidine / Quinidine (IC50)	Amiodarone (IC50)	Test System
Sodium Channel	Peak INa (Nav1.5)	28.9 ± 2.2 µM[12]	178.1 ± 17.2 µM (tonic block)[13][14]	HEK293 Cells
Late INa (Nav1.5)	Not Available	3.0 ± 0.9 µM[13][14]	HEK293 Cells
Activated State	Not Available	3.6 µM[15][16]	Rat Cardiac Myocytes
Potassium Channels	hERG (IKr)	0.8 µM[17]	0.8 ± 0.1 µM[13][14] 9.8 µM[18] 47.0 ± 5.0 nM[19]	HEK293 Cells Xenopus Oocytes HEK293 Cells
KATP	Not Available	2.3 µM[20] 0.24 µM[14]	Rat Ventricular Myocytes MIN6 Cells
IKAS (SK2)	Not Available	2.67 ± 0.25 µM[21]	HEK293 Cells
IK1	Not Available	Causes block at 5-20 µM[22]	Guinea Pig Ventricular Myocytes
Calcium Channel	L-type (ICa,L)	Not Available	0.27 µM (Ki)[14]	Rat/Rabbit Myocardial Membranes

Signaling Pathways and Experimental Workflow

The interaction of these drugs with cardiac ion channels directly modulates the cardiac action potential, the fundamental electrical event governing heart muscle contraction.

Caption: Mechanisms of Hydroquinidine and Amiodarone on cardiac ion channels.

The data presented are typically acquired through rigorous electrophysiological techniques, most notably the whole-cell patch-clamp method.

Caption: Standard workflow for whole-cell patch-clamp electrophysiology.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for IC50 Determination

The gold standard for characterizing the effects of compounds on ion channel function is the whole-cell patch-clamp technique.[14] This method allows for the direct measurement of ionic currents flowing through channels in the membrane of a single cell.

• Cell Culture and Preparation:

  • Human Embryonic Kidney (HEK293) cells are commonly used due to their low endogenous channel expression.[14] These cells are stably or transiently transfected to express the specific cardiac ion channel of interest (e.g., hERG for IKr, SCN5A for Nav1.5).

  • Alternatively, primary cardiomyocytes isolated from animal models (e.g., rat, guinea pig) are used to study currents in a more native environment.[20][22]

• Recording Procedure:

  • A glass micropipette with a tip diameter of ~1 µm, filled with an internal solution mimicking the intracellular ionic composition, is pressed against the membrane of a selected cell.

  • Suction is applied to form a high-resistance "gigaseal" between the pipette and the cell membrane.

  • A further pulse of suction ruptures the membrane patch under the pipette tip, establishing the "whole-cell" configuration, which allows electrical access to the entire cell membrane.

  • A voltage-clamp amplifier holds the cell membrane potential at a set value and records the current required to maintain this potential, which is equivalent to the current flowing through the ion channels.

• Voltage Protocols and Drug Application:

  • Specific voltage-clamp protocols are applied to isolate the current of interest.[14] For example, to measure IKr (hERG current), a depolarizing pulse activates the channels, and the subsequent repolarizing step elicits a characteristic "tail current" that is measured.[14]

  • The baseline current is recorded, after which the cell is perfused with bath solutions containing increasing concentrations of the test compound (e.g., hydroquinidine or amiodarone).[14] The effect on the ionic current is recorded at each concentration until a steady-state inhibition is achieved.

• IC50 Calculation:

  • The percentage of current inhibition is calculated for each drug concentration relative to the baseline current.

  • This data is plotted to generate a dose-response curve, typically fitted to the Hill equation.

  • The IC50 value, representing the drug concentration that causes 50% inhibition of the maximal current, is determined from this curve.[14]

Conclusion

Hydroquinidine and amiodarone exhibit markedly different profiles of cardiac ion channel inhibition. Hydroquinidine acts as a potent blocker of the peak sodium current (INa) with moderate effects on the rapid delayed rectifier potassium current (IKr), consistent with its Class Ia classification.

In contrast, amiodarone displays a complex, multi-channel blocking profile. It is a highly potent blocker of IKr (hERG), which is its primary Class III antiarrhythmic action.[7] However, it also significantly inhibits the late sodium current (Late INa) at concentrations much lower than those required to block the peak sodium current.[13] This preferential block of the late INa may contribute to its lower risk of causing torsades de pointes compared to other Class III agents, despite significant QT prolongation.[7][13] Furthermore, its inhibitory effects on calcium channels and ATP-sensitive potassium channels, along with its beta-blocking properties, contribute to its broad efficacy.[6][8][20]

This comparative analysis, supported by quantitative data and established experimental protocols, provides a clear framework for understanding the distinct electrophysiological signatures of hydroquinidine and amiodarone, which is essential for ongoing research and the development of safer and more effective antiarrhythmic therapies.

References

• 1. What is the mechanism of Hydroquinidine Hydrochloride? [synapse.patsnap.com]
• 2. What is Hydroquinidine Hydrochloride used for? [synapse.patsnap.com]
• 3. CV Pharmacology | Vaughan-Williams Classification of Antiarrhythmic Drugs [cvpharmacology.com]
• 4. partone.litfl.com [partone.litfl.com]
• 5. Antiarrhythmic agent - Wikipedia [en.wikipedia.org]
• 6. droracle.ai [droracle.ai]
• 7. The ion channel basis of pharmacological effects of amiodarone on myocardial electrophysiological properties, a comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Interactions between amiodarone and the hERG potassium channel pore determined with mutagenesis and in silico docking - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 11. Cin-Quin vs. Amiodarone for Ventricular Arrhythmia: Important Differences and Potential Risks. [goodrx.com]
• 12. researchgate.net [researchgate.net]
• 13. Augmentation of late sodium current unmasks the proarrhythmic effects of amiodarone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Amiodarone: biochemical evidence for binding to a receptor for class I drugs associated with the rat cardiac sodium channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ovid.com [ovid.com]
• 17. Stereoselective Blockage of Quinidine and Quinine in the hERG Channel and the Effect of Their Rescue Potency on Drug-Induced hERG Trafficking Defect - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Inhibitory effects of the class III antiarrhythmic drug amiodarone on cloned HERG potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. physoc.org [physoc.org]
• 20. Amiodarone inhibits cardiac ATP-sensitive potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Amiodarone Inhibits Apamin-Sensitive Potassium Currents | PLOS One [journals.plos.org]
• 22. Amiodarone blocks the inward rectifier potassium channel in isolated guinea pig ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Long-Term Safety and Efficacy of Hydroquinidine and Alternative Antiarrhythmic Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the long-term safety and efficacy of hydroquinidine with several alternative antiarrhythmic drugs: amiodarone, propafenone, flecainide, sotalol, and dronedarone. The information is compiled from a review of clinical trial data and pharmacological literature to support research and development in the field of antiarrhythmic therapies.

Executive Summary

Hydroquinidine, a Class IA antiarrhythmic agent, has demonstrated efficacy in managing specific arrhythmias, particularly in the context of channelopathies like Brugada syndrome. However, its long-term use is associated with a notable side-effect profile, including gastrointestinal intolerance and potential proarrhythmic events. This guide presents a comparative analysis of hydroquinidine against a range of alternative antiarrhythmic drugs from different classes, providing quantitative data on their long-term safety and efficacy, detailing experimental protocols of key studies, and visualizing their mechanisms of action.

Comparative Data on Long-Term Safety and Efficacy

The following tables summarize quantitative data from long-term clinical trials, offering a comparative overview of hydroquinidine and its alternatives.

Table 1: Long-Term Efficacy of Antiarrhythmic Drugs

Drug	Indication	Study/Trial	Follow-up Duration	Efficacy Endpoint	Efficacy Rate	Citation(s)
Hydroquinidine	Brugada Syndrome	Piedmont Brugada Registry	Median 61 months	Reduction of VA inducibility at EPS	91.9%	[1]
Brugada Syndrome	QUIDAM Study	36 months	Prevention of life-threatening ventricular arrhythmia	No arrhythmic events reported under HQ therapy
Amiodarone	Atrial Fibrillation	SAFE-T	1 to 4.5 years	Maintenance of sinus rhythm	Superior to sotalol and placebo	[2]
Atrial Fibrillation	Meta-analysis	-	Achieving sinus rhythm	More effective than placebo or rate control	[3]
Propafenone	Atrial Fibrillation	ERAFT	-	Prevention of symptomatic paroxysmal AF	Superior to placebo	[4]
Atrial Fibrillation	-	30 months	Complete or partial control of AF	38%	[5]
Flecainide	Supraventricular Tachycardia	Open-label extension	Mean 15 months	Months arrhythmia-free (PSVT)	75%	[6]
Atrial Fibrillation (with stable CAD)	Propensity-matched study	3 years	Lower mortality and MACE vs. Class III AADs	-	[7]
Sotalol	Ventricular Arrhythmias	Placebo-controlled trial	6 weeks	≥75% VPC reduction	34% (low-dose), 71% (high-dose)	[4]
Atrial Fibrillation	SAFE-T	1 to 4.5 years	Maintenance of sinus rhythm	Superior to placebo, inferior to amiodarone	[2]
Dronedarone	Atrial Fibrillation	ATHENA Trial	Mean 21 months	Reduction of CV hospitalization or death	24% risk reduction vs. placebo	[8]

Table 2: Long-Term Safety Profile of Antiarrhythmic Drugs

Drug	Study/Trial	Follow-up Duration	Discontinuation Rate due to Adverse Events	Key Adverse Events (with rates where available)	Mortality Data	Citation(s)
Hydroquinidine	Piedmont Brugada Registry	Median 61 months	12.5%	Gastrointestinal intolerance (18.3%), QTc prolongation (16.7% of discontinuations), elevated liver enzymes (8.3% of discontinuations)	No cardiac arrest occurred during follow-up.	[1]
QUIDAM Study	36 months	26%	Mainly gastrointestinal	-
Amiodarone	Meta-analysis	-	Higher than placebo or rate control	Pulmonary toxicity, thyroid dysfunction, liver abnormalities, skin discoloration	Not associated with an increased risk of long-term mortality compared to placebo or rate control.	[3]
Propafenone	Multicenter Study	Mean 14.4 months	15%	Arrhythmia aggravation, congestive heart failure, conduction disturbances (more frequent in patients with heart disease)	16 deaths, 1 considered contributory.	[9]
Flecainide	CAST Trial	Mean 10 months	-	Proarrhythmia	Excess of deaths due to arrhythmia in post-MI patients.	[10]
Meta-analysis (SVT)	-	4.4%	Dizziness, visual disturbances	No significant difference in mortality vs. control.	[11]
Sotalol	Long-term follow-up	Mean 36 months	11%	Fatigue, bradycardia, proarrhythmia (Torsades de Pointes)	4 sudden cardiac deaths in one study.	[12]
SWORD Trial	Mean 148 days	-	Proarrhythmia	Increased mortality in patients with LV dysfunction post-MI.	[13]
Dronedarone	ATHENA Trial	Mean 21 months	Higher than placebo	Bradycardia, QT prolongation, nausea, diarrhea	No significant difference in overall mortality vs. placebo.	[14]
PALLAS Trial	-	-	Increased mortality in patients with permanent AF.	-	[15]

Experimental Protocols

This section details the methodologies of key clinical trials cited in this guide to provide a deeper understanding of the evidence base.

Hydroquinidine: The QUIDAM Study

• Objective: To provide evidence-based data supporting hydroquinidine (HQ) use to prevent life-threatening ventricular arrhythmia in high-risk patients with Brugada Syndrome (BrS).

• Study Design: A prospective, multicenter, randomized, double-blind, placebo-controlled study with two 18-month crossover phases.

• Patient Population: 50 patients with BrS and an implanted implantable cardioverter-defibrillator (ICD). Mean age was 47.0 ± 11.4 years, and 84% were male.

• Inclusion Criteria: Patients with a diagnosis of BrS and an ICD.

• Exclusion Criteria: Included subjects not fulfilling inclusion criteria and those with specific prior hydroquinidine treatment parameters.[16]

• Dosing and Administration: Patients received either HQ or a placebo for 18 months, followed by a crossover to the other treatment for another 18 months.

• Endpoints: The primary endpoint was the prevention of life-threatening ventricular arrhythmia.

Dronedarone: The ATHENA Trial

• Objective: To assess the efficacy of dronedarone 400 mg twice daily for the prevention of cardiovascular hospitalization or death from any cause in patients with atrial fibrillation/atrial flutter (AF/AFl).[14]

• Study Design: A placebo-controlled, double-blind, parallel-arm trial.[14]

• Patient Population: 4,628 patients with paroxysmal or persistent AF or AFl and additional cardiovascular risk factors.[14]

• Inclusion Criteria: Patients aged ≥75 years, or <75 years with at least one additional risk factor (hypertension, diabetes, previous cerebrovascular event, left atrial diameter >50 mm, or left ventricular ejection fraction <40%).[8]

• Exclusion Criteria: Included permanent AF, unstable hemodynamics, and NYHA class IV heart failure.[14]

• Dosing and Administration: Patients were randomized to receive dronedarone 400 mg twice daily or a matching placebo.[14]

• Endpoints: The primary endpoint was the first occurrence of cardiovascular hospitalization or death from any cause. Secondary endpoints included death from any cause, cardiovascular death, and hospitalization for cardiovascular reasons.[17]

Amiodarone and Sotalol: The SAFE-T Trial

• Objective: To compare the effects of amiodarone, sotalol, and placebo in maintaining sinus rhythm in patients with persistent atrial fibrillation converted to sinus rhythm.[2]

• Study Design: A randomized, double-blind, multicenter, placebo-controlled trial.

• Patient Population: 665 patients with persistent atrial fibrillation who were receiving anticoagulants.[2]

• Dosing and Administration: Patients were randomly assigned to receive amiodarone, sotalol, or placebo.

• Endpoints: The primary endpoint was the time to recurrence of atrial fibrillation beginning on day 28, determined by weekly transtelephonic monitoring.[2]

Propafenone: The ERAFT Study

• Objective: To prove that the sustained-release (SR) formulation of propafenone is superior to placebo in preventing symptoms of paroxysmal atrial fibrillation (AF).[4]

• Study Design: A double-blind, multicenter, multinational, placebo-controlled trial.[4]

• Patient Population: Patients with symptomatic paroxysmal AF.

• Dosing and Administration: Patients were randomized to receive propafenone SR 325 mg twice daily, 425 mg twice daily, or placebo.[4]

• Endpoints: The primary endpoint was the time to the first recurrence of symptomatic arrhythmia.[4]

Flecainide: The CAST Trial

• Objective: To test the hypothesis that suppression of ventricular ectopy after a myocardial infarction reduces the incidence of sudden death.[10]

• Study Design: A randomized, placebo-controlled trial.[10]

• Patient Population: 1,498 patients with a recent myocardial infarction and asymptomatic or mildly symptomatic ventricular arrhythmia.[10]

• Dosing and Administration: Patients in whom ventricular ectopy could be suppressed with encainide, flecainide, or moricizine were randomly assigned to receive either the active drug or a placebo.[10]

• Endpoints: The primary endpoint was death from arrhythmia.[18]

Signaling Pathways and Mechanisms of Action

The following diagrams, generated using Graphviz (DOT language), illustrate the primary mechanisms of action of hydroquinidine and the compared antiarrhythmic drugs.

Mechanism of action of Hydroquinidine.

Mechanism of action of Amiodarone.

Mechanism of action of Propafenone.

Mechanism of action of Flecainide.

Mechanism of action of Sotalol.

Mechanism of action of Dronedarone.

Conclusion

The selection of an antiarrhythmic agent for long-term therapy requires a careful assessment of the individual patient's clinical profile, including the type of arrhythmia, underlying cardiac conditions, and potential for adverse effects. Hydroquinidine remains a therapeutic option in specific clinical scenarios, such as Brugada syndrome, where it has shown efficacy in reducing arrhythmic events. However, its use is often limited by its side-effect profile.

The alternatives presented in this guide offer a broader range of mechanisms and have been extensively studied in larger patient populations with various types of arrhythmias. Amiodarone, despite its potential for organ toxicity, remains a highly effective agent for maintaining sinus rhythm. Propafenone and flecainide are effective options for patients without structural heart disease, though the risk of proarrhythmia necessitates careful patient selection, as highlighted by the CAST trial. Sotalol offers the dual benefit of beta-blockade and potassium channel blockade but also carries a risk of Torsades de Pointes. Dronedarone, a newer agent, has shown a favorable safety profile in certain patient populations but has also been associated with increased mortality in others, underscoring the importance of adherence to its specific indications.

This comparative guide is intended to serve as a resource for researchers and drug development professionals in the ongoing effort to develop safer and more effective antiarrhythmic therapies. The provided data and experimental protocols offer a foundation for further investigation and a framework for the evaluation of novel antiarrhythmic compounds.

References

• 1. Long term use of flecainide in patients with supraventricular tachycardia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Benefits and Risks of Long-term Amiodarone Therapy for Persistent Atrial Fibrillation: A Meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effectiveness of sotalol for therapy of complex ventricular arrhythmias and comparisons with placebo and class I antiarrhythmic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Long term efficacy of propafenone for prevention of atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Long-term safety and efficacy of flecainide in the treatment of supraventricular tachyarrhythmias: the United States experience. The Flecainide Supraventricular Tachyarrhythmia Investigators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Long-term outcomes in patients treated with flecainide for atrial fibrillation with stable coronary artery disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. news.sanofi.us [news.sanofi.us]
• 9. europeanreview.org [europeanreview.org]
• 10. ahajournals.org [ahajournals.org]
• 11. Meta-analysis of flecainide safety in patients with supraventricular arrhythmias - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Long-term results of electrophysiologically guided sotalol therapy for life-threatening ventricular arrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. acpjournals.org [acpjournals.org]
• 14. Effect of Dronedarone on Cardiovascular Outcomes in High-Risk Patients With Atrial Fibrillation or Atrial Flutter - American College of Cardiology [acc.org]
• 15. iris.unimore.it [iris.unimore.it]
• 16. ClinicalTrials.gov [clinicaltrials.gov]
• 17. Efficacy and safety of long-term oral flecainide acetate in patients with responsive supraventricular tachycardia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Hydroquinidine

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of hydroquinidine, a quinidine derivative, is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. Due to its potential hazards and toxicity, particularly to aquatic life, it is imperative that hydroquinidine waste be managed in a controlled and informed manner.[1] This guide provides a comprehensive, step-by-step approach to the safe handling and disposal of hydroquinidine, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle hydroquinidine with the appropriate personal protective equipment (PPE). The Safety Data Sheet (SDS) for similar compounds indicates that they can be harmful if swallowed and are very toxic to aquatic life with long-lasting effects.[1] Therefore, preventing its release into the environment is a primary concern.[1]

Key Handling Precautions:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat.[1]

• Ventilation: Handle hydroquinidine in a well-ventilated area or under a chemical fume hood to prevent the inhalation of any dust or aerosols.[1][2]

• Spill Management: In the event of a spill, do not wash it down the drain.[1] Instead, collect the material using appropriate absorbent pads and place it in a sealed, labeled container for disposal.[1][3]

Step-by-Step Disposal Protocol

The recommended and most compliant method for the disposal of hydroquinidine is through a licensed professional waste disposal service.[1] Attempting to neutralize or chemically treat this compound in a standard laboratory setting is not advised due to the potential for incomplete reactions and the generation of other hazardous byproducts.[1]

Procedure for Professional Disposal:

• Segregation and Containment:

  • Isolate all waste containing hydroquinidine, including the pure compound, contaminated labware (e.g., vials, spatulas, weighing boats), and contaminated PPE.[1]

  • Place all solid waste into a dedicated, clearly labeled, and sealable hazardous waste container that is compatible with the chemical.[1]

  • For solutions containing hydroquinidine, use a dedicated, leak-proof, and clearly labeled hazardous waste container.[1]

• Labeling:

  • Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name "Hydroquinidine," and any other identifiers required by your institution or local regulations.[1] Hazardous pharmaceutical waste is typically collected in black containers.[4][5]

• Storage:

  • Store the sealed hazardous waste container in a designated, secure, and well-ventilated satellite accumulation area (SAA) within the laboratory.[1]

  • Ensure the storage area is away from incompatible materials such as strong oxidizing agents.[3]

• Engage a Professional Waste Disposal Service:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[1]

  • Provide the waste disposal service with the Safety Data Sheet (SDS) for hydroquinidine to ensure they have all the necessary information for safe handling and transport.[1]

• Documentation:

  • Maintain a detailed inventory of the hazardous waste, including the chemical name, quantity, and date of accumulation. This documentation is crucial for regulatory compliance.

Disposal of Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[2] Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[2] For combustible packaging materials, controlled incineration with flue gas scrubbing is a possible option.[2]

Data Presentation: Summary of Disposal Guidelines

Waste Type	Containment	Labeling	Disposal Method	Regulatory Considerations
Solid Hydroquinidine Waste	Dedicated, sealed, compatible hazardous waste container.[1]	"Hazardous Waste," "Hydroquinidine," and other required identifiers.[1]	Licensed chemical destruction plant or controlled incineration with flue gas scrubbing.[2]	Must comply with all applicable local, state, and federal laws and regulations.[2]
Liquid Hydroquinidine Waste	Dedicated, leak-proof, sealed hazardous waste container.[1]	"Hazardous Waste," "Hydroquinidine," and other required identifiers.[1]	Licensed chemical destruction plant or controlled incineration with flue gas scrubbing.[2]	Do not discharge to sewer systems or the environment.[2]
Contaminated Labware & PPE	Place in a designated hazardous waste container.[1]	"Hazardous Waste" and a description of the contents.	Disposal as hazardous waste through a licensed service.[3]	Treat as hazardous waste.
Empty Containers	Triple-rinse (or equivalent).[2]	Deface original label.	Offer for recycling/reconditioning or puncture and dispose of in a sanitary landfill.[2]	Follow institutional guidelines.

Experimental Protocols

As the primary recommendation is to utilize a professional waste disposal service, detailed experimental protocols for the chemical treatment of hydroquinidine are not provided. This approach mitigates the risk of incomplete reactions and the generation of unknown hazardous byproducts.

Mandatory Visualization: Disposal Workflow

Caption: Workflow for the proper disposal of hydroquinidine waste.

References

• 1. benchchem.com [benchchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 5. m.youtube.com [m.youtube.com]

Personal protective equipment for handling hydroquinidine

Essential Safety and Handling Guide for Hydroquinidine

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds like hydroquinidine is of paramount importance. This guide delivers crucial safety and logistical information, offering a direct, procedural framework for laboratory operations involving hydroquinidine, from initial handling to final disposal. Adherence to these protocols is vital for minimizing exposure risk and ensuring a safe research environment.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is non-negotiable when working with hydroquinidine. The following equipment is recommended to ensure minimal exposure.

Protection Type	Recommended Equipment	Specifications and Best Practices
Eye & Face Protection	Safety Goggles / Face Shield	Wear tightly fitting safety goggles with side-shields that conform to EU EN166 or US NIOSH standards.[1][2] A face shield should be used in situations where splashing is a risk.[3][4][5]
Hand Protection	Chemical-Resistant Gloves	Use impermeable gloves that have been inspected for integrity prior to use.[1][2][6] After handling, wash hands thoroughly.[1][7][8] For potent compounds, wearing two pairs of gloves can provide additional protection.[3]
Skin & Body Protection	Laboratory Coat / Impervious Gown	A long-sleeved lab coat or an impervious gown that closes in the back should be worn to prevent skin contact.[1][6][9]
Respiratory Protection	Fume Hood / Respirator	Always handle hydroquinidine in a well-ventilated area, preferably within a chemical fume hood.[6][10][11] If ventilation is inadequate or dust formation is likely, a NIOSH-approved respirator is necessary.[1][4][6]

Operational Plan: Safe Handling Protocol

A systematic workflow is essential for maintaining safety and the integrity of the compound.

Preparation and Engineering Controls

• Ventilation: Ensure work is conducted in an area with adequate ventilation, such as a laboratory fume hood, to minimize inhalation exposure.[6][10]

• Emergency Equipment: Before beginning work, locate and verify the functionality of the nearest eyewash station and safety shower.[2][10]

• Storage: Keep the hydroquinidine container tightly sealed when not in use and store it in a cool, dry, and well-ventilated area away from direct sunlight.[6][10]

Compound Handling

• Avoid Contact: Take measures to prevent direct contact with skin, eyes, and clothing.[1][6]

• Minimize Dust: Handle the solid compound carefully to avoid the formation of dust and aerosols.[1][6]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory area where hydroquinidine is handled.[6][8] Always wash hands thoroughly with soap and water after removing gloves and before leaving the work area.[6][7][8]

First Aid Measures

Immediate and appropriate responses to exposure are critical.

Exposure Route	First Aid Procedure
Inhalation	Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth. Seek immediate medical attention.[1][8][10]
Skin Contact	Remove all contaminated clothing. Immediately rinse the affected skin area thoroughly with large amounts of water. Call a physician.[1][8][10]
Eye Contact	Remove contact lenses if present. Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek prompt medical attention.[1][8][10]
Ingestion	If the person is conscious, wash out their mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Get immediate medical attention.[1][8][10]

Spill and Disposal Plan

Spill Management Protocol

In the event of a spill, a swift and organized response is critical to contain the hazard.

• Evacuate and Secure: Immediately evacuate non-essential personnel from the affected area and restrict access.[6]

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.

• Use Full PPE: Before cleaning, don the full recommended personal protective equipment.[10]

• Containment:

  • Solid Spills: Carefully sweep or scoop the material to avoid creating dust.[6]

  • Liquid Spills: Absorb the spill with an inert, non-combustible material such as diatomite or universal binders.[10] Do not use materials like vermiculite or sand that could react.[12]

• Collection: Place all contaminated materials into a suitable, clearly labeled, and sealed container for hazardous waste disposal.[6][11]

• Decontamination: Clean the spill surface thoroughly.

• Environmental Protection: Prevent the spilled material from entering drains or water courses.[1]

Caption: Workflow for safe handling and disposal of hydroquinidine.

Disposal Procedures

Proper disposal is a critical final step to ensure laboratory safety and environmental protection.

• Regulatory Compliance: All waste containing hydroquinidine must be disposed of in accordance with applicable federal, state, and local regulations.[13]

• Segregation and Containment: Isolate all waste contaminated with hydroquinidine, including unused compound, contaminated labware (e.g., vials, pipette tips), and used PPE.[11]

• Waste Containers: Place all waste into dedicated, clearly labeled, and sealed hazardous waste containers.[11]

• Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service to arrange for the collection and disposal of the hazardous waste.[11] This is the most compliant and recommended disposal method.[11] Do not pour hydroquinidine waste down the drain.[6]

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. pogo.ca [pogo.ca]
• 4. pppmag.com [pppmag.com]
• 5. safety.duke.edu [safety.duke.edu]
• 6. benchchem.com [benchchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 10. abmole.com [abmole.com]
• 11. benchchem.com [benchchem.com]
• 12. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 13. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]